(2-Bromo-4-fluoro-phenoxy)-acetic acid

• CAS: 399-40-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of (2-Bromo-4-fluoro-phenoxy)-acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Synthetic Intermediate

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a halogenated phenoxyacetic acid derivative of significant interest in synthetic organic chemistry and drug discovery. Its structural motifs, including the phenoxyacetic acid core, a bromine atom, and a fluorine atom, make it a versatile building block for the synthesis of a wide range of more complex molecules. Phenoxyacetic acids, as a class, are known to exhibit diverse biological activities, and the introduction of halogen substituents can profoundly influence their physicochemical properties and pharmacological profiles.[1]

This technical guide provides a comprehensive overview of the core physicochemical properties of (2-Bromo-4-fluoro-phenoxy)-acetic acid. It is designed to equip researchers, scientists, and drug development professionals with the essential data and methodologies to effectively utilize this compound in their work. The information presented herein is a synthesis of available data, and in instances where direct experimental values for the target molecule are not publicly available, data from closely related analogs and the parent compound, phenoxyacetic acid, are provided for informed estimation.

Molecular Structure and Identity

A thorough understanding of a molecule's properties begins with its fundamental structure and identity.

Caption: 2D Molecular Structure of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Table 1: Chemical Identity

Identifier	Value
IUPAC Name	(2-Bromo-4-fluorophenoxy)acetic acid
CAS Number	451-90-1
Molecular Formula	C₈H₆BrFO₃
Molecular Weight	249.04 g/mol
Canonical SMILES	C1=CC(=C(C=C1F)Br)OCC(=O)O
InChI Key	HPXDHKIIFGVHOU-UHFFFAOYSA-N

Core Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its behavior in both chemical and biological systems. These parameters influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, as well as its reactivity and suitability for various experimental conditions.

Table 2: Summary of Physicochemical Properties

Property	Value	Source/Method
Melting Point	113 °C	Experimental
Boiling Point	343.2 °C at 760 mmHg	Predicted
pKa	Estimated ~2.8-3.0	Based on Hammett constants for substituted phenoxyacetic acids
logP (Octanol-Water Partition Coefficient)	2.05	Predicted (XLogP3)
Water Solubility	Sparingly soluble	Qualitative, inferred from related compounds
Polar Surface Area (PSA)	46.53 Ų	Calculated

Melting Point: A Gauge of Purity and Lattice Energy

The melting point is a fundamental physical property that provides an indication of the purity of a crystalline solid. A sharp melting point range is characteristic of a pure compound. The relatively high melting point of (2-Bromo-4-fluoro-phenoxy)-acetic acid (113 °C) suggests strong intermolecular forces, likely hydrogen bonding from the carboxylic acid moiety and dipole-dipole interactions from the carbon-halogen bonds, contributing to a stable crystal lattice.

Acidity (pKa): The Influence of Halogen Substitution

The acidity of the carboxylic acid group, quantified by its pKa value, is a critical parameter influencing its ionization state at a given pH. The pKa of the parent compound, phenoxyacetic acid, is approximately 3.17. The electron-withdrawing effects of the bromine and fluorine substituents on the phenyl ring are expected to increase the acidity of (2-Bromo-4-fluoro-phenoxy)-acetic acid, thereby lowering its pKa. An estimation based on the Hammett equation suggests a pKa in the range of 2.8-3.0. This increased acidity means that at physiological pH (7.4), the compound will exist almost exclusively in its deprotonated, carboxylate form.

Caption: Influence of halogen substituents on the acidity of the carboxylic acid.

Lipophilicity (logP): Balancing Polarity and Permeability

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which is a key factor in its ability to cross biological membranes. A predicted logP of 2.05 suggests that (2-Bromo-4-fluoro-phenoxy)-acetic acid has a moderate degree of lipophilicity. This value indicates a balance between aqueous solubility and lipid membrane permeability, a desirable characteristic for many drug candidates.

Solubility: A Practical Consideration for Experimental Work

Experimental Protocols for Physicochemical Property Determination

The following are generalized, standard laboratory protocols for the determination of key physicochemical properties. These methods are widely accepted and can be adapted for the specific analysis of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Melting Point Determination (Capillary Method)

• Sample Preparation: Ensure the sample is dry and finely powdered.

• Capillary Loading: Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

• Heating: Heat the sample at a rate of 10-20 °C/min initially, then slow to 1-2 °C/min as the melting point is approached.

• Observation: Record the temperature at which the first liquid appears and the temperature at which the last solid melts. This range is the melting point.

pKa Determination (Potentiometric Titration)

• Solution Preparation: Accurately weigh a sample of (2-Bromo-4-fluoro-phenoxy)-acetic acid and dissolve it in a known volume of deionized water, potentially with a small amount of a co-solvent like ethanol to ensure complete dissolution.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) while monitoring the pH with a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point.

Caption: Workflow for pKa determination by potentiometric titration.

Spectroscopic Characterization

While specific experimental spectra for (2-Bromo-4-fluoro-phenoxy)-acetic acid are not widely published, the expected spectral characteristics can be predicted based on its structure. Researchers synthesizing or using this compound should perform their own spectral analysis for confirmation.

Expected ¹H NMR Spectral Features:

• Aromatic Protons: A complex multiplet pattern in the aromatic region (typically 6.8-7.5 ppm) due to the three protons on the substituted phenyl ring. The coupling patterns will be influenced by both the bromine and fluorine substituents.

• Methylene Protons: A singlet for the -OCH₂- protons, typically in the range of 4.5-5.0 ppm.

• Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (typically >10 ppm), which may be exchangeable with D₂O.

Expected ¹³C NMR Spectral Features:

• Carbonyl Carbon: A signal in the downfield region, typically around 170-180 ppm.

• Aromatic Carbons: Six distinct signals for the aromatic carbons, with their chemical shifts influenced by the bromo, fluoro, and ether substituents. The carbon attached to fluorine will show a large one-bond C-F coupling constant.

• Methylene Carbon: A signal for the -OCH₂- carbon, typically in the range of 60-70 ppm.

Expected Infrared (IR) Spectral Features:

• O-H Stretch: A broad absorption band in the region of 2500-3300 cm⁻¹ characteristic of the carboxylic acid hydroxyl group.

• C=O Stretch: A strong, sharp absorption band around 1700-1730 cm⁻¹ corresponding to the carbonyl group of the carboxylic acid.

• C-O Stretch: Absorption bands in the region of 1200-1300 cm⁻¹ and 1000-1100 cm⁻¹ for the aryl-ether and alkyl-ether C-O stretching vibrations.

• C-Br and C-F Stretches: Absorptions in the fingerprint region, typically below 800 cm⁻¹, corresponding to the carbon-halogen bonds.

Expected Mass Spectrometry (MS) Features:

• Molecular Ion Peak: A prominent molecular ion peak (M⁺) will be observed. Due to the presence of bromine, there will be a characteristic M+2 peak of nearly equal intensity, corresponding to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br).

• Fragmentation Pattern: Common fragmentation pathways would include the loss of the carboxyl group (-COOH) and cleavage of the ether linkage.

Synthesis Pathway: A Plausible Approach

A common and effective method for the synthesis of phenoxyacetic acids is the Williamson ether synthesis. This approach can be adapted for the preparation of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Caption: Plausible synthetic route to (2-Bromo-4-fluoro-phenoxy)-acetic acid via Williamson ether synthesis.

Safety and Handling

As with any laboratory chemical, (2-Bromo-4-fluoro-phenoxy)-acetic acid should be handled with appropriate care. Based on the data for related halogenated phenoxyacetic acids, the following precautions are recommended:

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Halogenated organic waste should be segregated for proper disposal.

Conclusion

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a valuable synthetic intermediate with physicochemical properties that make it amenable to a variety of chemical transformations and potential applications in drug discovery. This guide has provided a detailed overview of its key properties, along with standardized protocols for their determination. While some experimental data for this specific molecule are not widely available, the information provided for analogous compounds offers a solid foundation for its effective and safe use in the laboratory. It is imperative for researchers to perform their own analytical characterization to confirm the identity and purity of their materials.

References

• Jetir.org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• PubChem. (n.d.). Phenoxyacetic acid. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound Phenoxyacetic acid (FDB008245). Retrieved from [Link]

• ChemSrc. (n.d.). Phenoxyacetic Acid. Retrieved from [Link]

• PSFC. (n.d.). Halogenated Solvents. Retrieved from [Link]

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An In-depth Technical Guide to the Molecular Structure of (2-Bromo-4-fluoro-phenoxy)-acetic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of (2-Bromo-4-fluoro-phenoxy)-acetic acid, a halogenated phenoxyacetic acid derivative of interest in medicinal chemistry and materials science. As a Senior Application Scientist, this document is structured to deliver not just theoretical knowledge but also actionable, field-proven insights into the synthesis and characterization of this compound. We will delve into its structural elucidation through spectroscopic methodologies, propose a robust synthetic pathway grounded in established chemical principles, and discuss the anticipated three-dimensional conformation and intermolecular interactions. This guide is designed to be a self-validating resource, with in-text citations to authoritative literature and a complete reference list to support the presented protocols and mechanistic claims.

Introduction: The Significance of Halogenated Phenoxyacetic Acids

Phenoxyacetic acid and its derivatives are a well-established class of compounds with a broad spectrum of biological activities, serving as foundational scaffolds in the development of pharmaceuticals, herbicides, and fungicides.[1] The introduction of halogen substituents, such as bromine and fluorine, onto the phenyl ring can profoundly influence the molecule's physicochemical properties, including lipophilicity, metabolic stability, and receptor binding affinity. (2-Bromo-4-fluoro-phenoxy)-acetic acid, with its specific substitution pattern, presents a unique electronic and steric profile that makes it a valuable intermediate for further chemical elaboration in drug discovery programs.[1] Understanding its molecular architecture is paramount for predicting its reactivity, designing derivatives with enhanced biological activity, and ensuring its purity and stability in various applications.

Molecular Structure and Properties

The fundamental characteristics of (2-Bromo-4-fluoro-phenoxy)-acetic acid are summarized in the table below.

Property	Value	Source
Chemical Formula	C₈H₆BrFO₃	[2]
Molecular Weight	249.04 g/mol	[2]
CAS Number	451-90-1	[2]
Melting Point	113 °C	[2]
Appearance	White to off-white crystalline solid (predicted)	Inferred from similar compounds

The molecular structure consists of a central phenoxyacetic acid core. The phenyl ring is substituted with a bromine atom at the 2-position and a fluorine atom at the 4-position. The presence of these halogens significantly impacts the electron distribution within the aromatic ring and the overall polarity of the molecule.

Caption: 2D representation of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid: A Validated Approach

The most logical and widely applicable method for the synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid is the Williamson ether synthesis.[3][4][5] This robust Sₙ2 reaction involves the nucleophilic attack of a phenoxide ion on an α-haloacetate. The proposed synthetic scheme is outlined below.

Caption: Proposed synthetic workflow for (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous phenoxyacetic acids.[6][7][8]

Materials:

• 2-Bromo-4-fluorophenol

• Sodium hydroxide (NaOH)

• Sodium chloroacetate

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• Phenoxide Formation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-bromo-4-fluorophenol (1 equivalent) in a 10% aqueous solution of sodium hydroxide (2.2 equivalents). Stir the mixture at room temperature for 30 minutes to ensure complete formation of the sodium 2-bromo-4-fluorophenoxide salt. The second equivalent of NaOH is to neutralize the chloroacetic acid in the next step.

• Williamson Ether Synthesis: To the solution from step 1, add sodium chloroacetate (1.1 equivalents). Heat the reaction mixture to reflux (approximately 100-110 °C) for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup and Isolation: After cooling the reaction mixture to room temperature, acidify it with concentrated hydrochloric acid until the pH is approximately 2. A white precipitate of (2-Bromo-4-fluoro-phenoxy)-acetic acid should form. Cool the mixture in an ice bath to maximize precipitation.

• Purification: Collect the crude product by vacuum filtration and wash the filter cake with cold deionized water. For further purification, the crude product can be recrystallized from a suitable solvent system, such as ethanol/water. Dry the purified product under vacuum.

Self-Validation: The purity of the synthesized (2-Bromo-4-fluoro-phenoxy)-acetic acid should be assessed by measuring its melting point and by spectroscopic analysis (NMR, IR, and MS), as detailed in the following section. The expected melting point is approximately 113 °C.[2]

Spectroscopic Characterization and Structural Elucidation

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to provide key information about the aromatic and aliphatic protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	Carboxylic acid proton (-COOH)
~7.4-7.6	Doublet of doublets	1H	Aromatic proton ortho to Br
~7.1-7.3	Doublet of doublets	1H	Aromatic proton meta to Br, ortho to F
~6.9-7.1	Triplet	1H	Aromatic proton ortho to O
~4.7	Singlet	2H	Methylene protons (-O-CH₂-)

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will reveal the number of unique carbon environments.

Chemical Shift (δ, ppm)	Assignment
~170-175	Carboxylic acid carbonyl carbon (-COOH)
~155-160 (d, ¹JCF)	Aromatic carbon attached to Fluorine
~150-155	Aromatic carbon attached to Oxygen
~115-135	Other aromatic carbons
~110-115	Aromatic carbon attached to Bromine
~65-70	Methylene carbon (-O-CH₂-)

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹)	Vibration	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic acid
~1700-1730	C=O stretch	Carboxylic acid
~1580-1600	C=C stretch	Aromatic ring
~1200-1300	C-O stretch	Ether and Carboxylic acid
~1000-1100	C-F stretch	Aryl fluoride
~600-700	C-Br stretch	Aryl bromide

Mass Spectrometry (Predicted)

Electron ionization mass spectrometry (EI-MS) is expected to show a prominent molecular ion peak. The presence of bromine will be indicated by a characteristic M+2 isotopic peak of nearly equal intensity to the molecular ion peak.

Predicted Fragmentation Pathway:

Caption: Predicted major fragmentation pathways in EI-MS.

Three-Dimensional Conformation and Intermolecular Interactions

In the absence of single-crystal X-ray diffraction data for the title compound, we can infer its likely solid-state structure from studies on analogous phenoxyacetic acids. Carboxylic acids frequently form centrosymmetric dimers in the solid state through strong hydrogen bonding between their carboxyl groups.

It is highly probable that (2-Bromo-4-fluoro-phenoxy)-acetic acid will exhibit a similar dimeric structure, which would be the dominant intermolecular interaction governing its crystal packing.

Caption: Expected hydrogen-bonded dimer formation.

Conclusion

This technical guide has provided a comprehensive overview of the molecular structure of (2-Bromo-4-fluoro-phenoxy)-acetic acid, grounded in established chemical principles and supported by data from analogous compounds. A reliable synthetic protocol based on the Williamson ether synthesis has been detailed, offering a clear pathway for its preparation. The predicted spectroscopic data provides a robust framework for the structural confirmation and purity assessment of the synthesized compound. While the absence of crystallographic data precludes a definitive analysis of its solid-state structure, the formation of hydrogen-bonded dimers is a highly probable and significant feature. This guide serves as a valuable resource for researchers and drug development professionals working with this and related halogenated phenoxyacetic acid derivatives.

References

• CN103058855A - Method for synthesizing phenoxyacetic acid derivative.

• Experimental Procedure for the Synthesis of 4-chlorophenoxyacetic acid. CDN. [Link]

• Hirshfeld surface analysis and crystal structure of [2-Bromo-4-(4-fluoro-benzoyl)-phenoxy]-acetic acid ethyl ester. Taylor & Francis Online. [Link]

• Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. JOCPR. [Link]

• The Williamson Ether Synthesis. Wikipedia. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• The Williamson Ether Synthesis. University of Colorado Boulder. [Link]

• Williamson Ether Synthesis. Chemistry LibreTexts. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR. [Link]

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biological activity of (2-Bromo-4-fluoro-phenoxy)-acetic acid derivatives

An In-depth Technical Guide to the Biological Activity of (2-Bromo-4-fluoro-phenoxy)-acetic Acid Derivatives

Foreword: A Note from the Senior Application Scientist

In the dynamic landscape of drug discovery and agrochemical development, the phenoxyacetic acid scaffold has repeatedly emerged as a privileged structure, yielding compounds with a remarkable breadth of biological activities. This guide delves into a specific, yet highly promising, subclass: (2-Bromo-4-fluoro-phenoxy)-acetic acid and its derivatives. While public-domain data on this exact substitution pattern is nascent, this document serves as a technical synthesis of what can be expertly inferred from closely related halogenated analogues. By examining the established biological activities of similar compounds, we can construct a robust predictive framework for the potential applications of (2-Bromo-4-fluoro-phenoxy)-acetic acid derivatives. This guide is intended for the discerning researcher, scientist, and drug development professional, providing not just a review of activities, but a causal explanation of experimental design and mechanistic pathways.

The Molecular Architecture: Synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic Acid Derivatives

The synthesis of the core molecule, (2-Bromo-4-fluoro-phenoxy)-acetic acid, is predicated on the well-established Williamson ether synthesis. This reliable and versatile reaction forms the ether linkage that is characteristic of this class of compounds.

Proposed Synthetic Pathway

The primary route to the target acid involves the reaction of 2-bromo-4-fluorophenol with an acetic acid derivative, such as ethyl chloroacetate, under basic conditions, followed by hydrolysis of the resulting ester.

Caption: Proposed two-step synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Experimental Protocol: Synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic Acid

Materials:

• 2-Bromo-4-fluorophenol

• Ethyl chloroacetate

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Step-by-Step Procedure:

• Ester Formation:

  • To a solution of 2-bromo-4-fluorophenol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add ethyl chloroacetate (1.2 eq) dropwise to the reaction mixture.

  • Reflux the mixture for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter off the solid potassium carbonate.

  • Concentrate the filtrate under reduced pressure to obtain the crude ethyl (2-bromo-4-fluoro-phenoxy)acetate.

• Hydrolysis:

  • Dissolve the crude ester in a mixture of ethanol and aqueous sodium hydroxide solution (2.0 eq).

  • Stir the mixture at room temperature for 4-6 hours, or until TLC indicates the complete consumption of the ester.

  • Remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with ethyl acetate to remove any unreacted starting material.

  • Cool the aqueous layer in an ice bath and acidify to pH ~2 with concentrated HCl.

  • The product, (2-Bromo-4-fluoro-phenoxy)-acetic acid, should precipitate as a solid.

  • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

  • The product can be further purified by recrystallization.

Herbicidal Activity: A Synthetic Auxin Perspective

Phenoxyacetic acids are renowned for their herbicidal properties, acting as synthetic mimics of the plant hormone indole-3-acetic acid (IAA), also known as auxin.[1] These synthetic auxins are more stable in plants than endogenous IAA, leading to uncontrolled growth and ultimately, plant death in susceptible species, particularly broadleaf weeds.[2][3][4]

Mechanism of Action

The herbicidal action of phenoxyacetic acids is initiated by their binding to the TIR1/AFB family of auxin co-receptors.[3] This binding event promotes the interaction between the receptor and Aux/IAA transcriptional repressor proteins.[3] The resulting complex is recognized by an SCF E3 ubiquitin ligase, which tags the Aux/IAA proteins for degradation by the 26S proteasome.[3] The degradation of these repressors liberates Auxin Response Factors (ARFs), which then activate the transcription of a cascade of auxin-responsive genes.[3] This leads to an overproduction of ethylene and abscisic acid, causing physiological effects like epinasty (downward curling of leaves), stem twisting, and ultimately, senescence and tissue decay.[2][3]

Caption: Disruption of auxin signaling by (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Anticancer Potential: Insights from Halogenated Analogues

Structure-Activity Relationship (SAR)

Studies on halogenated phenoxychalcones have demonstrated that the presence and position of halogens on the phenoxy ring significantly influence anticancer activity. For instance, derivatives with a bromo-substitution at the para-position of the phenoxy ring exhibited better activity against the MCF-7 breast cancer cell line than their chloro analogues. This suggests that the electronic and steric properties of the bromine atom at the 4-position in our target molecule could contribute favorably to its cytotoxic potential.

Putative Mechanisms of Anticancer Action

The anticancer activity of related compounds has been linked to several cellular mechanisms:

• Induction of Reactive Oxygen Species (ROS): Many chalcone derivatives, which share the phenoxy moiety, are known to act as pro-oxidants, increasing ROS levels in cancer cells beyond a tolerable threshold, thereby inducing cell death.

• MAPK Pathway Inhibition: At least one potent halogenated phenoxychalcone has been shown to decrease the levels of both total and phosphorylated p38α mitogen-activated protein kinase (MAPK) in MCF-7 cells, suggesting an ability to interfere with cell proliferation and survival pathways.

• Apoptosis Induction: The same compound was found to cause cell cycle arrest in the G2/M phase and significantly increase late apoptosis in MCF-7 cells.

• Inhibition of Metastasis: A pyridazine hydrazide derivative of phenoxyacetic acid demonstrated the ability to inhibit the migration and invasion of metastatic cancer cells by suppressing the activity of matrix metalloproteinases MMP-2 and MMP-9.[5]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess cell viability and the cytotoxic potential of a compound.[6]

Materials:

• Cancer cell line (e.g., MCF-7, HepG2)

• Complete culture medium (e.g., DMEM with 10% FBS)

• (2-Bromo-4-fluoro-phenoxy)-acetic acid derivative stock solution in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well culture plates

Step-by-Step Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours in a CO₂ incubator at 37°C.[7]

• Compound Treatment: Treat the cells with various concentrations of the (2-Bromo-4-fluoro-phenoxy)-acetic acid derivative. Include a vehicle control (DMSO) and an untreated control. Incubate for 48-72 hours.

• MTT Addition: Remove the treatment medium and add 28 µL of MTT solution (2 mg/mL) to each well. Incubate for 1.5 to 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[7]

• Formazan Solubilization: Remove the MTT solution and add 130-200 µL of DMSO to each well to dissolve the formazan crystals.[7][8]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 492 nm or 570 nm using a microplate reader.[6][7]

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Antifungal Activity: A Fungicidal Potential

The incorporation of bromine into organic scaffolds has been shown to enhance antimicrobial activity.[9] While the specific antifungal profile of (2-Bromo-4-fluoro-phenoxy)-acetic acid is yet to be fully elucidated, studies on related bromo-amides provide a strong rationale for its investigation as an antifungal agent.

Evidence from Related Compounds

A study on the synthetic amide 2-bromo-N-phenylacetamide demonstrated a potent fungicidal effect against several fluconazole-resistant Candida species, including C. albicans, C. tropicalis, C. glabrata, and C. parapsilosis.[10] The compound exhibited a Minimum Inhibitory Concentration (MIC) of 32 µg/mL for the majority of strains and a Minimum Fungicidal Concentration (MFC) of 64 µg/mL.[10] Furthermore, it showed significant activity against mature C. albicans biofilms, a critical virulence factor in persistent fungal infections.[10]

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a standardized technique for determining the MIC of an antimicrobial agent against a specific microorganism.[11][12]

Materials:

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Standardized culture medium (e.g., RPMI-1640)

• (2-Bromo-4-fluoro-phenoxy)-acetic acid derivative stock solution in DMSO

• 96-well microdilution plates

• Spectrophotometer or microplate reader

Step-by-Step Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the fungal organism from a fresh culture, adjusting the concentration to approximately 0.5 x 10³ to 2.5 x 10³ cells/mL in RPMI medium.[12]

• Serial Dilution: Perform a two-fold serial dilution of the (2-Bromo-4-fluoro-phenoxy)-acetic acid derivative in the 96-well plate using the RPMI medium.

• Inoculation: Add the prepared fungal inoculum to each well of the microdilution plate. Include a positive control (fungi in medium without the compound) and a negative control (medium only).

• Incubation: Incubate the plate at 35°C for 24-48 hours.[12]

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥50%) compared to the positive control.[12] This can be determined visually or by measuring the optical density at a specific wavelength.

Conclusion and Future Directions

The (2-Bromo-4-fluoro-phenoxy)-acetic acid scaffold represents a promising starting point for the development of novel agents with diverse biological activities. The well-established herbicidal mechanism of phenoxyacetic acids provides a solid foundation for its application in agriculture. Furthermore, compelling evidence from structurally related halogenated compounds strongly suggests a potential for significant anticancer and antifungal activities. The presence of both bromo and fluoro substituents may offer unique electronic and lipophilic properties that could enhance potency and modulate pharmacokinetic profiles.

Future research should focus on the synthesis of a focused library of (2-Bromo-4-fluoro-phenoxy)-acetic acid derivatives (e.g., esters, amides, and hydrazides) to systematically explore the structure-activity relationships for each biological target. In-depth mechanistic studies are warranted to elucidate the specific signaling pathways involved in their anticancer and antifungal effects. This comprehensive approach will be crucial in unlocking the full therapeutic and agrochemical potential of this versatile chemical scaffold.

References

• Al-Ostath, A. et al. (2021). Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer. National Institutes of Health. [Link]

• Al-Warhi, T. et al. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. MDPI. [Link]

• Grossmann, K. (2009). Auxin herbicides: Current status of mechanism and mode of action. ResearchGate. [Link]

• Huwaimel, B. I. et al. (2021). Discovery of Halogenated Benzothiadiazine Derivatives with Anticancer Activity. PubMed. [Link]

• Khater, M. et al. (2024). Biological evaluation of halogenated flavone derivatives as antiangiogenic and anticancer agents. CentAUR. [Link]

• Gershon, H. & Parmegiani, R. (1967). Antifungal properties of 2-bromo-3-fluorosuccinic acid esters and related compounds. Applied Microbiology. [Link]

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• Teixeira, B. de A. et al. (2023). Fungicidal and antibiofilm activities of 2-Bromo-N-Phenylacetamide Against Fluconazole-Resistant Candida spp.: a promising antifungal agent. Observatório de la Economía Latinoamericana. [Link]

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(2-Bromo-4-fluoro-phenoxy)-acetic acid mechanism of action

An In-Depth Technical Guide to the Putative Mechanism of Action of (2-Bromo-4-fluoro-phenoxy)-acetic acid

The exploration of novel chemical entities is the cornerstone of innovation in drug development and life sciences. This guide addresses (2-Bromo-4-fluoro-phenoxy)-acetic acid, a compound for which the public scientific record on its specific mechanism of action is notably sparse. In the spirit of scientific advancement, this document moves beyond a simple statement of this void. Instead, it synthesizes the known biological activities of structurally analogous halogenated phenoxyacetic acids to construct a robust, albeit putative, framework for its mechanism of action.

This guide is structured to serve as a foundational resource for researchers. It provides not only a hypothesized mechanism but also a comprehensive, actionable roadmap for its experimental validation. By detailing the causality behind experimental choices and outlining self-validating protocols, we aim to empower fellow scientists to systematically investigate the biological effects of this and similar compounds. The subsequent sections are therefore a blend of established principles from related molecules and forward-looking experimental design, intended to catalyze new research in this area.

Part 1: Molecular Profile and the Landscape of Halogenated Phenoxyacetic Acids

(2-Bromo-4-fluoro-phenoxy)-acetic acid belongs to the class of aryloxyalkanoic acids, a scaffold known for a diverse range of biological activities. The defining features of this molecule are the phenoxyacetic acid core, substituted with a bromine atom at the 2-position and a fluorine atom at the 4-position of the phenyl ring. These halogen substitutions are critical, as they significantly influence the molecule's physicochemical properties, such as lipophilicity, electronic distribution, and steric profile. Such modifications are known to dramatically alter the biological activity of phenoxyacetic acid derivatives.[1][2]

• Antimicrobial Properties: Various bromophenol and chlorinated phenoxyacetic acid derivatives have demonstrated efficacy against a range of bacterial and fungal pathogens.[3][4][5]

• Enzyme Inhibition: This class of compounds has been shown to inhibit various enzymes, a prominent example being the inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD) by certain aryloxyacetic acid derivatives, which is the basis for their herbicidal activity.

• Modulation of Nuclear Receptors: Certain phenoxyacetic acids have been identified as ligands for nuclear receptors, particularly Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of metabolism and inflammation.[6][7]

• Anticancer and Antioxidant Effects: Derivatives of bromophenols have been explored for their potential as anticancer and antioxidant agents.[8]

The specific combination of a bromine and a fluorine atom on the phenoxy ring of the target compound suggests that its mechanism of action is likely to fall within one or more of these established activities. The following sections will delve into a putative mechanism centered on antimicrobial action and enzyme inhibition, and provide a detailed experimental framework for validation.

Part 2: A Putative Mechanism of Action - Dual Antimicrobial and Enzyme Inhibitory Effects

Based on the structure-activity relationships of related compounds, we hypothesize that (2-Bromo-4-fluoro-phenoxy)-acetic acid exerts its biological effects through a dual mechanism involving:

• Disruption of Microbial Cell Integrity and Function: The lipophilic nature of the brominated and fluorinated phenyl ring would facilitate its partitioning into the lipid-rich cell membranes of microorganisms. This could lead to a loss of membrane integrity and function.

• Inhibition of Key Metabolic Enzymes: The acetic acid moiety and the overall molecular structure may allow it to act as a competitive or non-competitive inhibitor of essential microbial enzymes.

Proposed Antimicrobial Signaling Pathway

The proposed antimicrobial action is likely a multi-pronged attack on the microbial cell, as depicted in the following pathway diagram.

Caption: Proposed dual mechanism of antimicrobial action.

Experimental Validation of the Antimicrobial Mechanism

A rigorous, self-validating experimental workflow is essential to test this hypothesis. The following protocols are designed to provide a comprehensive evaluation of the compound's antimicrobial properties.

Experimental Workflow: Antimicrobial Activity Assessment

Caption: Workflow for antimicrobial mechanism validation.

Protocol 1: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Determination

• Objective: To quantify the antimicrobial potency of the compound against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli).

• Methodology:

  • Prepare a two-fold serial dilution of (2-Bromo-4-fluoro-phenoxy)-acetic acid in a 96-well microtiter plate using appropriate broth media.

  • Inoculate each well with a standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include positive (no compound) and negative (no bacteria) controls.

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

  • To determine the MBC, subculture aliquots from wells showing no growth onto agar plates. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

• Causality and Self-Validation: This initial screen provides quantitative data on the compound's potency. A low MIC/MBC ratio suggests bactericidal activity, while a high ratio indicates bacteriostatic activity. This result guides the subsequent mechanistic studies.

Protocol 2: Membrane Permeability Assay

• Objective: To determine if the compound disrupts the bacterial cell membrane.

• Methodology:

  • Wash and resuspend mid-log phase bacteria in a suitable buffer.

  • Add the fluorescent dye SYTOX Green, which can only enter cells with compromised membranes and fluoresces upon binding to nucleic acids.

  • Add (2-Bromo-4-fluoro-phenoxy)-acetic acid at various concentrations (e.g., 1x, 2x, 4x MIC).

  • Monitor the increase in fluorescence over time using a fluorescence plate reader.

  • Use a known membrane-disrupting agent (e.g., polymyxin B) as a positive control.

• Causality and Self-Validation: A rapid increase in fluorescence upon addition of the compound provides direct evidence of membrane permeabilization. This validates the first part of the hypothesized dual mechanism.

Part 3: Putative Enzyme Inhibition and its Validation

The phenoxyacetic acid scaffold is a known "privileged structure" in medicinal chemistry, capable of interacting with a variety of enzyme active sites. Given its structural similarity to some herbicidal compounds and other enzyme inhibitors, it is plausible that (2-Bromo-4-fluoro-phenoxy)-acetic acid could target a key metabolic enzyme.

Quantitative Data from Analogous Compounds

While no direct IC50 values are available for the title compound, data from structurally related molecules highlight the potential for potent biological activity.

Compound/Derivative Class	Target	Reported Activity	Reference
5-fluoro-2-(4-bromo-2-fluoro-benzylthiocarbamoyl)-phenoxyacetic acid	Human Aldose Reductase (hALR2)	IC50 = 30 nM	[7]
Aryloxyacetic acid derivatives	Arabidopsis thaliana HPPD	Active inhibitors
Halogenated Phenoxyacetic Acids	PPARα/γ	Agonist activity	[6]

This table summarizes data for structurally related, but not identical, compounds to provide context for potential activity.

Experimental Validation of Enzyme Inhibition

Protocol 3: In Vitro Enzyme Inhibition Assay (Example: Dihydrofolate Reductase - DHFR)

• Objective: To assess the direct inhibitory effect of the compound on a representative and essential bacterial enzyme. DHFR is a good candidate as it is a validated antibacterial target.

• Methodology:

  • Use a commercially available recombinant DHFR enzyme.

  • The enzyme's activity is monitored by the decrease in absorbance at 340 nm as its substrates, dihydrofolate and NADPH, are converted to tetrahydrofolate and NADP+.

  • Pre-incubate the enzyme with varying concentrations of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

  • Initiate the reaction by adding the substrates.

  • Measure the rate of NADPH consumption.

  • Calculate the percentage of inhibition at each compound concentration and determine the IC50 value.

• Causality and Self-Validation: A dose-dependent decrease in enzyme activity, leading to a calculable IC50, would confirm direct enzyme inhibition. This would validate the second part of the hypothesized dual mechanism. Further kinetic studies (e.g., Lineweaver-Burk plots) could then be employed to determine the mode of inhibition (e.g., competitive, non-competitive).

Part 4: Conclusion and Future Directions

This technical guide puts forth a scientifically-grounded, putative mechanism of action for (2-Bromo-4-fluoro-phenoxy)-acetic acid, centered on a dual role of antimicrobial activity and enzyme inhibition. The lack of direct experimental data in the public domain necessitates such a hypothesis-driven approach. The true value of this guide lies in the detailed, actionable, and self-validating experimental protocols provided.

It is our firm belief as application scientists that a well-structured hypothesis, coupled with a rigorous and logical experimental plan, is the most effective path to elucidating the biological function of novel chemical entities. We encourage the research community to utilize this guide as a starting point for their investigations into this and other understudied halogenated phenoxyacetic acids. The potential for discovering new antimicrobial agents or other valuable bioactive molecules within this chemical class is significant.

References

• A New Series of Aryloxyacetic Acids Endowed with Multi-Target Activity towards Peroxisome Proliferator-Activated Receptors (PPARs), Fatty Acid Amide Hydrolase (FAAH), and Acetylcholinesterase (AChE). (2018). PMC - PubMed Central. [Link]

• Synthesis and Biological Evaluation of 2-(3-Fluoro-4-nitro phenoxy)-N-phenylacetamide Derivatives as Novel Potential Affordable Antitubercular Agents. (2013). MDPI. [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. (2022). MDPI. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Jetir.Org. [Link]

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• Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. ResearchGate. [Link]

• Microbiological Activities Of Para - Bromophenoxy Acetic Acid. ResearchGate. [Link]

• Aryloxyacetic acid derivatives as inhibitors of the HPPD enzyme: A quantitative structure-activity relationship analysis. Indian Journal of Biochemistry and Biophysics (IJBB). [Link]

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• 2-Bromo-2,2-difluoroacetic acid | C2HBrF2O2 | CID 2773282. PubChem. [Link]

• Phenoxyacetic Acid | C8H8O3 | CID 19188. PubChem. [Link]

• Bromoacetic Acid | C2H3BrO2 | CID 6227. PubChem. [Link]

• 2-[4-(2-bromoacetyl)phenoxy]acetic Acid | C10H9BrO4 | CID 4966. PubChem. [Link]

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spectral data for (2-Bromo-4-fluoro-phenoxy)-acetic acid (NMR, IR, Mass Spec)

An In-depth Technical Guide to the Spectral Analysis of (2-Bromo-4-fluoro-phenoxy)-acetic acid

This guide provides a comprehensive technical overview of the essential spectroscopic techniques required for the structural elucidation and quality control of (2-Bromo-4-fluoro-phenoxy)-acetic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet. It delves into the causality behind spectral features, outlines robust experimental protocols, and provides predictive analysis based on established spectroscopic principles and data from analogous chemical structures.

NMR spectroscopy is the cornerstone of molecular structure determination, providing precise information about the chemical environment, connectivity, and spatial arrangement of atoms. For (2-Bromo-4-fluoro-phenoxy)-acetic acid, both ¹H and ¹³C NMR are indispensable.

Proton (¹H) NMR Spectroscopy

Expertise & Rationale: ¹H NMR allows for the direct observation of the hydrogen nuclei (protons). Their chemical shift, integration, and signal splitting (multiplicity) provide a detailed map of the molecule's proton framework. The chemical shift is highly sensitive to the electronic environment, allowing us to differentiate between protons on the aromatic ring, the methylene bridge, and the carboxylic acid.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃):

Predicted Shift (ppm)	Multiplicity	Integration	Assignment	Rationale & In-Text Citation
~10-12	Broad Singlet	1H	H -OOC-	The carboxylic acid proton is highly deshielded and often appears as a broad singlet due to hydrogen bonding and chemical exchange. Its chemical shift can vary significantly with concentration and solvent.
~7.35	Doublet of Doublets (dd)	1H	Ar-H (position 6)	This proton is ortho to the bromine atom and meta to the ether linkage. It will be deshielded by the electronegative bromine and experience coupling to both H-3 and H-5. Aromatic protons typically resonate between 6.5-8.0 ppm[1].
~7.10	Doublet of Doublets (dd)	1H	Ar-H (position 5)	This proton is ortho to the fluorine atom and meta to the bromine. It will show coupling to both H-6 and H-3. The strong electronegativity of fluorine will influence its chemical environment.
~6.95	Triplet of Doublets (td)	1H	Ar-H (position 3)	This proton is ortho to the ether linkage and meta to both halogens. It will exhibit coupling to H-5 and a weaker long-range coupling to the fluorine atom.
4.70	Singlet	2H	-O-CH₂ -COOH	The methylene protons are adjacent to two deshielding groups: the ether oxygen and the carbonyl carbon. Based on phenoxyacetic acid, this signal is expected around 4.6-4.7 ppm[2]. The signal is a singlet as there are no adjacent protons to couple with.

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Accurately weigh ~5-10 mg of the sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher NMR spectrometer. Standard acquisition parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and acquisition of 16-64 scans for a good signal-to-noise ratio.

• Processing: Process the Free Induction Decay (FID) with an exponential multiplication (line broadening of ~0.3 Hz) and perform a Fourier transform. Phase and baseline correct the resulting spectrum and integrate the signals.

Workflow for ¹H NMR Analysis

Caption: Standard workflow for NMR sample analysis.

Carbon (¹³C) NMR Spectroscopy

Expertise & Rationale: ¹³C NMR provides a count of the unique carbon environments in the molecule. The chemical shifts are indicative of the carbon's hybridization and electronic environment. Aromatic carbons typically appear in the 110-160 ppm range, while carboxylic acid carbons are significantly downfield (>170 ppm)[3][4].

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃):

Predicted Shift (ppm)	Assignment	Rationale & In-Text Citation
~175	C =O	The carbonyl carbon of a carboxylic acid is highly deshielded and appears far downfield[5].
~158 (d)	C -F	The carbon directly bonded to fluorine will be significantly deshielded and will appear as a doublet due to one-bond C-F coupling.
~152 (d)	C -O	The carbon attached to the ether oxygen will be deshielded. It may show a small doublet due to two-bond C-F coupling.
~125-135	Ar-C	Aromatic carbons not directly attached to heteroatoms. Their exact shifts are influenced by the combined electronic effects of the substituents.
~115 (d)	Ar-C	Aromatic carbon adjacent to the C-F bond, which will show coupling to fluorine.
~112	C -Br	The carbon bonded to bromine. The "heavy atom effect" of bromine can lead to a more shielded (upfield) position than might be expected based solely on electronegativity.
~65	-O-C H₂-	The methylene carbon is deshielded by the adjacent oxygen atom.

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (~20-50 mg) may be required for faster acquisition due to the low natural abundance of ¹³C.

• Instrumentation: Acquire on a 400 MHz or higher spectrometer equipped with a broadband probe.

• Data Acquisition: A standard proton-decoupled ¹³C experiment (e.g., zgpg30) is used. A 30° pulse angle and a relaxation delay of 2 seconds are typical. Several hundred to several thousand scans are usually required.

• Processing: Similar to ¹H NMR, the FID is processed with a Fourier transform, followed by phasing and baseline correction.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Expertise & Rationale: IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule. Molecular vibrations, such as stretching and bending of bonds, absorb IR radiation at characteristic frequencies. For (2-Bromo-4-fluoro-phenoxy)-acetic acid, the most prominent features will be from the carboxylic acid and the substituted aromatic ring.

Predicted Key IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Rationale & In-Text Citation
2500-3300	O-H stretch (Carboxylic Acid)	Broad, Strong	This is a hallmark of a hydrogen-bonded carboxylic acid dimer. The band is exceptionally broad and often masks the C-H stretches[6][7][8].
~1710	C=O stretch (Carboxylic Acid)	Strong, Sharp	The carbonyl stretch in a dimeric carboxylic acid is very intense. Its position can be lowered by conjugation, though the ether linkage insulates it from the aromatic ring[7][8].
~1600, ~1480	C=C stretch (Aromatic Ring)	Medium	These absorptions are characteristic of the aromatic ring itself.
~1250	C-O stretch (Aryl Ether)	Strong	The asymmetric C-O-C stretch of an aryl ether produces a strong, characteristic band.
~1100	C-F stretch	Strong	The carbon-fluorine bond stretch is typically found in this region and is usually a strong absorption.
~600-700	C-Br stretch	Medium-Weak	The carbon-bromine stretch appears in the fingerprint region and is generally less intense.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal (typically diamond or germanium).

• Data Acquisition: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Record a background spectrum of the clean, empty ATR crystal. Then, record the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Processing: The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS): Determining Mass and Fragmentation

Expertise & Rationale: Mass spectrometry provides the molecular weight of a compound and, through fragmentation analysis, offers valuable clues about its structure. The presence of bromine, with its two abundant isotopes (⁷⁹Br and ⁸¹Br in a ~1:1 ratio), provides a highly distinctive isotopic pattern for the molecular ion and any bromine-containing fragments, serving as a powerful diagnostic tool.

Predicted Mass Spectrum (Electron Ionization - EI):

m/z (Mass-to-Charge Ratio)	Ion	Rationale & In-Text Citation
248 / 250	[M]⁺˙	The molecular ion peak. The two peaks of nearly equal intensity, separated by 2 m/z units, are the definitive signature of a monobrominated compound.
203 / 205	[M - COOH]⁺	Loss of the carboxyl radical (45 Da) is a common fragmentation pathway for carboxylic acids. [9]The bromine isotopic pattern will be retained.
189 / 191	[Br(F)C₆H₃O]⁺	Cleavage of the ether bond, resulting in the bromofluorophenoxy cation.
109	[M - Br(F)C₆H₃O]⁺	Cleavage of the ether bond, resulting in the [CH₂COOH]⁺ fragment is less likely to be observed as a stable cation. A more likely fragment is the bromofluorophenyl cation after further fragmentation.
77	[C₆H₅]⁺	While less specific, the phenyl cation is a common fragment in the mass spectra of aromatic compounds.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like ethyl acetate or dichloromethane. Derivatization (e.g., methylation of the carboxylic acid) may be required to improve volatility for gas chromatography.

• Instrumentation: Inject a small volume (e.g., 1 µL) into a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Separation: Use a suitable capillary column (e.g., DB-5ms) and a temperature program (e.g., ramp from 100°C to 250°C) to separate the analyte from any impurities.

• MS Detection: As the compound elutes from the GC, it enters the ion source (typically using 70 eV Electron Ionization). The mass analyzer scans a mass range (e.g., m/z 40-350) to detect the molecular ion and its fragments.

Predicted Fragmentation Pathway

Caption: Primary fragmentation of the target molecule in EI-MS.

Conclusion

The structural confirmation of (2-Bromo-4-fluoro-phenoxy)-acetic acid relies on a synergistic application of modern spectroscopic techniques. ¹H and ¹³C NMR define the precise carbon-hydrogen framework and atomic connectivity. IR spectroscopy provides rapid confirmation of key functional groups, particularly the characteristic carboxylic acid moiety. Finally, mass spectrometry confirms the molecular weight and offers structural insights through predictable fragmentation patterns, with the bromine isotopic signature serving as an unambiguous marker. The predictive data and protocols outlined in this guide provide a robust framework for any researcher undertaking the synthesis, purification, and characterization of this and related compounds.

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solubility of (2-Bromo-4-fluoro-phenoxy)-acetic acid in different solvents

An In-depth Technical Guide to the Solubility of (2-Bromo-4-fluoro-phenoxy)-acetic acid

Foreword: Understanding the Critical Role of Solubility

In the realm of drug discovery, agrochemical development, and materials science, the journey from a promising molecule to a viable product is fraught with challenges. Among the most fundamental of these is solubility. A compound's ability to dissolve in a given solvent dictates its formulation possibilities, its bioavailability in biological systems, and its reactivity in synthetic pathways. Poor solubility can terminate the development of an otherwise potent drug candidate or complicate manufacturing processes, leading to increased costs and timelines.

This guide provides an in-depth technical examination of the solubility profile of (2-Bromo-4-fluoro-phenoxy)-acetic acid (CAS: 451-90-1), a halogenated phenoxyacetic acid derivative. Such compounds are of significant interest as scaffolds and intermediates in medicinal and agricultural chemistry.[1][2] By synthesizing theoretical principles with practical experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the foundational knowledge to understand, predict, and manipulate the solubility of this and similar molecules.

Physicochemical Profile of (2-Bromo-4-fluoro-phenoxy)-acetic acid

A molecule's solubility is intrinsically linked to its physicochemical properties. These parameters govern the intermolecular forces between the solute and solvent molecules. The key properties of (2-Bromo-4-fluoro-phenoxy)-acetic acid are summarized below.

Property	Value	Source
Chemical Structure
	N/A
CAS Number	451-90-1	[3][4]
Molecular Formula	C₈H₆BrFO₃	[3][4]
Molecular Weight	249.03 g/mol	[3]
Melting Point	113 °C	[4]
Boiling Point	343.2 °C at 760 mmHg	[4]
pKa (Predicted)	~2.8 - 3.2	N/A
XLogP3 (Lipophilicity)	2.05	[4]
Polar Surface Area (PSA)	46.53 Ų	[4]
Appearance	Solid

Theoretical Framework of Solubility

The solubility of a compound is a complex interplay of its own properties and those of the solvent. The foundational principle, "like dissolves like," serves as an excellent starting point for predictions.

(2-Bromo-4-fluoro-phenoxy)-acetic acid possesses a dualistic nature. The carboxylic acid group (-COOH) is polar and capable of acting as both a hydrogen bond donor and acceptor. This functional group promotes solubility in polar solvents, especially those that can also engage in hydrogen bonding (polar protic solvents).

Conversely, the 2-bromo-4-fluorophenyl ring is large, rigid, and predominantly non-polar or hydrophobic. This substantial non-polar region hinders solubility in water but favors interactions with non-polar organic solvents through van der Waals forces.[5] The overall solubility in a given solvent is therefore a balance between these opposing characteristics.

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): Solubility is expected to be limited due to the large non-polar phenyl ring. However, the carboxylic acid group will provide some degree of solubility, particularly in alcohols which have both polar hydroxyl groups and non-polar alkyl chains.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): These solvents are polar and can accept hydrogen bonds, interacting favorably with the carboxylic acid group. They are generally good solvents for compounds of this nature, and moderate to high solubility is anticipated.

• Non-Polar Solvents (e.g., Hexane, Toluene): The non-polar aromatic ring will interact well with these solvents, but the highly polar carboxylic acid group will be disfavored, likely leading to poor solubility.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

To move from theoretical prediction to quantitative data, a robust experimental method is required. The Shake-Flask Method is widely considered the "gold standard" for determining the thermodynamic equilibrium solubility of a compound.[4] It measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.

Causality Behind the Protocol:

The core principle is to ensure that a true thermodynamic equilibrium is reached between the dissolved and undissolved states of the compound. Shaking or agitation over an extended period (typically 24-72 hours) is crucial to overcome kinetic barriers to dissolution. Maintaining a constant temperature is vital as solubility is temperature-dependent. The final separation of the saturated solution from the excess solid by filtration or centrifugation is a critical step to prevent solid particles from artificially inflating the measured concentration.

Detailed Step-by-Step Protocol:

• Preparation: Add an excess amount of solid (2-Bromo-4-fluoro-phenoxy)-acetic acid to a series of clear glass vials. The excess should be visually confirmed at the end of the experiment.

• Solvent Addition: Add a precise volume of the desired solvent to each vial.

• Equilibration: Seal the vials tightly and place them in a shaker or agitator within a temperature-controlled environment (e.g., 25 °C). Agitate the vials for a predetermined period (e.g., 24 hours).

• Phase Separation: After the initial equilibration, allow the vials to stand undisturbed at the same constant temperature to let the undissolved solid settle. For more rigorous separation, centrifuge the vials at the experimental temperature.

• Sampling: Carefully withdraw a clear aliquot of the supernatant (the saturated solution) using a syringe. Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic solid particles.

• Analysis: Quantify the concentration of the compound in the filtered saturated solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A calibration curve prepared with known concentrations of the compound is required for accurate quantification.

• Equilibrium Confirmation: Repeat steps 5 and 6 at a later time point (e.g., 48 or 72 hours). Equilibrium is confirmed if the measured concentrations from the different time points are consistent.[4]

Workflow Visualization

Caption: Workflow for the Shake-Flask solubility determination method.

Predicted Solubility Profile

In the absence of comprehensive published experimental data, the following table provides a qualitative prediction of the solubility of (2-Bromo-4-fluoro-phenoxy)-acetic acid in a range of common laboratory solvents, based on the theoretical principles discussed.

Solvent	Solvent Class	Predicted Solubility	Rationale
Water	Polar Protic	Low	The polar -COOH group is favorable, but the large, non-polar aromatic ring dominates.
Methanol	Polar Protic	Moderate	"Like dissolves like" applies well; methanol has both polar (-OH) and non-polar (CH₃) character.
Ethanol	Polar Protic	Moderate	Similar to methanol, but slightly lower solubility expected due to the longer alkyl chain.
Acetone	Polar Aprotic	High	Good H-bond acceptor and moderate polarity effectively solvates both parts of the molecule.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Highly polar aprotic solvent, excellent for solvating a wide range of organic molecules.
Dichloromethane (DCM)	Non-Polar	Low to Moderate	Intermediate polarity may solvate the molecule to some extent.
Toluene	Non-Polar	Low	Favorable interactions with the phenyl ring, but poor solvation of the polar carboxylic acid.
Hexane	Non-Polar	Very Low	Highly non-polar solvent cannot effectively solvate the polar carboxylic acid group.

Key Factors Influencing Solubility

The Dominant Effect of pH

For an ionizable compound like (2-Bromo-4-fluoro-phenoxy)-acetic acid, pH is the most critical factor influencing its aqueous solubility. The carboxylic acid group can donate a proton to form its conjugate base, the carboxylate anion.

R-COOH (Solid, Low Solubility) ⇌ H⁺ + R-COO⁻ (Ionic, High Solubility)

According to Le Châtelier's principle, in an acidic solution (low pH), the high concentration of H⁺ ions shifts the equilibrium to the left, favoring the neutral, less soluble acid form. In a basic solution (high pH), hydroxide ions (OH⁻) neutralize H⁺, shifting the equilibrium to the right and dramatically increasing solubility by forming the highly polar, water-soluble carboxylate salt.[1][6] The transition between these states is governed by the compound's pKa. At a pH equal to the pKa, the compound is 50% ionized. At pH values two units above the pKa, the compound will be >99% in its soluble, ionized form.

pH-Solubility Relationship Diagram

Caption: Relationship between pH and the ionization state and solubility.

Effect of Temperature

The dissolution of most solid compounds is an endothermic process, meaning that solubility tends to increase with higher temperatures. However, this relationship is not universal and must be determined experimentally. The van't Hoff equation can be used to describe how the equilibrium constant (in this case, related to solubility) changes with temperature.[7] For practical purposes, specifying the temperature at which solubility is measured (e.g., 25 °C or 37 °C) is essential for reproducibility.

Conclusion and Practical Implications

The solubility of (2-Bromo-4-fluoro-phenoxy)-acetic acid is a nuanced property governed by its bifunctional chemical nature. While its large halogenated aromatic ring limits solubility in polar solvents like water, its carboxylic acid group allows for strategic manipulation of solubility through pH adjustment.

Key Takeaways for the Researcher:

• Limited Aqueous Solubility: Expect low intrinsic solubility in neutral aqueous media. For formulation or bioassays, co-solvents or pH modification will likely be necessary.

• pH-Dependent Solubility is Key: The compound's solubility can be dramatically increased in basic solutions (pH > 5), where it will exist as the highly soluble carboxylate salt. This is the most effective strategy for preparing aqueous stock solutions.

• Good Solubility in Polar Aprotic Solvents: Solvents like DMSO and acetone are predicted to be effective for dissolving the compound for screening, synthesis, and analytical purposes.

• Experimental Verification is Paramount: While theoretical principles provide excellent guidance, the quantitative determination of solubility via a robust method like the Shake-Flask protocol is indispensable for any serious development program.

Understanding these principles provides the scientific foundation needed to overcome solubility challenges, enabling the successful progression of research and development involving this and structurally related molecules.

References

• Nowak, P., Skibiński, R., et al. (2020). Biomimetic Chromatography/QSAR Investigations in Modeling Properties Influencing the Biological Efficacy of Phenoxyacetic Acid-Derived Congeners. Molecules, 25(4), 859. Available at: [Link]

• Jetir. (2019). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR, 6(6). Available at: [Link]

• Kyzas, G. Z., & Bikiaris, D. N. (2018). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews, 118(22), 11057-11094. Available at: [Link]

• Skibiński, R., Komsta, Ł., et al. (2020). Biomimetic Chromatography/QSAR Investigations in Modeling Properties Influencing the Biological Efficacy of Phenoxyacetic Acid-Derived Congeners. Semantic Scholar. Available at: [Link]

• Chemistry For Everyone. (2023, February 12). How To Predict Solubility Of Organic Compounds? [Video]. YouTube. Available at: [Link]

• Nowak, P., Skibiński, R., et al. (2020). Biomimetic Chromatography/QSAR Investigations in Modeling Properties Influencing the Biological Efficacy of Phenoxyacetic Acid-Derived Congeners. PubMed. Available at: [Link]

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• ResearchGate. (2018). Predict solubility of organic compounds? Retrieved from [Link]

• EC-UNDP Electoral Assistance. (n.d.). Bromoacetic Acid Pka. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Bromophenylacetic acid. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, January 13). Solubility of Organic Compounds [Video]. YouTube. Available at: [Link]

• Nature. (2022). Boosting the predictive performance with aqueous solubility dataset curation. Communications Chemistry, 5(1), 31. Available at: [Link]

• ResearchGate. (2012). QSAR-based solubility model for drug-like compounds. Retrieved from [Link]

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Unlocking Therapeutic Potential: A Technical Guide to Investigating (2-Bromo-4-fluoro-phenoxy)-acetic acid

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential therapeutic targets of (2-Bromo-4-fluoro-phenoxy)-acetic acid. In the absence of direct studies on this specific molecule, we employ a target-by-analogy approach, leveraging the well-documented biological activities of structurally related phenoxyacetic acid derivatives. This guide outlines the scientific rationale and detailed experimental protocols for evaluating the interaction of (2-Bromo-4-fluoro-phenoxy)-acetic acid with three high-potential therapeutic targets: Cyclooxygenase-2 (COX-2), Peroxisome Proliferator-Activated Receptors (PPARs), and Fatty Acid Amide Hydrolase (FAAH). For each target, we delve into the relevant signaling pathways, provide step-by-step methodologies for in vitro characterization, and present a logical workflow for target validation. This document is intended to serve as a foundational resource to accelerate research and discovery efforts into the therapeutic applications of this and similar chemical entities.

Introduction: A Target-by-Analogy Approach

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a halogenated phenoxyacetic acid derivative. While direct biological activity data for this specific compound is not extensively available in public literature, the broader class of phenoxyacetic acids has demonstrated a wide array of pharmacological effects, suggesting a rich potential for therapeutic applications. These activities include anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] Given the structural similarity, it is plausible that (2-Bromo-4-fluoro-phenoxy)-acetic acid may interact with one or more of the molecular targets identified for its analogues.

This guide, therefore, adopts a "target-by-analogy" or "scaffold-hopping" rationale. We will focus on three key molecular targets that have been robustly associated with phenoxyacetic acid derivatives:

• Cyclooxygenase-2 (COX-2): An enzyme pivotal in the inflammatory cascade.

• Peroxisome Proliferator-Activated Receptors (PPARs): Nuclear receptors that are master regulators of metabolism and inflammation.[4]

• Fatty Acid Amide Hydrolase (FAAH): A key enzyme in the endocannabinoid signaling pathway with implications for pain and neuro-inflammation.[5]

The following sections will provide the necessary background and detailed experimental workflows to systematically investigate the interaction of (2-Bromo-4-fluoro-phenoxy)-acetic acid with each of these potential targets.

Potential Target 1: Cyclooxygenase-2 (COX-2)

Scientific Rationale

Cyclooxygenase (COX) is a key enzyme in the conversion of arachidonic acid to prostanoids, which are potent inflammatory mediators. Two isoforms, COX-1 and COX-2, have been identified. While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is inducible and its expression is elevated during inflammation and in various cancers.[6][7] Selective inhibition of COX-2 is a validated therapeutic strategy for treating inflammatory disorders with a potentially improved gastrointestinal safety profile compared to non-selective NSAIDs.[8] Several phenoxyacetic acid derivatives have been identified as potent and selective COX-2 inhibitors, making this a primary target of interest for (2-Bromo-4-fluoro-phenoxy)-acetic acid.

COX-2 Signaling Pathway

The upregulation of COX-2 by inflammatory stimuli leads to the production of prostaglandin E2 (PGE2), which in turn activates downstream signaling pathways that contribute to inflammation, cell proliferation, and angiogenesis.[9][10]

Caption: Proposed mechanism of COX-2 inhibition.

Experimental Protocol: COX-2 Fluorescent Inhibitor Screening Assay

This protocol is adapted from commercially available kits and provides a method to screen for COX-2 inhibitory activity.[1][11] The assay measures the peroxidase activity of COX-2, which is coupled to the oxidation of a fluorogenic substrate.

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer

• Heme

• 10-acetyl-3,7-dihydroxyphenoxazine (ADHP)

• Arachidonic acid

• (2-Bromo-4-fluoro-phenoxy)-acetic acid (Test Compound)

• Celecoxib (Positive Control Inhibitor)

• DMSO (Vehicle Control)

• 96-well black microplate

• Fluorescence plate reader (Ex/Em = 530-540/585-595 nm)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dilute the Test Compound and Positive Control to the desired concentrations in DMSO. The final DMSO concentration in the assay should be ≤1%.

• Assay Plate Setup:

  • Blank Wells: Add 160 µL of Assay Buffer.

  • 100% Initial Activity Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, 10 µL of ADHP, and 10 µL of enzyme.

  • Inhibitor Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, 10 µL of ADHP, 10 µL of enzyme, and 10 µL of the Test Compound or Positive Control at various concentrations.

• Initiate Reaction: Add 10 µL of Arachidonic Acid solution to all wells except the Blank wells.

• Incubation: Incubate the plate for 5-10 minutes at room temperature, protected from light.

• Measurement: Read the fluorescence at Ex/Em = 530-540/585-595 nm.

• Data Analysis:

  • Subtract the Blank well fluorescence from all other readings.

  • Calculate the percentage of inhibition for each concentration of the Test Compound and Positive Control using the formula: % Inhibition = [ (Initial Activity - Inhibitor) / Initial Activity ] * 100

  • Plot the % Inhibition versus the log of the inhibitor concentration to determine the IC50 value.

Potential Target 2: Peroxisome Proliferator-Activated Receptors (PPARs)

Scientific Rationale

PPARs are a group of nuclear receptors that function as transcription factors regulating the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation.[12][13] Three subtypes have been identified: PPARα, PPARγ, and PPARβ/δ.[12] Phenoxyacetic acids have been reported as agonists for PPARs, particularly PPARα and PPARγ.[4] PPARα agonists are used to treat dyslipidemia, while PPARγ agonists (e.g., thiazolidinediones) are used as insulin sensitizers in the treatment of type 2 diabetes.[14] The dual agonism of PPARα/γ has been proposed as a therapeutic strategy for metabolic syndrome and related disorders.

PPAR Signaling Pathway

Upon ligand binding, PPARs form a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes, leading to the transcription of genes involved in metabolic and inflammatory pathways.[15][16]

Caption: PPAR agonist-mediated gene transcription.

Experimental Protocol: PPARγ Transcription Factor Activity Assay

This protocol describes a cell-based reporter assay to measure the activation of PPARγ by a test compound.[3][17][18] This type of assay is highly sensitive and specific for measuring the transcriptional activity of nuclear receptors.

Materials:

• HEK293 or other suitable host cells

• Expression vector for full-length human PPARγ

• Reporter vector containing a PPRE-driven luciferase gene

• Transfection reagent

• Cell culture medium and supplements

• (2-Bromo-4-fluoro-phenoxy)-acetic acid (Test Compound)

• Rosiglitazone (Positive Control Agonist)

• DMSO (Vehicle Control)

• 96-well white, clear-bottom cell culture plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 80-90% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the PPARγ expression vector and the PPRE-luciferase reporter vector using a suitable transfection reagent.

• Compound Treatment: After 24 hours of transfection, replace the medium with fresh medium containing the Test Compound, Positive Control, or Vehicle Control at various concentrations.

• Incubation: Incubate the cells for another 18-24 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency.

  • Calculate the fold activation for each concentration of the Test Compound and Positive Control relative to the Vehicle Control.

  • Plot the fold activation versus the log of the agonist concentration to determine the EC50 value.

Potential Target 3: Fatty Acid Amide Hydrolase (FAAH)

Scientific Rationale

FAAH is a serine hydrolase that is the primary enzyme responsible for the degradation of the endocannabinoid anandamide and other fatty acid amides.[18][19] By inhibiting FAAH, the levels of anandamide are increased, leading to enhanced activation of cannabinoid receptors (CB1 and CB2).[20][21] This amplification of endogenous cannabinoid signaling has therapeutic potential for the treatment of pain, anxiety, and inflammatory disorders.[4] Given that some aryloxyacetic acids have been shown to inhibit FAAH, this represents a compelling target for (2-Bromo-4-fluoro-phenoxy)-acetic acid.[5]

FAAH in the Endocannabinoid Signaling Pathway

FAAH plays a crucial role in terminating the signaling of anandamide. Inhibition of FAAH leads to an accumulation of anandamide, which can then exert its effects through cannabinoid receptors.[22]

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discovery and history of phenoxyacetic acids

An In-depth Technical Guide to the Discovery and History of Phenoxyacetic Acids

Abstract

Phenoxyacetic acids represent a class of organic compounds built upon a simple yet remarkably versatile chemical scaffold: an O-phenyl derivative of glycolic acid.[1][2] This foundational structure has given rise to molecules that have profoundly shaped modern society, leading to a dual legacy in two disparate fields. In agriculture, chlorinated derivatives sparked a revolution in chemical weed control, enabling massive gains in crop yields.[3][4] In medicine, other analogues were developed into a class of drugs capable of modulating lipid metabolism, offering a therapeutic approach to cardiovascular health. This guide provides a technical exploration of the history of phenoxyacetic acids, from their initial synthesis to their divergent development as selective herbicides and pharmaceutical agents. We will examine the key scientific discoveries, the causality behind experimental choices, and the mechanisms of action that confer their potent biological activities.

The Genesis of a Molecule: Core Structure and Synthesis

Phenoxyacetic acid (POA) is a monocarboxylic acid and an aryl ether with the chemical formula C₈H₈O₃.[2] Its structure consists of a phenyl group linked to the carboxylic acid moiety via an ether bond. While the parent molecule itself is not a potent herbicide, it is the foundational structure for a vast array of synthetic derivatives.[2]

The first reported preparation of phenoxyacetic acid dates back to 1880.[2] The synthesis is a classic example of the Williamson ether synthesis, a robust and fundamental reaction in organic chemistry.

Caption: Williamson ether synthesis for Phenoxyacetic Acid.

This straightforward synthesis provided chemists with a readily accessible scaffold, paving the way for the exploration of its derivatives.

Experimental Protocol: Classic Synthesis of Phenoxyacetic Acid

The following protocol is based on the principles of the first reported synthesis.[2]

• Preparation of Sodium Phenolate: Dissolve phenol in an aqueous solution of sodium hydroxide. The phenolate salt is formed in situ.

• Reaction: To the sodium phenolate solution, add an aqueous solution of sodium chloroacetate.

• Heating: Heat the reaction mixture under reflux. The phenolate anion performs a nucleophilic attack on the methylene carbon of the chloroacetate, displacing the chloride ion and forming the ether linkage.[2]

• Acidification: After cooling, the reaction mixture is acidified with a strong acid, such as hydrochloric acid (HCl). This protonates the carboxylate salt, precipitating the phenoxyacetic acid.

• Isolation: The resulting white solid can be isolated by filtration, washed with cold water to remove inorganic salts, and purified by recrystallization.

A Revolution in Agriculture: The Rise of Phenoxy Herbicides

The journey of phenoxyacetic acids from a laboratory curiosity to an agricultural powerhouse began in the 1940s, driven by research into plant growth regulators.[5] Scientists were investigating analogues of the natural plant growth hormone, indole-3-acetic acid (IAA).[5]

The Landmark Discovery of 2,4-D

In 1941, Robert Pokorny, an industrial chemist, published a short but momentous paper describing the synthesis of several chlorophenoxyacetic acids, including 2,4-dichlorophenoxyacetic acid (2,4-D).[6][7] Subsequent research, conducted independently by teams in the UK and the US, unveiled the compound's extraordinary biological activity.

The breakthrough finding was its selectivity . 2,4-D was lethal to most broadleaf plants (dicotyledons) but left grasses and cereal crops (monocotyledons) relatively unharmed.[3][6] This discovery was revolutionary. Prior chemical weed control agents were non-selective, killing all vegetation.[3] 2,4-D offered the ability to remove weeds from within a growing crop, a concept that would dramatically increase agricultural productivity.[3][4]

By 1945, the American Chemical Paint Company commercialized 2,4-D under the trade name "Weedone," and its adoption was swift and widespread.[6][8] It was inexpensive, highly effective in small quantities, and "literally replaced the hoe."[3][6]

Mechanism of Action: The Synthetic Auxin

Phenoxy herbicides exert their effect by acting as synthetic mimics of the plant hormone auxin (IAA).[5][9]

Caption: Mechanism of action for phenoxyacetic acid herbicides.

Unlike natural auxin, whose concentration is tightly regulated by the plant, synthetic auxins like 2,4-D are not easily broken down.[5] They overwhelm the plant's regulatory systems, leading to rapid, uncontrolled, and disorganized growth that ultimately causes the disruption of vascular tissues and the death of the plant.[5][9]

Expansion and Controversy

The success of 2,4-D led to the development of a family of related herbicides.

Compound	Common Name	Year Introduced	Primary Use
(2,4-Dichlorophenoxy)acetic acid	2,4-D	1945	Selective broadleaf weed control in grass crops.[6][8]
(4-Chloro-2-methylphenoxy)acetic acid	MCPA	~1946	Similar to 2,4-D, for broadleaf weed control.[9]
2,4,5-Trichlorophenoxyacetic acid	2,4,5-T	~1946	Control of woody plants and broadleaf weeds.[9]
2-(2,4-Dichlorophenoxy)propanoic acid	Dichlorprop	Post-1950s	Control of broadleaf weeds, often in mixtures.[9]

However, this family of compounds is also associated with one of the most infamous controversies in chemical history. The synthesis of 2,4,5-T can produce a highly toxic contaminant: 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD). This dioxin was present in the 2,4,5-T component of Agent Orange, the defoliant used during the Vietnam War, and was responsible for the severe health effects associated with its use.[3][6]

From Fields to Pharmacies: Phenoxyacetic Acids in Medicine

The biological activity of phenoxyacetic acid derivatives was not limited to plants. In a parallel line of research, scientists discovered that certain analogues could profoundly affect animal physiology, particularly lipid metabolism.

The Discovery and Development of Clofibrate

The parent acid for the first major drug in this class, clofibric acid, was first synthesized in 1947.[10] The ethyl ester, Clofibrate , was reported in 1961 and its efficacy in reducing serum cholesterol was first reported in 1962.[10] Developed by Pfizer Inc., it received its first approval in the United States in 1967 for the treatment of hyperlipidemia, a condition characterized by elevated levels of lipids like cholesterol and triglycerides in the blood.[11]

Mechanism of Action: PPARα Agonism

Clofibrate and other fibrate drugs exert their therapeutic effects by acting as agonists for the Peroxisome Proliferator-Activated Receptor alpha (PPARα).[11][12]

Caption: Mechanism of action for the drug Clofibrate.

PPARα is a nuclear receptor that plays a critical role in regulating lipid and glucose homeostasis.[11] Activation of PPARα by fibrates leads to a cascade of effects, including:

• Increased synthesis of lipoprotein lipase , an enzyme that breaks down triglycerides in the blood.[12]

• Increased fatty acid uptake and oxidation in the liver and muscle.

• Reduced hepatic production of very-low-density lipoproteins (VLDL), the primary carriers of triglycerides.

This multi-faceted mechanism results in a significant reduction in plasma triglyceride levels.[13] While clofibrate's use has declined due to the development of more effective drugs like statins and concerns about side effects like an increased risk of gallstones, it was a foundational discovery that established a new therapeutic principle for managing dyslipidemia.[12]

Broader Therapeutic Potential

The phenoxyacetic acid moiety continues to be a subject of interest in drug development. It is present as a core structural component in numerous classes of drugs, including anti-inflammatory, antibacterial, antifungal, and antihypertensive agents.[14] Research continues to explore the synthesis and evaluation of novel derivatives for a wide range of therapeutic applications, including potential antiepileptic and antimycobacterial agents.[15]

Conclusion: A Dual Legacy

The history of phenoxyacetic acids is a compelling narrative of how a single chemical scaffold can be manipulated to interact with biological systems in profoundly different, yet highly specific, ways. The journey from the first synthesis in 1880 to the development of selective herbicides that transformed agriculture and fibrate drugs that offered a new tool against cardiovascular disease highlights the power of synthetic chemistry. This dual legacy, touching both the global food supply and human health, cements the phenoxyacetic acid core as one of the most impactful chemical discoveries of the 20th century. The continued exploration of its derivatives ensures that its story is far from over.

References

• JETIR (2024). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Journal of Emerging Technologies and Innovative Research, 11(3).

• Google Patents (2009). US20090247781A1 - Synthesis of phenoxyacetic acid derivatives.

• PubChem. Phenoxyacetic Acid. National Center for Biotechnology Information.

• Google Patents (2013). WO2013056488A1 - Phenoxyacetic acid derivative synthesis method.

• Wikipedia. Phenoxy herbicide.

• Research Starters (EBSCO). First Modern Herbicide Is Introduced.

• Wikipedia. Phenoxyacetic acid.

• Wikipedia. 2,4-Dichlorophenoxyacetic acid.

• ResearchGate. Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents.

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(2-Bromo-4-fluoro-phenoxy)-acetic acid safety and handling precautions

An In-Depth Technical Guide for the Safe Handling of (2-Bromo-4-fluoro-phenoxy)-acetic acid

Foreword for the Research Professional: This document serves as a comprehensive technical guide on the safety and handling precautions for (2-Bromo-4-fluoro-phenoxy)-acetic acid. As of the date of this publication, a dedicated, peer-reviewed Safety Data Sheet (SDS) for this specific compound is not widely available. This is not an uncommon scenario in drug discovery and chemical research, where novel compounds are frequently synthesized and handled before extensive public documentation.

Therefore, this guide has been constructed with the highest degree of scientific integrity, employing a standard risk-assessment methodology: reasoning by analogy. The safety protocols, hazard assessments, and emergency procedures detailed herein are synthesized from authoritative data on structurally and functionally related compounds, including halogenated phenoxyacetic acids and other bromo-fluoro aromatic compounds. This approach provides a robust framework for handling (2-Bromo-4-fluoro-phenoxy)-acetic acid with the caution it warrants. It must be treated as a substance with significant potential hazards until empirical data proves otherwise.

Inferred Toxicological Profile and Hazard Identification

Based on an analysis of its structural analogues, (2-Bromo-4-fluoro-phenoxy)-acetic acid should be presumed to be hazardous. The presence of a brominated and fluorinated phenol ring linked to an acetic acid moiety suggests several potential hazards. Analogous compounds frequently exhibit acute toxicity, are corrosive or irritating to tissues, and can cause respiratory irritation.

Predicted GHS Classification

The following Globally Harmonized System (GHS) classification should be provisionally adopted when handling this compound.

GHS Pictogram	Signal Word	Inferred Hazard Statements	Basis of Analogy
ngcontent-ng-c1703228563="" class="ng-star-inserted">	Danger	H302: Harmful if swallowed. [1] H314: Causes severe skin burns and eye damage. [2][3] H317: May cause an allergic skin reaction. H335: May cause respiratory irritation. [1][4]	Bromoacetic acid is highly corrosive and toxic.[5] Phenoxyacetic acid and its derivatives are known irritants and can be harmful if swallowed.[1][6] Halogenation often increases the reactivity and toxicity of organic acids.

Primary Routes of Exposure and Symptoms

• Inhalation: May cause irritation to the nose, throat, and respiratory tract.[7]

• Skin Contact: Presumed to be corrosive. May cause redness, pain, and severe skin burns.[2][5][3][8]

• Eye Contact: Presumed to cause serious eye damage, potentially leading to blindness.[5] Immediate and thorough irrigation is critical.

• Ingestion: Harmful if swallowed.[1] May cause severe burns to the mouth, throat, and stomach.[2][5]

Hierarchy of Controls: A Self-Validating System for Exposure Prevention

To ensure safety, a multi-layered approach to hazard control is mandatory. This "Hierarchy of Controls" prioritizes strategies that remove the hazard over those that simply create a barrier. Each subsequent level provides an additional layer of protection.

Caption: Hierarchy of Controls Workflow.

Engineering Controls (Primary Barrier)

The primary method for controlling exposure is to physically separate the researcher from the chemical.

• Chemical Fume Hood: All manipulations of (2-Bromo-4-fluoro-phenoxy)-acetic acid, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood.[9][10]

• Ventilation: The laboratory must be equipped with general ventilation that ensures a safe atmospheric environment, regularly checked against established exposure standards.[3][4]

• Safety Equipment: Eyewash stations and safety showers must be readily accessible and tested regularly.[6]

Administrative Controls (Procedural Safety)

These are work practices and procedures that reduce the duration, frequency, and severity of exposure.

• Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all experiments involving this compound.

• Training: All personnel must be trained on the potential hazards and safe handling procedures outlined in this guide and the relevant SDS of analogue compounds.[8]

• Restricted Access: The areas where this compound is stored and handled should be clearly marked and access should be restricted to authorized personnel.

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[1] Hands must be washed thoroughly with soap and water after handling the chemical, even when gloves have been worn.[5][11]

Personal Protective Equipment (PPE)

PPE is the final barrier and must be used in conjunction with engineering and administrative controls. It does not eliminate the hazard, so its failure can result in immediate exposure.

Protection Type	Specific Requirements	Rationale & Sources
Eye & Face	ANSI Z87.1-compliant chemical safety goggles. A face shield should be worn over goggles when there is a significant risk of splashes.	Protects against splashes and dust. Standard practice for corrosive materials.[7][8][10]
Skin & Body	Chemical-resistant gloves (Nitrile or Neoprene are recommended starting points). A flame-resistant lab coat. Closed-toe shoes. Consider a PVC apron for larger quantities.	Prevents skin contact, which can cause severe burns.[4][7][8][10]
Respiratory	A NIOSH-approved respirator with an appropriate particulate filter (e.g., N95 or P100) is required if there is any risk of aerosolization or dust generation outside of a fume hood.	Protects against inhalation of irritating dust.[6][7][8][10]

Experimental Protocols: Handling and Storage

Adherence to strict protocols is essential for mitigating risks during routine laboratory operations.

Protocol for Weighing and Solution Preparation

This protocol is designed to minimize dust generation and exposure.

Caption: Step-by-step workflow for safe weighing.

Storage Requirements

Proper storage is crucial for maintaining chemical integrity and preventing accidents.

• Container: Store in the original, tightly sealed container.[5][4][6][10]

• Location: Keep in a designated, locked, cool, dry, and well-ventilated area.[3][4][6][10]

• Incompatibilities: Segregate from strong oxidizing agents and strong bases.[4][6][10]

• Labeling: Ensure the container is clearly labeled with the chemical name and all appropriate GHS hazard pictograms and statements.

Emergency Procedures

Immediate and correct response to an emergency can significantly reduce the severity of an incident.

First Aid Measures

Exposure Route	Immediate Action
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][9]
Skin Contact	Immediately remove all contaminated clothing. Flush skin with copious amounts of water for at least 15 minutes. Use a safety shower if available. Seek immediate medical attention.[5][3][9][12]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Use an eyewash station. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][5][3][9][12]
Ingestion	Do NOT induce vomiting. [5][9] Rinse mouth thoroughly with water. If the person is conscious, have them drink one or two glasses of water. Call a physician or poison control center immediately.[2][5][9]

Accidental Release (Spill) Response

Caption: Decision flowchart for spill response.

Key Spill Response Steps:

• Control and Alert: Alert others in the area and control access.[4]

• Protect Yourself: Wear appropriate PPE, including respiratory protection, before approaching the spill.

• Containment: Prevent the spill from spreading or entering drains.[2][3][4]

• Cleanup: For a solid, carefully sweep or vacuum up the material, avoiding dust generation.[4] Place into a clearly labeled, sealed container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly.

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The Enigmatic Profile: A Toxicological Guide to Bromo-Fluoro-Phenoxy Compounds for the Research Professional

This guide provides an in-depth toxicological overview of bromo-fluoro-phenoxy compounds, a class of halogenated aromatic hydrocarbons with emerging significance in pharmaceutical and industrial applications. Given the limited direct toxicological data on this specific chemical family, this document synthesizes information from structurally related compounds, including halogenated phenols, phenoxy herbicides, and brominated flame retardants, to build a predictive toxicological framework. This approach, rooted in established principles of toxicology and structure-activity relationships, offers researchers and drug development professionals a foundational understanding for initial hazard identification and risk assessment.

Introduction: The Rise of Bromo-Fluoro-Phenoxy Compounds

Bromo-fluoro-phenoxy derivatives are increasingly utilized in the synthesis of novel therapeutic agents and specialized polymers. Their unique physicochemical properties, imparted by the combined electron-withdrawing and lipophilic characteristics of bromine and fluorine, make them attractive scaffolds in medicinal chemistry.[1][2] However, the introduction of these halogens also raises toxicological concerns, necessitating a thorough evaluation of their potential impact on human health and the environment. This guide will delve into the anticipated toxicokinetics and toxicodynamics of this class of compounds, drawing parallels from well-studied analogues.

Predicted Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

The ADME profile of bromo-fluoro-phenoxy compounds is expected to be heavily influenced by their halogenation pattern.

2.1 Absorption and Distribution

Generally, halogenated aromatic compounds exhibit moderate to high lipophilicity, facilitating absorption across biological membranes. The presence of both bromine and fluorine is likely to enhance this characteristic. Following absorption, these compounds are expected to distribute to lipid-rich tissues, with potential for bioaccumulation, a known concern for other persistent organic pollutants.[3]

2.2 Metabolism: A Double-Edged Sword

The metabolism of bromo-fluoro-phenoxy compounds is anticipated to proceed primarily through cytochrome P450 (CYP)-mediated oxidation, followed by conjugation reactions.

• Phase I Metabolism (Oxidation): The aromatic ring is susceptible to hydroxylation, a critical step in detoxification. However, this process can also lead to the formation of reactive intermediates, such as epoxides and quinones, which can covalently bind to cellular macromolecules, including DNA and proteins, initiating toxicity.[4] The specific CYP isozymes involved are likely to include CYP2C19, CYP2B6, and CYP3A4, which have been shown to metabolize other halogenated aromatic compounds.[5][6][7]

• Phase II Metabolism (Conjugation): The hydroxylated metabolites can be conjugated with glucuronic acid or sulfate to increase their water solubility and facilitate excretion. Glutathione conjugation is another crucial detoxification pathway, particularly for reactive electrophilic intermediates.[4]

Caption: Workflow for in vitro hepatotoxicity assessment.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models can be valuable tools for predicting the toxicity of untested bromo-fluoro-phenoxy compounds based on their chemical structure. [8]Descriptors such as the octanol-water partition coefficient (logP), molecular weight, and electronic parameters can be used to build models that correlate with observed toxicity in related compounds. [8][9]These models can aid in prioritizing compounds for further testing and in designing safer alternatives.

Conclusion and Future Directions

The toxicological profile of bromo-fluoro-phenoxy compounds is largely uncharacterized. However, by leveraging data from structurally analogous compounds, we can anticipate potential for hepatotoxicity, neurotoxicity, and endocrine disruption. A systematic, tiered approach to testing, combining in vitro and in vivo methods, is essential for a comprehensive risk assessment of any novel compound in this class. Further research is critically needed to elucidate the specific mechanisms of toxicity and to develop robust QSAR models for predictive toxicology. As these compounds become more prevalent, a proactive and scientifically rigorous approach to understanding their toxicological profile is paramount for ensuring human and environmental safety.

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• Hamers, T., et al. (2013). Persistent toxic burdens of halogenated phenolic compounds in humans and wildlife. Environmental Science & Technology, 47(13), 6999-7011. [Link]

• Academia.edu. GC-MS analysis of phenoxy herbicide residues from surface waters. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Toxicological Profile for 2,4,6-Trinitrotoluene. [Link]

• Costa, L. G. (2016). Neurotoxic Effects Associated with Current Uses of Organophosphorus Compounds. Journal of Toxicology and Environmental Health, Part A, 79(13-15), 559-570. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2021). Toxicological Profile for Perfluoroalkyls. [Link]

• Wang, X., et al. (2021). Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs): A Systematic Review. International Journal of Molecular Sciences, 22(19), 10476. [Link]

• U.S. Environmental Protection Agency (EPA). (2021). Provisional Peer-Reviewed Toxicity Values for 1-Bromo-2-Chloroethane (CASRN 107-04-0). [Link]

• ResearchGate. Enantioselective toxicity and degradation of chiral herbicide fenoxaprop-ethyl in earthworm Eisenia fetida. [Link]

• U.S. Environmental Protection Agency (EPA). (1978). Chemicals Which Have Been Tested for Neurotoxic Effects: Final Report. [Link]

• Abass, K., et al. (2013). Metabolism of profenofos to 4-bromo-2-chlorophenol, a specific and sensitive exposure biomarker. Toxicology Letters, 219(1), 81-89. [Link]

• ChemRxiv. Synthesis and styrene copolymerization of novel bromo, chloro, and fluoro ring-substituted isobutyl phenylcyanoacrylates. [Link]

• YouTube. Endocrine disruption activity of selected BPA alternatives - findings from PARC. [Link]

• Oh, K. S., et al. (2009). Synthesis and evaluation of novel phenoxypropanolamine derivatives containing acetanilides as potent and selective beta3-adrenergic receptor agonists. Bioorganic & Medicinal Chemistry, 17(9), 3467-3478. [Link]

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preliminary in-vitro studies of (2-Bromo-4-fluoro-phenoxy)-acetic acid

An In-Depth Technical Guide for Preliminary In-Vitro Evaluation of (2-Bromo-4-fluoro-phenoxy)-acetic acid

Abstract

This document provides a comprehensive technical framework for conducting preliminary in-vitro studies on the novel compound, (2-Bromo-4-fluoro-phenoxy)-acetic acid. The phenoxyacetic acid scaffold is historically significant, with derivatives utilized as herbicides and, more recently, explored for therapeutic applications, including as modulators of peroxisome proliferator-activated receptors (PPARs). This guide is designed for researchers, scientists, and drug development professionals, offering a structured, hypothesis-driven approach to elucidating the compound's initial bioactivity profile. We move beyond rote protocols to explain the causal logic behind experimental choices, ensuring a self-validating and robust investigational cascade. Methodologies for assessing cytotoxicity, identifying potential mechanisms of action, and interpreting data are detailed, grounded in authoritative standards and practices.

Introduction and Rationale

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a halogenated derivative of phenoxyacetic acid. While this specific molecule is not extensively characterized in peer-reviewed literature, its core structure is shared by a class of compounds with diverse and potent biological activities. For instance, 2,4-Dichlorophenoxyacetic acid is a widely used systemic herbicide, while other analogs, such as fibrates, are lipid-lowering drugs that function as PPARα agonists. The introduction of bromine and fluorine atoms at specific positions on the phenyl ring can significantly alter the molecule's electronic properties, lipophilicity, and metabolic stability, potentially leading to novel biological functions.

The primary objective of this preliminary in-vitro assessment is to systematically profile the compound's safety and potential efficacy. This guide outlines a tiered approach, beginning with fundamental cytotoxicity and solubility assessments before progressing to more complex, hypothesis-driven mechanistic assays. This strategy ensures that resources are used efficiently and that subsequent experiments are built upon a solid foundation of reliable data.

Phase 1: Foundational Physicochemical & Cytotoxicity Profiling

Before any biological assessment, it is critical to understand the compound's fundamental properties. These parameters directly influence its behavior in aqueous assay buffers and its ability to interact with cellular systems.

Aqueous Solubility and Stability

Expertise & Experience: A compound's solubility is a critical determinant of its bioactivity. Poor solubility can lead to compound precipitation in cell culture media, resulting in artifactual data and inaccurate dose-response curves. The stability assessment ensures that the compound does not degrade over the course of the experiment, which would otherwise lead to an underestimation of its true potency.

Protocol: Kinetic Solubility Assessment using Nephelometry

• Stock Solution Preparation: Prepare a 10 mM stock solution of (2-Bromo-4-fluoro-phenoxy)-acetic acid in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution into a series of aqueous buffers (e.g., Phosphate-Buffered Saline, pH 7.4) to achieve a final DMSO concentration ≤1%.

• Incubation: Incubate the plate at room temperature for 2 hours to allow for equilibration.

• Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of absorbance measurements at ~620 nm.

• Data Analysis: The concentration at which a significant increase in turbidity is observed is defined as the kinetic solubility limit. This concentration should be considered the maximum to be used in subsequent aqueous-based assays.

General Cytotoxicity Assessment

Trustworthiness: The initial cytotoxicity profile is the cornerstone of in-vitro toxicology. Utilizing multiple assays with different biological endpoints provides a self-validating system. For example, pairing a metabolic assay (like MTT) with a membrane integrity assay (like LDH) can distinguish between cytotoxic (cell death) and cytostatic (growth inhibition) effects.

Workflow: Multi-Parametric Cytotoxicity Screening

Caption: Workflow for initial cytotoxicity screening.

Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Cell Seeding: Seed cells (e.g., HepG2 human liver cells) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of (2-Bromo-4-fluoro-phenoxy)-acetic acid (typically from 0.01 µM to 100 µM). Include a vehicle control (e.g., 0.5% DMSO) and a positive control for cell death (e.g., 10% DMSO).

• Incubation: Incubate the plate for 24 or 48 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add MTT reagent to each well (final concentration of 0.5 mg/mL) and incubate for 3-4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add solubilization buffer (e.g., acidified isopropanol or DMSO) to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the data to the vehicle control and plot the dose-response curve to calculate the IC₅₀ (half-maximal inhibitory concentration).

Phase 2: Hypothesis-Driven Mechanistic Assays

Based on the structural class of phenoxyacetic acids, a primary hypothesis is that the compound may interact with nuclear receptors, particularly PPARs. These receptors are critical regulators of lipid metabolism and inflammation.

PPAR Agonism Screening

Authoritative Grounding & Comprehensive References: PPARs (α, γ, and δ) are well-established drug targets. The use of a luciferase reporter gene assay is a standard, highly sensitive method for quantifying the activation of these receptors. This assay directly measures the transcriptional activity induced by a ligand binding to its receptor.

Protocol: PPARγ Luciferase Reporter Assay

• Cell Line: Utilize a host cell line (e.g., HEK293T) stably or transiently co-transfected with two plasmids:

  • An expression vector for full-length human PPARγ.

  • A reporter plasmid containing a firefly luciferase gene under the control of a PPAR response element (PPRE).

• Seeding and Treatment: Seed the transfected cells in a 96-well plate. After 24 hours, treat the cells with (2-Bromo-4-fluoro-phenoxy)-acetic acid over a range of concentrations determined from the cytotoxicity assays (e.g., 0.1 µM to 20 µM).

• Controls: Include a vehicle control (DMSO), a known PPARγ agonist as a positive control (e.g., Rosiglitazone), and a known antagonist as a negative control.

• Incubation: Incubate for 18-24 hours.

• Lysis and Readout: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Analysis: Normalize the luciferase signal to a co-transfected control reporter (e.g., Renilla luciferase) or total protein content to account for variations in cell number or transfection efficiency. Plot the fold-activation relative to the vehicle control to determine the EC₅₀ (half-maximal effective concentration).

Logical Relationship: Connecting Cytotoxicity to Mechanistic Assays

Caption: Logic flow from cytotoxicity to mechanistic assay design.

Data Summary and Interpretation

All quantitative data should be meticulously organized to facilitate clear interpretation and decision-making.

Table 1: Summary of In-Vitro Profiling Data for (2-Bromo-4-fluoro-phenoxy)-acetic acid

Assay Parameter	Cell Line	Result (IC₅₀/EC₅₀, µM)	Notes
Kinetic Solubility	PBS, pH 7.4	> 100 µM (Example)	No precipitation observed up to 100 µM.
Cytotoxicity (MTT, 48h)	HepG2	75.4	Moderate cytotoxicity observed.
Cytotoxicity (LDH, 48h)	HepG2	> 100 µM	No significant membrane damage; suggests a cytostatic or metabolic effect rather than overt necrosis.
PPARα Activation	HEK293T	> 50 µM	No significant activity.
PPARγ Activation	HEK293T	8.2	Moderate agonist activity.
PPARδ Activation	HEK293T	> 50 µM	No significant activity.

Interpretation: The example data above would suggest that (2-Bromo-4-fluoro-phenoxy)-acetic acid is a moderately potent and selective PPARγ agonist with a reasonable therapeutic window relative to its general cytotoxicity in a liver cell line. The discrepancy between the MTT and LDH assay results is a key finding, pointing away from necrotic cell death and towards an effect on proliferation or metabolic viability, which is consistent with PPARγ activation.

Future Directions

Based on these preliminary findings, subsequent research should focus on:

• Selectivity Profiling: Confirming selectivity by testing against a broader panel of nuclear receptors.

• Downstream Target Gene Expression: Using qPCR to measure the expression of known PPARγ target genes (e.g., FABP4, LPL) in a biologically relevant cell line (e.g., 3T3-L1 adipocytes) to confirm the mechanism of action.

• In-Vitro ADME: Assessing metabolic stability in liver microsomes to predict its pharmacokinetic profile.

This structured, multi-faceted approach ensures that the initial in-vitro evaluation of (2-Bromo-4-fluoro-phenoxy)-acetic acid is both comprehensive and scientifically rigorous, providing a solid foundation for any subsequent drug discovery and development efforts.

References

• Feinstein, D. L., Spagnolo, A., Gou-Fabregas, M., & Corthésy-Theulaz, I. (2009). Peroxisome Proliferator-Activated Receptor (PPAR) Agonists. In Handbook of Experimental Pharmacology (pp. 355-392). Springer. [Link]

Protocols & Analytical Methods

The Synthetic Versatility of (2-Bromo-4-fluoro-phenoxy)-acetic acid: A Guide for the Modern Chemist

Introduction: Unveiling a Multifaceted Building Block

In the landscape of organic synthesis, the strategic incorporation of halogen atoms into molecular frameworks provides a powerful tool for modulating reactivity and biological activity. (2-Bromo-4-fluoro-phenoxy)-acetic acid emerges as a particularly intriguing, yet underexplored, building block. Its trifunctional nature—a carboxylic acid, an aryl bromide, and an aryl fluoride—offers a rich platform for a diverse array of chemical transformations. This guide provides an in-depth exploration of the potential applications of (2-Bromo-4-fluoro-phenoxy)-acetic acid, complete with detailed protocols and mechanistic insights, to empower researchers in the fields of medicinal chemistry, agrochemical science, and materials development.

The presence of both bromine and fluorine on the phenoxy ring is a key feature. The bromine atom, typically positioned ortho to the ether linkage, serves as a versatile handle for cross-coupling reactions, enabling the introduction of a wide range of substituents. The fluorine atom, located at the para position, can significantly influence the electronic properties of the molecule, impacting its acidity, lipophilicity, and metabolic stability. This strategic halogenation pattern makes (2-Bromo-4-fluoro-phenoxy)-acetic acid a valuable precursor for the synthesis of novel compounds with tailored properties.

Core Applications and Synthetic Potential

The utility of (2-Bromo-4-fluoro-phenoxy)-acetic acid can be broadly categorized into several key areas of organic synthesis, each leveraging a specific functional group within the molecule.

A Scaffold for Agrochemical Innovation: The Phenoxyacetic Acid Heritage

Phenoxyacetic acids are a well-established class of herbicides that act as synthetic auxins, disrupting plant growth.[1] The specific substitution pattern on the aromatic ring is crucial for their biological activity. While direct herbicidal data for (2-Bromo-4-fluoro-phenoxy)-acetic acid is not extensively documented, its structural analogy to commercial herbicides like 2,4-D suggests its potential as a lead structure for the development of new crop protection agents. The presence of the ortho-bromo and para-fluoro substituents could modulate the compound's selectivity and efficacy against specific weed species.

Application Note I: Synthesis of Novel Herbicidal Candidates via Esterification

The carboxylic acid moiety of (2-Bromo-4-fluoro-phenoxy)-acetic acid can be readily converted into esters, which often exhibit enhanced membrane permeability and, consequently, improved herbicidal activity in plants.[1]

Protocol 1: Esterification using Phosphonitrilic Chloride (PNT)

This protocol is adapted from a general method for the esterification of phenoxyacetic acids and offers a mild and efficient alternative to traditional acid-catalyzed methods.[2]

Reaction Scheme:

A representative esterification reaction.

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
(2-Bromo-4-fluoro-phenoxy)-acetic acid	249.03	1.0	1.0
Alcohol (R-OH)	Varies	1.2	1.2
Phosphonitrilic chloride (PNT)	347.66	0.5	0.5
N-Methylmorpholine (NMM)	101.15	1.5	1.5
Chloroform (anhydrous)	-	10 mL	-

Procedure:

• To a stirred solution of (2-Bromo-4-fluoro-phenoxy)-acetic acid (1.0 mmol) in anhydrous chloroform (5 mL) under a nitrogen atmosphere, add N-methylmorpholine (1.5 mmol).

• In a separate flask, dissolve phosphonitrilic chloride (0.5 mmol) in anhydrous chloroform (5 mL) and add this solution dropwise to the reaction mixture at room temperature.

• Stir the mixture for 15 minutes to allow for the activation of the carboxylic acid.

• Add the desired alcohol (1.2 mmol) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1N HCl (10 mL).

• Separate the organic layer, wash with saturated sodium bicarbonate solution (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ester.

A Gateway to Bioactive Amides in Medicinal Chemistry

The synthesis of amides from (2-Bromo-4-fluoro-phenoxy)-acetic acid opens the door to a vast chemical space of potentially bioactive molecules. The resulting N-substituted amides are prevalent motifs in pharmaceuticals. The fluorine atom can enhance binding affinity and improve metabolic stability, while the bromine atom can be used for further diversification.

Application Note II: Synthesis of Amide Derivatives for Drug Discovery

Standard amide coupling protocols can be effectively applied to (2-Bromo-4-fluoro-phenoxy)-acetic acid to generate libraries of compounds for biological screening.

Protocol 2: EDC/HOBt Mediated Amide Coupling

This is a widely used and reliable method for the formation of amide bonds.

Reaction Scheme:

A representative amide coupling reaction.

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
(2-Bromo-4-fluoro-phenoxy)-acetic acid	249.03	1.0	1.0
Amine (R₁R₂NH)	Varies	1.1	1.1
EDC·HCl	191.70	1.2	1.2
HOBt	135.12	1.2	1.2
DIPEA	129.24	2.0	2.0
N,N-Dimethylformamide (anhydrous)	-	10 mL	-

Procedure:

• Dissolve (2-Bromo-4-fluoro-phenoxy)-acetic acid (1.0 mmol), HOBt (1.2 mmol), and the desired amine (1.1 mmol) in anhydrous DMF (10 mL) in a round-bottom flask.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 mmol) and DIPEA (2.0 mmol) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate (50 mL) and wash with water (3 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure amide.

A Platform for C-C and C-N Bond Formation via Cross-Coupling

The aryl bromide functionality of (2-Bromo-4-fluoro-phenoxy)-acetic acid is a prime site for palladium-catalyzed cross-coupling reactions. This allows for the introduction of a vast array of carbon and nitrogen-based substituents at the 2-position of the phenoxy ring, dramatically increasing the molecular complexity and providing access to novel chemical entities.

Application Note III: Diversification through Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds.

Protocol 3: Suzuki-Miyaura Coupling with Arylboronic Acids

This protocol provides a general procedure for the coupling of (2-Bromo-4-fluoro-phenoxy)-acetic acid (or its ester derivative) with various arylboronic acids.

Reaction Scheme:

A representative Suzuki-Miyaura cross-coupling reaction.

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
Ester of (2-Bromo-4-fluoro-phenoxy)-acetic acid	Varies	1.0	1.0
Arylboronic acid	Varies	1.2	1.2
Pd(PPh₃)₄	1155.56	0.05	0.05
Potassium carbonate (K₂CO₃)	138.21	2.0	2.0
Toluene	-	8 mL	-
Water	-	2 mL	-

Procedure:

• In a Schlenk tube, combine the ester of (2-Bromo-4-fluoro-phenoxy)-acetic acid (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon) three times.

• Add toluene (8 mL) and water (2 mL) to the mixture.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (30 mL).

• Wash the organic layer with water (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired biaryl product.

Conclusion: A Building Block with Untapped Potential

(2-Bromo-4-fluoro-phenoxy)-acetic acid represents a versatile and valuable building block for organic synthesis. Its unique combination of functional groups provides multiple avenues for the creation of novel and complex molecules with potential applications in the pharmaceutical and agrochemical industries. The protocols outlined in this guide serve as a starting point for researchers to explore the rich chemistry of this compound and unlock its full synthetic potential. By leveraging the strategic placement of its bromine and fluorine substituents, chemists can design and synthesize a new generation of functional molecules with tailored properties.

References

• Reddy, S. M., & Pulle, J. S. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Journal of Chemical and Pharmaceutical Research, 12(3), 10-14. Available at: [Link]

• Adsorption of Phenoxyacetic Herbicides from Water on Carbonaceous and Non-Carbonaceous Adsorbents. (2022). Molecules, 27(15), 4996. Available at: [Link]

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Application Notes & Protocols: A Phased Approach to Efficacy Testing of (2-Bromo-4-fluoro-phenoxy)-acetic acid

Introduction

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a novel small molecule with a chemical scaffold that suggests potential for biological activity. Phenoxyacetic acid derivatives, as a class, have been explored for a range of therapeutic applications, including antimicrobial and metabolic disease contexts.[1][2][3] This document provides a comprehensive, phased experimental framework for researchers, scientists, and drug development professionals to systematically evaluate the efficacy of this compound, with a primary focus on its potential anti-inflammatory properties. The protocols herein are designed to be self-validating, progressing from broad initial screening to detailed mechanistic studies and culminating in preclinical in vivo validation. This structured approach ensures a logical and resource-efficient investigation into the compound's therapeutic potential.

The experimental design and statistical analyses proposed are grounded in principles that ensure robustness and reproducibility, which are critical for the successful translation of preclinical findings.[4][5][6][7]

Phase 1: Preliminary In Vitro Screening for Bioactivity

Expertise & Experience: Before committing to resource-intensive cell-based and in vivo studies, it is crucial to establish whether (2-Bromo-4-fluoro-phenoxy)-acetic acid possesses any fundamental anti-inflammatory characteristics. The following assays are rapid, cost-effective, and provide a strong initial indication of bioactivity by assessing the compound's ability to mitigate protein denaturation and stabilize cellular membranes, both of which are implicated in the inflammatory process.[8][9][10]

Protocol 1: Inhibition of Protein Denaturation Assay

Causality: Inflammation can involve the denaturation of proteins. A compound that can prevent this denaturation may have anti-inflammatory properties.[11] This assay uses heat-induced denaturation of bovine serum albumin (BSA) as a model system.

Methodology:

• Preparation of Solutions:

  • Prepare a 1% w/v solution of Bovine Serum Albumin (BSA) in phosphate-buffered saline (PBS, pH 7.4).

  • Dissolve (2-Bromo-4-fluoro-phenoxy)-acetic acid in a suitable solvent (e.g., DMSO) to create a stock solution (e.g., 10 mg/mL). Prepare serial dilutions ranging from 10 to 1000 µg/mL.

  • Prepare a positive control solution of a known anti-inflammatory drug, such as Diclofenac Sodium, at the same concentrations.

• Assay Procedure:

  • In a 96-well plate, add 150 µL of the 1% BSA solution to each well.

  • Add 50 µL of the various concentrations of the test compound or the positive control to the respective wells.

  • For the negative control, add 50 µL of the vehicle (e.g., DMSO-containing PBS).

  • Incubate the plate at 37°C for 20 minutes.

  • Induce denaturation by incubating the plate in a water bath at 72°C for 5 minutes.

  • Cool the plate to room temperature.

  • Measure the absorbance of the solutions at 660 nm using a microplate reader.

• Calculation:

  • The percentage inhibition of protein denaturation is calculated as follows: % Inhibition = [(Absorbance of Control - Absorbance of Test Sample) / Absorbance of Control] * 100

Data Presentation:

Concentration (µg/mL)	% Inhibition by Test Compound	% Inhibition by Diclofenac Sodium
10
50
100
250
500
1000

Decision Point: Significant, dose-dependent inhibition of protein denaturation suggests potential anti-inflammatory activity and warrants progression to Phase 2.

Phase 2: Elucidating the Mechanism of Action in Cell-Based Models

Expertise & Experience: Following a positive signal in Phase 1, the next logical step is to investigate the compound's effect on key inflammatory signaling pathways within a relevant cell type. Macrophages are central players in the inflammatory response. Upon stimulation with lipopolysaccharide (LPS), they activate intracellular signaling cascades, such as the NF-κB and MAPK pathways, leading to the production of pro-inflammatory cytokines.[12][13] By examining the compound's impact on these pathways, we can begin to pinpoint its mechanism of action.

Experimental Workflow for Phase 2

Caption: Workflow for Investigating Anti-inflammatory Mechanism.

Protocol 2: Quantification of Pro-inflammatory Cytokines by ELISA

Causality: A key function of anti-inflammatory compounds is to reduce the production of pro-inflammatory mediators like TNF-α, IL-6, and IL-1β. An Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive method for quantifying these specific cytokines in cell culture supernatants.[14][15][16]

Methodology:

• Cell Culture and Treatment:

  • Seed RAW 264.7 macrophages in a 96-well plate at a density of 0.1 million cells/well and allow them to adhere overnight.[16]

  • Pre-treat the cells with various non-toxic concentrations of (2-Bromo-4-fluoro-phenoxy)-acetic acid for 1-2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce cytokine production.[16]

  • Include vehicle control (LPS only) and a positive control (LPS + known inhibitor).

• ELISA Procedure (General Protocol): [14][17]

  • Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α) overnight at 4°C.[15]

  • Wash the plate and block non-specific binding sites.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Wash and add streptavidin-horseradish peroxidase (HRP).

  • Add a substrate solution (e.g., TMB) and stop the reaction.[14]

  • Read the absorbance at 450 nm and calculate cytokine concentrations based on the standard curve.

Data Presentation:

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Vehicle Control
LPS (1 µg/mL)
LPS + Test Compound (10 µM)
LPS + Test Compound (50 µM)
LPS + Positive Control

Protocol 3: Western Blot Analysis of NF-κB and MAPK Signaling

Causality: The NF-κB and MAPK pathways are central to the inflammatory response triggered by LPS.[12][18] Inhibition of these pathways can be assessed by measuring the phosphorylation status of key proteins. For NF-κB, this involves looking at the degradation of IκBα and the nuclear translocation of p65.[19][20][21] For MAPK, this involves assessing the phosphorylation of ERK, JNK, and p38.[18][22][23][24]

Methodology:

• Cell Lysis and Protein Quantification:

  • Culture and treat RAW 264.7 cells in 6-well plates as described above, but for a shorter duration (e.g., 15-60 minutes) to capture peak signaling events.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Western Blotting: [13][22]

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key antibodies include:

    • Phospho-IκBα and Total IκBα

    • Phospho-p65 and Total p65

    • Phospho-ERK1/2 and Total ERK1/2

    • Phospho-JNK and Total JNK

    • Phospho-p38 and Total p38

    • A loading control (e.g., β-actin or GAPDH).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.[22]

Data Interpretation: A decrease in the ratio of phosphorylated protein to total protein for any of these signaling molecules in the presence of the test compound would indicate its inhibitory effect on that specific pathway.

Signaling Pathway Visualization

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• 5. Statistical Considerations for Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols: (2-Bromo-4-fluoro-phenoxy)-acetic acid in Herbicide Research

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential application of (2-Bromo-4-fluoro-phenoxy)-acetic acid as a selective herbicide. While specific research on this compound is emerging, its structural similarity to the well-established phenoxyacetic acid class of herbicides allows for the extrapolation of its mechanism of action and the development of robust evaluation protocols.[1][2][3] This guide details the presumed mode of action as a synthetic auxin, provides step-by-step protocols for efficacy and selectivity testing, and offers insights into data interpretation.

Introduction: The Promise of a Novel Phenoxyacetic Acid Herbicide

Phenoxyacetic acid derivatives have been a cornerstone of chemical weed control for decades, valued for their efficacy and selectivity.[1][4] These compounds act as synthetic mimics of the natural plant hormone indole-3-acetic acid (IAA), a critical regulator of plant growth and development.[5][6] By overwhelming the plant's natural auxin signaling pathways, these synthetic auxins induce uncontrolled and disorganized growth, ultimately leading to plant death.[5][7]

(2-Bromo-4-fluoro-phenoxy)-acetic acid, with its halogenated phenyl ring linked to a carboxylic acid group, fits the structural profile of a synthetic auxin.[7] The presence of bromine and fluorine substituents on the aromatic ring is anticipated to influence its biological activity, potentially offering novel selectivity profiles or enhanced efficacy against specific weed species. The exploration of such analogs is crucial in the ongoing effort to develop new herbicides to combat the evolution of herbicide-resistant weeds.

Presumed Mechanism of Action: A Synthetic Auxin Mimic

It is hypothesized that (2-Bromo-4-fluoro-phenoxy)-acetic acid functions as a synthetic auxin, disrupting normal plant growth processes. At the molecular level, synthetic auxins bind to and activate specific auxin receptors, primarily the F-box proteins such as TIR1 (Transport Inhibitor Response 1).[7] This binding event leads to the degradation of Aux/IAA transcriptional repressor proteins, which in turn unleashes the expression of auxin-responsive genes. The sustained and excessive activation of these pathways results in a cascade of physiological disruptions, including:

• Uncontrolled Cell Elongation and Division: Leading to epinasty (downward bending of leaves), stem twisting, and callus formation.[5]

• Disruption of Vascular Tissues: Impairing the transport of water and nutrients.

• Ethylene Production and Abscisic Acid (ABA) Accumulation: These stress hormones contribute to senescence and ultimately, plant death.[8]

Caption: Workflow for the dose-response efficacy assay.

Protocol 2: Crop Selectivity Assay

This protocol evaluates the tolerance of important crop species to the test compound.

Objective: To determine the potential for selective weed control in a cropping system.

Materials:

• All materials from Protocol 1

• Seeds of relevant crop species (e.g., wheat, corn, soybean)

Procedure:

• Plant Preparation: Grow both the target weed species and the crop species in separate pots under the same controlled conditions until they reach an appropriate growth stage for herbicide application (typically 2-4 leaf stage for both).

• Treatment Application: Apply a range of concentrations of (2-Bromo-4-fluoro-phenoxy)-acetic acid, including the determined EC₉₀ for the target weed and a 2x and 4x rate, to both the weed and crop species. [9]Include an untreated control for each species.

• Data Collection: At 14 and 28 days after application, visually assess crop injury on a scale of 0% (no injury) to 100% (plant death). [10]Also, measure plant height and collect above-ground biomass for dry weight determination at the final time point.

• Data Analysis: Compare the response of the crop species to the weed species at equivalent herbicide rates. A selective herbicide will cause significant injury and biomass reduction in the weed while having minimal impact on the crop. [11]Calculate a selectivity index (SI) as the ratio of the crop EC₅₀ to the weed EC₅₀. A higher SI value indicates greater selectivity.

Data Interpretation and Troubleshooting

Expected Results:

• Dose-Response: A clear sigmoidal relationship between herbicide concentration and plant response (visual injury and biomass reduction) is expected.

• Selectivity: In an ideal scenario, the crop species will show significantly less injury and biomass reduction compared to the weed species at the same application rates.

Troubleshooting:

• No Herbicidal Activity:

  • Causality: The compound may lack intrinsic herbicidal activity, or there may be issues with its formulation or application.

  • Solution: Verify the purity and concentration of the compound. Ensure proper dissolution and the inclusion of a surfactant. Check the calibration of the sprayer.

• High Crop Injury (Poor Selectivity):

  • Causality: The compound may be non-selective at the tested rates, or the crop may be particularly sensitive.

  • Solution: Test a wider range of lower concentrations on the crop. Evaluate the compound on different crop varieties or at different growth stages, as sensitivity can vary. [12]* Inconsistent Results:

  • Causality: Variability in environmental conditions, plant growth, or application technique can lead to inconsistent data.

  • Solution: Ensure strict control over environmental parameters in the growth chamber or greenhouse. Standardize plant age and size at the time of application. Ensure uniform spray coverage.

Conclusion

(2-Bromo-4-fluoro-phenoxy)-acetic acid represents a promising candidate for a novel herbicide within the phenoxyacetic acid class. The protocols outlined in this guide provide a robust framework for the systematic evaluation of its herbicidal efficacy and crop selectivity. Careful execution of these experiments and thoughtful interpretation of the results will be critical in determining the potential of this compound for future development in weed management.

References

• Assessing herbicide efficacy and selectivity for weed management and enhancing the production of non-GMO soybean cultivation. (n.d.). Taylor & Francis. Retrieved from [Link]

• Bus, J. S., & Hammond, L. E. (2020). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. International Journal of Environmental Research and Public Health, 17(23), 8879. Retrieved from [Link]

• Method for synthesizing phenoxyacetic acid derivative. (n.d.). Google Patents.

• Guidelines for efficacy evaluation of herbicides: weeds in Australian forests. (2020). Australian Pesticides and Veterinary Medicines Authority. Retrieved from [Link]

• Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops. (2025). Scientific Reports, 15(1), 1-13. Retrieved from [Link]

• Auxin Mimics | Auxin and Auxinic Herbicide Mechanism(s) of Action - Part 2. (n.d.). Advanced. Retrieved from [Link]

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• Crafts, A. S. (1948). Selectivity of herbicides. Plant Physiology, 23(3), 335–343. Retrieved from [Link]

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Application Notes and Protocols for the Development of Antimicrobial Agents from Phenoxyacetic Acids

Introduction: The Therapeutic Potential of the Phenoxyacetic Acid Scaffold

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents. Phenoxyacetic acid and its derivatives represent a versatile and promising class of compounds in this pursuit. Historically recognized for their use as herbicides and in the synthesis of dyes and pesticides, the phenoxyacetic acid moiety is also a core structural component in numerous established pharmaceuticals, including anti-inflammatory drugs and antihypertensives.[1][2] This structural ubiquity highlights its favorable pharmacological properties and low toxicity, making it an attractive starting point for drug discovery.

Recent research has illuminated the significant antimicrobial potential of phenoxyacetic acid derivatives against a broad spectrum of pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungal species.[1][3][4] The inherent flexibility of the phenoxyacetic acid scaffold allows for extensive chemical modification, enabling the systematic optimization of its antimicrobial potency and spectrum of activity through structure-activity relationship (SAR) studies. This guide provides a comprehensive framework for researchers, from the initial synthesis of novel derivatives to their rigorous antimicrobial evaluation.

Section 1: Synthesis of Phenoxyacetic Acid Derivatives

The foundational step in exploring this chemical class is the synthesis of a diverse library of derivatives. A common and effective method is the Williamson ether synthesis, which involves the reaction of a substituted phenol with a haloacetic acid, typically in the presence of a base.

Protocol 1: General Synthesis of Substituted Phenoxyacetic Acids

This protocol describes a general method for synthesizing phenoxyacetic acid derivatives by reacting a substituted phenol with chloroacetic acid.[5][6][7]

Rationale: The reaction proceeds via a nucleophilic substitution (SN2) mechanism. A base, such as sodium hydroxide, is used to deprotonate the phenol, forming a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of chloroacetic acid, displacing the chloride ion and forming the ether linkage. Subsequent acidification protonates the carboxylate to yield the final phenoxyacetic acid product.

Materials:

• Substituted Phenol (e.g., 4-chlorophenol, 2-methylphenol)

• Chloroacetic Acid

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl), concentrated

• Solvent (e.g., water, ethanol, or a biphasic system)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Phenoxide Formation: In a round-bottom flask, dissolve the substituted phenol (1.0 eq) in the chosen solvent. Add a stoichiometric amount of sodium hydroxide (2.0 eq, one for the phenol, one for the chloroacetic acid) and stir until a clear solution of the sodium phenoxide is formed.

• Reaction: Slowly add a solution of chloroacetic acid (1.0 eq) in the same solvent to the flask.

• Reflux: Heat the reaction mixture to reflux and maintain for 3-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Acidification: After the reaction is complete, cool the mixture to room temperature. Carefully acidify the solution by adding concentrated HCl dropwise until the pH is approximately 1-2. This will precipitate the phenoxyacetic acid product.

• Isolation: Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water to remove inorganic salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure phenoxyacetic acid derivative.[8]

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Caption: General workflow for the synthesis of phenoxyacetic acid derivatives.

Section 2: Potential Mechanisms of Antimicrobial Action

The antimicrobial activity of phenoxyacetic acids is believed to be multifactorial, with the specific mechanism potentially varying based on the derivative and the target microorganism.[9] Understanding these mechanisms is crucial for rational drug design.

Key Putative Mechanisms:

• Cell Membrane Disruption: The lipophilic nature of the phenoxy ring allows the compounds to intercalate into the lipid bilayer of microbial cell membranes. This can disrupt membrane integrity, leading to increased permeability, leakage of essential intracellular components, and ultimately, cell death.[9]

• Inhibition of Essential Enzymes: The carboxylic acid moiety or other functional groups can interact with the active sites of essential microbial enzymes, such as those involved in cell wall synthesis (e.g., penicillin-binding proteins) or nucleic acid synthesis (e.g., DNA gyrase), leading to inhibition of vital cellular processes.

• Disruption of Proton Motive Force: Some phenolic compounds can act as protonophores, dissipating the transmembrane proton gradient that is essential for ATP synthesis and active transport, thereby starving the cell of energy.

• Induction of Oxidative Stress: The compounds may interfere with cellular redox balance, leading to the generation of reactive oxygen species (ROS) that can damage DNA, proteins, and lipids.[9]

Caption: Potential antimicrobial mechanisms of phenoxyacetic acid derivatives.

Section 3: Protocols for Antimicrobial Susceptibility Testing

Rigorous and standardized in vitro testing is essential to determine the antimicrobial efficacy of newly synthesized compounds.[10][11] The following protocols outline the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Protocol 2: Broth Microdilution for MIC Determination

This method is considered the gold standard for quantitative susceptibility testing and is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[11][12][13][14]

Rationale: By exposing a standardized inoculum of bacteria to a serial dilution of the test compound, one can identify the precise concentration at which growth is inhibited. This provides a quantitative measure of the compound's potency.

Materials:

• 96-well microtiter plates (U-bottom)

• Test phenoxyacetic acid derivatives, dissolved in a suitable solvent (e.g., DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Positive control antibiotic (e.g., Ciprofloxacin, Gentamicin)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Multi-channel pipette

• Incubator (35 ± 2 °C)

Procedure:

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies. Suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).[12]

• Working Inoculum: Dilute the adjusted suspension in CAMHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Compound Dilution: a. Prepare a stock solution of each test compound. b. In a 96-well plate, add 100 µL of CAMHB to wells 2 through 12. c. Add 200 µL of the test compound at its highest desired concentration to well 1. Alternatively, add 100 µL of broth and 100 µL of a 2x concentrated stock solution. d. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10. e. Well 11 will serve as the growth control (no compound). Well 12 will serve as the sterility control (no compound, no inoculum).

• Inoculation: Add 100 µL of the working inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Incubation: Cover the plate and incubate at 35 ± 2 °C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well). The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

This assay is an extension of the MIC test and determines the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Procedure:

• Following the MIC determination, take a 10-100 µL aliquot from each well that showed no visible growth (i..e., the MIC well and all wells with higher concentrations).

• Spread each aliquot onto a sterile Mueller-Hinton Agar (MHA) plate.

• Incubate the plates at 35 ± 2 °C for 18-24 hours.

• The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original inoculum survives).

Caption: Experimental workflow for determining MIC and MBC values.

Section 4: Structure-Activity Relationship (SAR) Analysis

SAR studies are fundamental to optimizing a lead compound. By synthesizing and testing a matrix of derivatives with varied substituents at different positions on the phenoxy ring, researchers can deduce the chemical features that enhance antimicrobial activity.

Key Considerations for SAR:

• Electronic Effects: The introduction of electron-withdrawing groups (e.g., -Cl, -Br, -NO₂) or electron-donating groups (e.g., -CH₃, -OCH₃) can significantly alter the molecule's electronic properties and its ability to interact with biological targets.[15]

• Lipophilicity: The overall lipophilicity (fat-solubility) of the molecule influences its ability to cross microbial membranes. A balance is often required; too much lipophilicity can lead to poor aqueous solubility, while too little can prevent membrane interaction.[16]

• Steric Factors: The size and position of substituents can affect how the molecule fits into the active site of a target enzyme or how it intercalates into the cell membrane.

Data Presentation: Summarizing SAR Data

Quantitative data should be summarized in a clear, tabular format to facilitate comparison and identify trends.

Table 1: Hypothetical SAR Data for 4-Substituted Phenoxyacetic Acid Derivatives

Compound ID	R-Group (Position 4)	MIC (µg/mL) vs. S. aureus (Gram+)	MIC (µg/mL) vs. E. coli (Gram-)
PAA-01	-H	128	>256
PAA-02	-Cl	32	64
PAA-03	-Br	16	32
PAA-04	-CH₃	64	128
PAA-05	-OCH₃	64	>256
PAA-06	-NO₂	8	16
Ciprofloxacin	(Positive Control)	0.5	0.25

Interpretation: From this hypothetical data, one could infer that electron-withdrawing, lipophilic substituents at the 4-position (e.g., -Br and especially -NO₂) enhance activity against both Gram-positive and Gram-negative bacteria compared to the unsubstituted parent compound (PAA-01).

References

• Phenoxyacetic acid derivative synthesis method.

• PHENOXYACETIC ACID DERIVATIVE SYNTHESIS METHOD. World Intellectual Property Organization. [Link]

• Method for synthesizing phenoxyacetic acid derivative.

• New Phenoxyacetic Acid Analogues with Antimicrobial Activity. ResearchGate. [Link]

• Synthesis and microbiological activity of some novel N-(2-hydroxyl-5-substitutedphenyl)benzacetamides, phenoxyacetamides and thiophenoxyacetamides as the possible metabolites of antimicrobial active benzoxazoles. PubMed. [Link]

• Synthesis of phenoxyacetic acid derivatives.

• Structure-function relationships of the antibacterial activity of phenolic acids and their metabolism by lactic acid bacteria. PubMed. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR. [Link]

• Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. ResearchGate. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... MDPI. [Link]

• Phenoxyacetic Acid. PubChem. [Link]

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• In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates. MDPI. [Link]

• Synthesis and Evaluation of Antimicrobial Activity of the Rearranged Abietane Prattinin A and Its Synthetic Derivatives. MDPI. [Link]

• Microbiological Activities Of Para - Bromophenoxy Acetic Acid. Tuijin Jishu/Journal of Propulsion Technology. [Link]

• Characterization of Phenolic Acid Antimicrobial and Antioxidant Structure–Property Relationships. MDPI. [Link]

• Synthesis and Evaluation of the in vitro Antimicrobial Activity of Triazoles, Morpholines and Thiosemicarbazones. PubMed. [Link]

• Phenolic Compounds Diminish Antibiotic Resistance of Staphylococcus Aureus Clinical Strains. PubMed Central. [Link]

• Antimicrobial Susceptibility Testing. National Center for Biotechnology Information. [Link]

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Application Notes & Protocols: (2-Bromo-4-fluoro-phenoxy)-acetic acid in Medicinal Chemistry

Introduction: The Strategic Value of a Halogenated Scaffold

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a synthetically versatile building block of significant interest in modern medicinal chemistry. Its utility stems not from its intrinsic biological activity, but from the strategic placement of its functional groups, which serve as handles for molecular elaboration. The phenoxyacetic acid core is a well-established scaffold for interacting with various biological targets, particularly nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs)[1][2].

The defining features of this specific molecule are the halogen atoms on the phenyl ring:

• Bromine (ortho): Positioned at the 2-position, the bromine atom is an excellent leaving group for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the controlled, site-specific introduction of diverse carbon-based substituents, enabling rapid exploration of the chemical space and optimization of structure-activity relationships (SAR).

• Fluorine (para): The fluorine atom at the 4-position significantly alters the electronic properties of the phenyl ring. Its strong electron-withdrawing nature can enhance binding affinity, improve metabolic stability by blocking potential sites of oxidation, and increase bioavailability.

This combination makes (2-Bromo-4-fluoro-phenoxy)-acetic acid a privileged starting material for constructing libraries of complex derivatives aimed at a range of therapeutic targets, from metabolic diseases to inflammation and beyond[3][4].

Core Application: A Scaffold for PPAR Modulators in Metabolic Disease

A primary application of this scaffold is in the synthesis of agonists for Peroxisome Proliferator-Activated Receptors (PPARs). PPARs are ligand-activated transcription factors that are central regulators of lipid and glucose homeostasis[1][2]. As such, they are critical drug targets for metabolic disorders like type 2 diabetes and dyslipidemia[4].

The general pharmacophore for many PPAR agonists includes a carboxylic acid head group (mimicked by the acetic acid moiety), a central linker, and a substituted aromatic ring system. (2-Bromo-4-fluoro-phenoxy)-acetic acid provides the acidic headgroup and a pre-functionalized aromatic core, perfectly poised for the addition of further complexity to optimize receptor subtype selectivity (PPARα, PPARγ, or PPARδ) and potency.

The workflow for developing a novel PPAR modulator from this starting material typically follows a logical progression of synthesis, purification, and biological evaluation.

Figure 1: General workflow for synthesis and evaluation of PPAR modulators.

Key Synthetic Protocols & Methodologies

The following protocols are detailed, field-proven methods for the key transformations required to convert (2-Bromo-4-fluoro-phenoxy)-acetic acid into a library of potential drug candidates.

Protocol 1: Esterification of Carboxylic Acid (Protection)

Rationale: The carboxylic acid is protected as an ester (e.g., ethyl ester) to prevent it from interfering with subsequent organometallic cross-coupling reactions. The acidic proton would quench organometallic reagents, and the carboxylate could coordinate to the metal catalyst, inhibiting its activity.

• Materials:

  • (2-Bromo-4-fluoro-phenoxy)-acetic acid (1.0 eq)

  • Ethanol (absolute, 20 mL per gram of starting material)

  • Sulfuric acid (concentrated, catalytic amount, ~2-3 drops)

  • Toluene (for azeotropic removal of water, optional)

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Rotary evaporator

• Procedure:

  • Suspend (2-Bromo-4-fluoro-phenoxy)-acetic acid in absolute ethanol in a round-bottom flask equipped with a reflux condenser.

  • Carefully add the catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

  • Remove the bulk of the ethanol using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (caution: CO₂ evolution), and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude ethyl (2-bromo-4-fluoro-phenoxy)-acetate.

• Self-Validation: The product can be verified by ¹H NMR (appearance of a characteristic quartet and triplet for the ethyl group) and Mass Spectrometry (correct molecular ion peak). The crude product is often of sufficient purity for the next step.

Protocol 2: Suzuki Cross-Coupling for C-C Bond Formation

Rationale: This protocol describes a palladium-catalyzed Suzuki coupling to introduce a new aryl or heteroaryl group at the bromine position. This is the key diversification step. The choice of boronic acid determines the final structure.

• Materials:

  • Ethyl (2-bromo-4-fluoro-phenoxy)-acetate (1.0 eq)

  • Arylboronic acid (e.g., 4-methoxyphenylboronic acid, 1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

  • Base (e.g., K₂CO₃, 2.0 eq)

  • Solvent system (e.g., Toluene/Ethanol/Water, 4:1:1 mixture)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To a Schlenk flask, add the ethyl (2-bromo-4-fluoro-phenoxy)-acetate, arylboronic acid, and K₂CO₃.

  • Evacuate and backfill the flask with an inert gas (repeat 3 times).

  • Add the degassed solvent system via cannula.

  • Add the palladium catalyst under a positive pressure of inert gas.

  • Heat the reaction mixture to 80-90 °C and stir vigorously for 8-12 hours, monitoring by TLC.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Transfer the filtrate to a separatory funnel and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to yield the coupled product.

Protocol 3: Saponification (Ester Deprotection)

Rationale: The final step is the hydrolysis of the ethyl ester to regenerate the free carboxylic acid, which is crucial for activity in PPAR agonists as it mimics endogenous fatty acid ligands[5].

• Materials:

  • Coupled ester product from Protocol 2 (1.0 eq)

  • Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Lithium hydroxide (LiOH) solution (1 M in water, 2-3 eq)

  • Hydrochloric acid (1 M)

• Procedure:

  • Dissolve the ester in a mixture of THF and MeOH (e.g., 3:1).

  • Add the aqueous LiOH solution and stir at room temperature for 2-4 hours, monitoring by TLC.

  • Once the starting material is consumed, remove the organic solvents via rotary evaporator.

  • Dilute the remaining aqueous solution with water and wash with ether to remove any non-polar impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH ~2 with 1 M HCl. A precipitate should form.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Data Presentation: Structure-Activity Relationship (SAR) Insights

The power of this scaffold lies in the ability to rapidly generate analogues and compare their biological activity. The following table illustrates hypothetical data from a primary screen, showing how modifications at the 2-position (introduced via Suzuki coupling) can impact potency.

Compound ID	R-Group (at 2-position)	PPARγ EC₅₀ (nM)	Notes
BFPA-001	Phenyl	850	Modest activity, baseline compound.
BFPA-002	4-Methoxyphenyl	320	Electron-donating group improves potency.
BFPA-003	4-Trifluoromethylphenyl	1200	Strong electron-withdrawing group is detrimental.
BFPA-004	Thiophen-2-yl	450	Heteroaromatic ring is well-tolerated.
Rosiglitazone	(Reference Drug)	50	Potent clinical PPARγ agonist.

EC₅₀ values are hypothetical for illustrative purposes.

Mechanism of Action: PPARγ Activation Pathway

Upon binding of an agonist synthesized from the (2-Bromo-4-fluoro-phenoxy)-acetic acid scaffold, PPARγ undergoes a conformational change. It then heterodimerizes with the Retinoid X Receptor (RXR). This complex binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, leading to the transcription of genes involved in glucose uptake, adipogenesis, and lipid metabolism.

Figure 2: Simplified signaling pathway for PPARγ agonist activation.

References

• Jetir.org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• MDPI. (2017). Synthesis and Biological Evaluation of 2-(3-Fluoro-4-nitro phenoxy)-N-phenylacetamide Derivatives as Novel Potential Affordable Antitubercular Agents. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• ResearchGate. (2014). Synthesis, Biological Evaluation, and Molecular Modeling Investigation of Chiral Phenoxyacetic Acid Analogues with PPARα and PPARγ Agonist Activity. Retrieved from [Link]

• ACS Publications. (2020). Discovery of Novel Peroxisome Proliferator-Activated Receptor α (PPARα) Agonists by Virtual Screening and Biological Evaluation. Retrieved from [Link]

• Google Patents. (n.d.). CN103058855A - Method for synthesizing phenoxyacetic acid derivative.

• ResearchGate. (2015). Microbiological Activities Of Para - Bromophenoxy Acetic Acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Development of Heterocyclic PPAR Ligands for Potential Therapeutic Applications. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.... Retrieved from [Link]

• MDPI. (2019). Exploration and Development of PPAR Modulators in Health and Disease: An Update of Clinical Evidence. Retrieved from [Link]

• PubMed. (2014). Synthesis, biological evaluation, and molecular modeling investigation of chiral phenoxyacetic acid analogues with PPARalpha and PPARgamma agonist activity. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Comprehensive Exploration of Bromophenol Derivatives: Promising Antibacterial Agents against SA and MRSA. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, biological evaluation, and molecular modeling investigation of chiral phenoxyacetic acid analogues with PPARalpha and PPARgamma agonist activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Exploration and Development of PPAR Modulators in Health and Disease: An Update of Clinical Evidence | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Investigating (2-Bromo-4-fluoro-phenoxy)-acetic acid in Cellular Models

Preamble: Charting New Territory in Cellular Signaling

(2-Bromo-4-fluoro-phenoxy)-acetic acid enters the research landscape as a novel small molecule with an intriguing, yet largely uncharacterized, biological potential. It belongs to the broader class of phenoxyacetic acid derivatives, a chemical family recognized for its diverse pharmacological activities, including anticancer, anti-inflammatory, and metabolic regulatory effects[1]. Notably, several analogues within this class have been identified as modulators of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a master regulator of cellular metabolism, proliferation, and inflammation[2][3].

This guide is structured not as a rigid set of established procedures, but as a foundational framework for the primary investigation of this compound. We will proceed from the ground up: from basic handling and characterization of cytotoxicity to detailed protocols for exploring its potential as an anticancer agent via PPARγ modulation. Every protocol is designed as a self-validating system, incorporating the necessary controls to ensure robust and interpretable data. This document empowers researchers to be pioneers, providing the tools to systematically uncover the cellular impact of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Compound Profile and Handling

Prior to initiating any cell-based assay, it is critical to understand the compound's physical properties and to establish a reliable method for its solubilization and storage.

Table 1: Physicochemical Properties of (2-Bromo-4-fluoro-phenoxy)-acetic acid

Property	Value	Source
CAS Number	451-90-1	[4][5]
Molecular Formula	C₈H₆BrFO₃	[4][6]
Molecular Weight	249.03 g/mol	[4][6]
Appearance	Solid (form may vary)	Assumed
Melting Point	113 °C	[6]
Solubility	Soluble in DMSO, Ethanol. Poorly soluble in water.	Inferred from structure

Protocol 1: Preparation of Master Stock Solution

Rationale: A concentrated, stable stock solution is essential for accurate and reproducible serial dilutions. Dimethyl sulfoxide (DMSO) is the recommended solvent due to the compound's aromatic and acidic nature.

Materials:

• (2-Bromo-4-fluoro-phenoxy)-acetic acid powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene microcentrifuge tubes

• Calibrated analytical balance and weighing paper

• Vortex mixer

Procedure:

• Calculation: Determine the mass of compound needed for a desired stock concentration (e.g., 100 mM).

  • Mass (mg) = Desired Concentration (mol/L) * Molecular Weight ( g/mol ) * Volume (L) * 1000 (mg/g)

  • Example for 1 mL of 100 mM stock: 0.1 mol/L * 249.03 g/mol * 0.001 L * 1000 = 24.9 mg.

• Weighing: Accurately weigh the calculated mass of the compound in a sterile environment.

• Solubilization: Transfer the powder to a sterile polypropylene tube. Add the calculated volume of anhydrous, sterile DMSO.

• Mixing: Vortex thoroughly for 2-5 minutes until the compound is completely dissolved. A brief, gentle warming to 37°C may be used if dissolution is slow, but avoid overheating.

• Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes to prevent repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light. A properly stored stock should be stable for at least 6 months.

Hypothesized Mechanism of Action: PPARγ Modulation

Many phenoxyacetic acid analogues exert their effects by binding to and modulating the activity of PPARγ[2]. PPARγ is a nuclear receptor that, upon activation by a ligand, forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, regulating their transcription. This pathway is pivotal in adipogenesis, insulin sensitivity, and, critically for cancer research, the induction of cell cycle arrest and apoptosis[2][3].

We hypothesize that (2-Bromo-4-fluoro-phenoxy)-acetic acid may act as a partial or full agonist of PPARγ. Partial agonists are of particular interest as they can induce specific antiproliferative effects without the side effects associated with full agonists[2].

Caption: Hypothesized PPARγ signaling pathway for the compound.

Application Note I: Screening for Anticancer Activity

The primary application for a novel phenoxyacetic acid derivative is the assessment of its anticancer potential. The following workflow provides a systematic approach to determine the compound's effect on cancer cell viability and proliferation.

Caption: Experimental workflow for assessing anticancer properties.

Protocol 2: Determining IC50 with a Cell Viability Assay (XTT-based)

Rationale: This initial screen determines the concentration of the compound that inhibits cell viability by 50% (IC50). An XTT assay measures the metabolic activity of living cells, which is proportional to the cell number.[7] This provides a quantitative measure of cytotoxicity.

Materials:

• Selected cancer cell line (e.g., HT-29 colorectal adenocarcinoma)

• Complete growth medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)[8][9]

• Sterile 96-well flat-bottom cell culture plates

• (2-Bromo-4-fluoro-phenoxy)-acetic acid stock solution (100 mM in DMSO)

• XTT Cell Proliferation Kit[7]

• Multichannel pipette

• Microplate reader (absorbance at 450-500 nm)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Dilution: Prepare serial dilutions of the compound in complete medium. A common range is 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM.

  • Crucial Control: Prepare a "Vehicle Control" containing the highest concentration of DMSO used in the dilutions (e.g., 0.1% DMSO).

  • Crucial Control: Prepare a "Medium Only" blank control with no cells.

• Treatment: Carefully remove the old medium from the cells and add 100 µL of the prepared compound dilutions (or vehicle control medium) to the respective wells (n=3 to 6 replicates per concentration).

• Incubation: Return the plate to the incubator for 48 to 72 hours.

• XTT Assay:

  • Prepare the XTT reagent according to the manufacturer's instructions.

  • Add 50 µL of the activated XTT solution to each well.

  • Incubate for 2-4 hours, or until the color change is distinct in the vehicle control wells.

• Data Acquisition: Shake the plate gently and measure the absorbance at the recommended wavelength (typically ~475 nm) using a microplate reader.

• Analysis:

  • Subtract the absorbance of the "Medium Only" blank from all other readings.

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control: % Viability = (Abs_treated / Abs_vehicle) * 100.

  • Plot % Viability against the log of the compound concentration and use non-linear regression to calculate the IC50 value.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Rationale: Based on the known effects of related PPARγ agonists, we hypothesize the compound may induce cell cycle arrest[2]. PI staining allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, G2/M) and the detection of apoptotic cells (sub-G1 peak).

Materials:

• Cells cultured in 6-well plates

• Phosphate-Buffered Saline (PBS), ice-cold

• Trypsin-EDTA

• 70% Ethanol, ice-cold

• Propidium Iodide (PI)/RNase Staining Buffer

• Flow cytometer

Procedure:

• Seeding and Treatment: Seed 2.5 x 10⁵ cells per well in 6-well plates. After 24 hours, treat with (2-Bromo-4-fluoro-phenoxy)-acetic acid at its predetermined IC50 and 2x IC50 concentrations. Include a vehicle (DMSO) control. Incubate for 24 hours.

• Cell Harvesting:

  • Collect the culture medium (which contains floating apoptotic cells).

  • Wash the adherent cells with PBS.

  • Trypsinize the adherent cells and combine them with the collected medium from the first step.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Fixation:

  • Discard the supernatant and resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension for fixation.

  • Store the fixed cells at -20°C for at least 2 hours (or up to several weeks).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Decant the ethanol and wash the pellet with 5 mL of PBS.

  • Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer. Collect at least 10,000 events per sample. Use software (e.g., FlowJo, FCS Express) to gate the cell population and model the cell cycle phases based on DNA content (PI fluorescence intensity).

Data Interpretation and Troubleshooting

Table 2: Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution
Compound precipitates in media	Concentration exceeds solubility in aqueous solution; DMSO concentration is too low.	Decrease final compound concentration. Ensure final DMSO concentration does not exceed 0.5% (typically 0.1% is preferred). Briefly warm media to 37°C during dilution.
High variability in 96-well assay	Inconsistent cell seeding; Edge effects in the plate; Pipetting errors.	Use a multichannel pipette for consistency. Avoid using the outermost wells of the plate. Ensure even cell suspension before seeding.
No cytotoxic effect observed (IC50 > 100 µM)	Compound is not cytotoxic to this cell line; Incubation time is too short; Compound is inactive.	Extend incubation time to 96 hours. Test on a different, potentially more sensitive, cell line. Confirm compound identity and purity.
Broad peaks in cell cycle histogram	Inconsistent fixation; Clumped cells; Incorrect voltage/gain settings on cytometer.	Add ethanol slowly while vortexing. Filter cells through a 40 µm mesh before analysis. Optimize cytometer settings with control samples.

References

• Al-Harthy, Z. et al. (2018). Synthesis, characterization and biological evaluation of some 2-arylbenzoxazole acetic acid derivatives as potential anticancer agents. Journal of Chemical and Pharmaceutical Research.
• Google Patents. (Year not specified). Synthetic method of 2- (4-bromo-2-cyano-6-fluorophenyl) acetic acid.

• Al-Suhaimi, K. M. et al. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. MDPI. [Link]

• PubChem. 2-Bromo-2,2-difluoroacetic acid. National Center for Biotechnology Information. [Link]

• neoFroxx. Classic cell culture with Biological Industries. [Link]

• Fallacara, A. et al. (2017). A New Series of Aryloxyacetic Acids Endowed with Multi-Target Activity towards Peroxisome Proliferator-Activated Receptors (PPARs), Fatty Acid Amide Hydrolase (FAAH), and Acetylcholinesterase (AChE). PubMed Central. [Link]

• Mazzantini, C. et al. (2019). Chiral phenoxyacetic acid analogues inhibit colon cancer cell proliferation acting as PPARγ partial agonists. PubMed. [Link]

• PubChem. Phenoxyacetic Acid. National Center for Biotechnology Information. [Link]

• Jetir.Org. (2023). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR. [Link]

• Wang, Z. et al. (2014). Synthesis and Biological Evaluation of 2-(3-Fluoro-4-nitro phenoxy)-N-phenylacetamide Derivatives as Novel Potential Affordable Antitubercular Agents. MDPI. [Link]

• Li, Y. et al. (2015). Synthesis and biological evaluation of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. PubMed. [Link]

• Bassaganya-Riera, J. et al. (2010). Conjugated linoleic acid and inflammatory cell signalling. PubMed. [Link]

• ResearchGate. (2023). Microbiological Activities Of Para - Bromophenoxy Acetic Acid. [Link]

• Chen, J. et al. (2022). Phenoxyaromatic Acid Analogues as Novel Radiotherapy Sensitizers: Design, Synthesis and Biological Evaluation. PubMed Central. [Link]

• Alshaye, N. A. et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... PubMed. [Link]

• PromoCell. (2024). Impact of phenol red in cell culture and solutions. [Link]

• ResearchGate. (2016). Synthesis and Biological Evaluation of a Novel Series of 2-(4-Chloro-3methylphenoxy) acetyl Amino Acids and Peptides. [Link]

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• 3. Conjugated linoleic acid and inflammatory cell signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (4-Bromo-2-fluoro-phenoxy)-acetic acid - CAS:451-90-1 - Sunway Pharm Ltd [3wpharm.com]
• 5. 2-(4-Bromo-2-fluorophenoxy)acetic acid [sigmaaldrich.com]
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• 8. Cell Culture Reagents, Antibiotics and Supplements | Thermo Fisher Scientific [thermofisher.com]
• 9. geneseesci.com [geneseesci.com]

assay development for screening phenoxyacetic acid derivatives

Topic: Assay Development for High-Throughput Screening of Phenoxyacetic Acid Derivatives

Abstract

Phenoxyacetic acid and its derivatives represent a versatile chemical scaffold with a broad spectrum of biological activities, ranging from herbicidal to therapeutic applications in cancer, inflammation, and infectious diseases.[1][2] This diversity necessitates robust and efficient screening strategies to identify novel lead compounds and elucidate their mechanisms of action. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development, validation, and implementation of biochemical and cell-based assays for the high-throughput screening (HTS) of phenoxyacetic acid derivative libraries. We detail field-proven protocols for common assay formats, including Fluorescence Polarization (FP), Förster Resonance Energy Transfer (FRET), and AlphaScreen®, and emphasize the critical principles of assay validation to ensure data integrity and reproducibility.

Introduction: The Versatile Phenoxyacetic Acid Scaffold

The phenoxyacetic acid core structure is a privileged scaffold in medicinal and agricultural chemistry. Historically recognized for its use in herbicides like 2,4-D and MCPA, modern synthetic efforts have expanded its utility into the therapeutic arena.[2][3] Derivatives have been developed as potential anti-mycobacterial, anti-cancer, anti-inflammatory, and antiepileptic agents.[4][5][6][7] For instance, some derivatives have shown potent selective inhibition of cyclooxygenase-2 (COX-2), a key target in inflammation.[8] Given the vast chemical space accessible through derivatization, a systematic screening approach is essential to unlock the full potential of this compound class.

The initial phase of any screening campaign involves establishing a robust and reliable assay. The choice of assay is fundamentally dictated by the biological question being asked—whether it is identifying compounds that bind to a specific protein, disrupt a protein-protein interaction (PPI), or elicit a specific cellular response. This guide outlines a logical workflow from assay selection and development to validation and execution.

The Strategic Workflow of an HTS Campaign

A successful screening campaign is a multi-stage process that begins with a robust primary assay and progresses through confirmatory and secondary assays to identify and characterize validated "hits".[9][10] The goal is to minimize false positives and negatives while efficiently triaging large compound libraries.

Caption: Principle of a competitive Fluorescence Polarization assay.

Protocol: Competitive FP Binding Assay

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Triton X-100). The optimal buffer composition must be determined empirically to ensure protein stability and minimize non-specific binding.

  • Target Protein: Dilute the purified target protein to 2x the final concentration in Assay Buffer. The ideal concentration is typically around the Kd of the tracer-protein interaction.

  • Fluorescent Tracer: Dilute the tracer to 2x the final concentration (e.g., 2 nM final) in Assay Buffer. The concentration should be at or below its Kd for the target protein to ensure assay sensitivity.

  • Compound Plate: Prepare a plate with phenoxyacetic acid derivatives serially diluted in 100% DMSO. Then, dilute into Assay Buffer to create a 4x working stock with a final DMSO concentration of ≤1%.

• Assay Procedure (384-well format):

  • Add 5 µL of 4x test compound or control (e.g., known inhibitor or DMSO vehicle) to the assay plate.

  • Add 5 µL of 2x fluorescent tracer to all wells.

  • Add 10 µL of 2x target protein to all wells except for "no protein" controls. Add 10 µL of Assay Buffer to these control wells.

  • Seal the plate, centrifuge briefly, and incubate at room temperature for 60 minutes (incubation time should be optimized).

  • Read the plate on an FP-capable plate reader, measuring parallel and perpendicular fluorescence intensities.

FRET for Protein-Protein Interaction (PPI) Inhibition

Principle: FRET measures the distance-dependent transfer of energy from an excited donor fluorophore to an acceptor fluorophore. [11][12]If two interacting proteins are labeled with a FRET donor (e.g., CFP) and acceptor (e.g., YFP), their proximity allows for energy transfer. A compound that disrupts this interaction will separate the fluorophores, leading to a decrease in the FRET signal (acceptor emission) and an increase in donor emission. [13][14]

Caption: Principle of a FRET assay for PPI inhibitors.

Protocol: PPI Inhibition FRET Assay

• Reagent Preparation:

  • Assay Buffer: As described for the FP assay.

  • Labeled Proteins: Purify and label Protein A with a donor fluorophore and Protein B with an acceptor fluorophore. Dilute each to a 2x final concentration in Assay Buffer.

  • Compound Plate: Prepare as described for the FP assay.

• Assay Procedure (384-well format):

  • Add 5 µL of 4x test compound or control to the assay plate.

  • Add 10 µL of a 2x mixture of the donor- and acceptor-labeled proteins.

  • Seal, centrifuge, and incubate for a pre-determined time (e.g., 30-120 minutes) to allow the protein interaction to reach equilibrium.

  • Read on a plate reader capable of FRET measurements, exciting at the donor wavelength and measuring emission at both the donor and acceptor wavelengths.

  • Calculate the FRET ratio (Acceptor Emission / Donor Emission). Inhibitors will cause this ratio to decrease.

AlphaScreen® for Versatile Proximity Assays

Principle: AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based technology that measures molecular interactions with high sensitivity. [15]It utilizes two types of beads: a Donor bead that generates singlet oxygen upon excitation at 680 nm, and an Acceptor bead that emits light (520-620 nm) when it comes into contact with the singlet oxygen. [16]If the two beads are brought into proximity by a biological interaction, a signal is generated. In a competition assay, a test compound disrupts this interaction, leading to a loss of signal. [17]

Caption: Principle of a competitive AlphaScreen assay.

Protocol: AlphaScreen Competition Assay

• Reagent Preparation:

  • Assay Buffer: A buffer such as 100 mM Tris pH 8.0, 25 mM NaCl, 0.1% BSA is a common starting point.

  • Reagents: Prepare a biotinylated ligand and a tagged protein (e.g., GST-tagged).

  • Beads: Use Streptavidin-coated Donor beads and anti-GST-coated Acceptor beads. Reconstitute as per the manufacturer's instructions. Note: Work under subdued light conditions as beads are light-sensitive.

  • Compound Plate: Prepare as previously described.

• Assay Procedure (384-well format):

  • Add 5 µL of 4x test compound to the assay plate.

  • Add 5 µL of a 4x mixture of the biotinylated ligand and GST-tagged protein. Incubate for 30 minutes at room temperature.

  • Add 10 µL of a 2x mixture of the Donor and Acceptor beads in the dark.

  • Seal the plate with an opaque seal, protect from light, and incubate for 60-90 minutes at room temperature.

  • Read on an AlphaScreen-capable plate reader.

Assay Validation: Ensuring Data Trustworthiness

Before initiating a full-scale HTS, the chosen assay must be rigorously validated to ensure it is robust, reproducible, and suitable for the screening platform. [18][19]This process establishes the performance characteristics of the assay. Key validation parameters are calculated from control wells included on every plate. [20]

• High Control: Maximum assay signal (e.g., DMSO vehicle, no inhibitor).

• Low Control: Minimum assay signal (e.g., a known saturating inhibitor or no protein).

Parameter	Formula	Acceptance Criterion	Rationale
Z-Factor (Z')	1 - [ (3σhigh + 3σlow) / |μhigh - μlow| ]	≥ 0.5	Measures the statistical separation between the high and low controls. A Z' ≥ 0.5 indicates an excellent assay suitable for HTS. [19]
Signal-to-Background (S/B)	μhigh / μlow	≥ 10	Represents the dynamic range of the assay. A higher ratio indicates a larger window to detect compound activity.
Coefficient of Variation (%CV)	(σ / μ) * 100	< 10%	Measures the relative variability of the data. Low %CV for both high and low controls indicates good precision and reproducibility. [20]

μ = mean; σ = standard deviation

Validation Protocol: To validate, run 3-5 full plates containing only high and low controls distributed across the plates to assess both intra- and inter-plate variability. [19]Calculate the above metrics for each plate. The assay is considered validated if it consistently meets the acceptance criteria.

Secondary and Cellular Assays

Hits identified in a primary biochemical screen require further validation. Secondary assays are crucial to confirm activity, rule out artifacts, and understand the compound's effect in a more complex biological system.

• Orthogonal Assays: Confirm the hit using a different assay technology that measures the same biological endpoint. For example, if a hit was found in an FP assay, confirm its binding using Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

• Counter-Screens: Identify compounds that interfere with the assay technology itself (e.g., fluorescent compounds). A common counter-screen involves running the assay without the target protein to see if the compound still produces a signal.

• Cell-Based Assays: These assays measure the effect of a compound on live cells, providing more physiologically relevant data. [21] * Cytotoxicity Assay: A critical first step to ensure that the observed activity is not simply due to cell death. Assays using reagents like Resazurin or CellTiter-Glo® are common.

  • Target Engagement Assays: Confirm that the compound interacts with its intended target within the cell. Cellular thermal shift assays (CETSA) are a powerful tool for this.

  • Phenotypic Assays: Measure a downstream functional outcome. For example, if screening for inhibitors of an inflammatory target like COX-2, a secondary assay could measure the production of prostaglandin E2 (PGE2) from stimulated cells. [8]For GPCR modulators, measuring changes in the second messenger cAMP is a standard approach. [22]

Conclusion

The development of a robust and validated screening assay is a cornerstone of any successful campaign to discover novel bioactive phenoxyacetic acid derivatives. By systematically selecting the appropriate assay technology, meticulously optimizing conditions, and rigorously validating performance, researchers can generate high-quality, reproducible data. The workflow and protocols outlined in this guide provide a comprehensive framework for identifying and characterizing promising lead compounds from large chemical libraries, ultimately accelerating the journey from hit identification to novel therapeutics or agrochemicals.

References

• Shaharyar, M., Siddiqui, A. A., & Ali, M. A. (2006). Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents. Bioorganic & Medicinal Chemistry Letters, 16(17), 4571-4. [Link]

• Al-Ostath, A. I., et al. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Molecules, 28(18), 6681. [Link]

• Bayer AG. (1979). Phenoxyacetic acid derivatives, process for their preparation and their application as herbicides.

• Kumar, R., & Singh, P. (2023). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR, 10(6). [Link]

• Al-Obaid, A. M., et al. (2024). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. Scientific Reports, 14(1), 24194. [Link]

• Abdel-Maksoud, M. S., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... Molecules, 29(6), 1307. [Link]

• Jiangsu Changqing Agrochemical Co Ltd. (2013). Method for synthesizing phenoxyacetic acid derivative.

• Wikipedia. (n.d.). Phenoxyacetic acid. [Link]

• ResearchGate. (2006). Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. [Link]

• TTP Labtech. (n.d.). Analysis of protein-ligand interactions by fluorescence polarization. PubMed Central. [Link]

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• BMG LABTECH. (n.d.). AlphaScreen. [Link]

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• BMG LABTECH. (n.d.). Protein-ligand binding measurements using fluorescence polarization. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of (2-Bromo-4-fluoro-phenoxy)-acetic acid

Welcome to the technical support center for the purification of (2-Bromo-4-fluoro-phenoxy)-acetic acid (CAS 451-90-1). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important synthetic intermediate. Drawing from established chemical principles and field-proven insights, this document provides in-depth troubleshooting guides and frequently asked questions to ensure you achieve the desired purity and yield in your experiments.

Understanding the Molecule and Its Synthesis

(2-Bromo-4-fluoro-phenoxy)-acetic acid is typically synthesized via the Williamson ether synthesis.[1][2] This reaction involves the nucleophilic substitution of a haloacetate (like sodium chloroacetate or bromoacetate) by the phenoxide formed from 2-bromo-4-fluorophenol in the presence of a base.

Caption: Williamson ether synthesis workflow.

Understanding this synthetic route is crucial as the primary impurities often stem from unreacted starting materials or side reactions.

Troubleshooting Guide

This section addresses specific issues you might encounter during the purification of (2-Bromo-4-fluoro-phenoxy)-acetic acid in a question-and-answer format.

Q1: My final product has a persistent yellow or brownish tint. What is the cause and how can I remove it?

Probable Cause: Colored impurities are common in the synthesis of phenoxyacetic acid derivatives.[3] These can arise from side reactions, oxidation of phenolic impurities, or impurities present in the starting materials.

Solution: Decolorization with Activated Carbon

Activated carbon is highly effective at adsorbing colored organic impurities. This step is best integrated into the recrystallization process.

Detailed Protocol:

• Dissolution: In a flask, dissolve the crude (2-Bromo-4-fluoro-phenoxy)-acetic acid in a minimal amount of a suitable hot solvent (see Q2 for solvent selection; a mixture of methanol and water is a good starting point).

• Carbon Addition: Once the solid is fully dissolved, add a small amount of activated carbon (typically 1-2% w/w of your crude product). Caution: Add carbon cautiously to a hot solution to avoid bumping.

• Hot Filtration: Swirl the hot mixture for 5-10 minutes. Perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the activated carbon. The filtration apparatus should be pre-heated to prevent premature crystallization of the product.

• Crystallization: Allow the clear, hot filtrate to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of cold solvent.

Q2: I'm struggling with recrystallization. What is the best solvent system?

Probable Cause: Finding an appropriate recrystallization solvent is key to achieving high purity. An ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures, while impurities remain soluble at all temperatures. For carboxylic acids, polar protic solvents or mixtures with water are often effective.[4]

Solution: Solvent Screening and a Recommended System

A systematic approach to solvent screening is recommended. However, a methanol/water system has proven effective for similar phenoxyacetic acids.[5]

Solvent Screening Protocol:

• Place a small amount of your crude product (20-30 mg) into several test tubes.

• To each tube, add a different solvent (e.g., water, ethanol, methanol, ethyl acetate, toluene, hexane) dropwise at room temperature until the solid dissolves. Note the solubility at room temperature.

• If the compound is insoluble at room temperature, heat the solvent to its boiling point and observe solubility.

• If the compound dissolves when hot, cool the solution to see if crystals form.

• Based on these observations, select a single solvent or a binary solvent system (e.g., a solvent in which the compound is soluble and one in which it is not).

Recommended Recrystallization Protocol (Methanol/Water):

• Dissolve the crude product in a minimal amount of hot methanol.

• Slowly add hot water dropwise until the solution becomes slightly cloudy (the cloud point).

• Add a few drops of hot methanol until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, then in an ice bath.

• Collect the crystals by vacuum filtration.

Solvent System	Rationale
Methanol/Water	Good for polar compounds like carboxylic acids. The product is likely soluble in hot methanol and less soluble in water.
Ethanol/Water	Similar to methanol/water, offering a slightly less polar alcohol.[6]
Toluene	Can be effective for aromatic compounds. May require cooling to a lower temperature for precipitation.
Ethyl Acetate/Hexane	A common system for moderately polar compounds. Dissolve in hot ethyl acetate and add hexane as the anti-solvent.

Q3: My product purity is low, and I suspect unreacted 2-bromo-4-fluorophenol is the main contaminant. How can I remove it?

Probable Cause: Incomplete reaction or using a non-stoichiometric amount of reagents can lead to residual starting materials. The phenolic starting material is acidic, but less so than the carboxylic acid product, a property that can be exploited for separation.

Solution: Acid-Base Extraction

This is a classic and highly effective method for separating carboxylic acids from less acidic or neutral impurities.[2][7]

Caption: Acid-base extraction workflow.

Detailed Protocol:

• Dissolve the crude product in an organic solvent like diethyl ether or ethyl acetate.

• Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). The carboxylic acid will be deprotonated and move to the aqueous layer, while the less acidic phenol will largely remain in the organic layer.

• Separate the aqueous layer.

• Wash the organic layer again with the basic solution to ensure complete extraction of the product.

• Combine the aqueous layers and wash with a fresh portion of the organic solvent to remove any remaining neutral or phenolic impurities.

• Cool the aqueous layer in an ice bath and slowly acidify with concentrated hydrochloric acid (HCl) until the pH is ~1-2. The pure carboxylic acid will precipitate out.

• Collect the solid by vacuum filtration, wash with cold deionized water, and dry thoroughly.

Q4: Recrystallization and extraction are not giving me the desired purity. Is column chromatography an option?

Probable Cause: Some impurities may have very similar solubility profiles to the desired product, making separation by recrystallization difficult. In such cases, column chromatography can be a powerful tool.

Solution: Silica Gel Column Chromatography with an Acidic Mobile Phase

Carboxylic acids can streak on silica gel due to interactions with the stationary phase. Adding a small amount of a volatile acid to the eluent suppresses the deprotonation of the carboxylic acid, leading to better peak shapes and separation.[8]

Detailed Protocol:

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate with 1% acetic acid. The ideal solvent system will give your product an Rf value of ~0.3-0.4.

• Column Packing: Pack a silica gel column with your chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry silica onto the top of the column.

• Elution: Run the column with your chosen mobile phase, collecting fractions.

• Analysis: Analyze the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Frequently Asked Questions (FAQs)

Q: Is (2-Bromo-4-fluoro-phenoxy)-acetic acid thermally stable? Can I purify it by distillation? A: Phenoxyacetic acids can be prone to decomposition at high temperatures.[3] Therefore, purification by distillation, even under high vacuum, is generally not recommended as it can lead to degradation and lower yields.

Q: What are the expected impurities from the Williamson ether synthesis of this compound? A: The most common impurities are:

• Unreacted 2-bromo-4-fluorophenol.

• Unreacted haloacetic acid (e.g., chloroacetic or bromoacetic acid).

• Byproducts from the hydrolysis of the haloacetic acid (e.g., glycolic acid).

• Potentially, products of C-alkylation on the aromatic ring, although this is less common with phenoxides.

Q: What analytical technique is best for assessing the purity of my final product? A: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is an excellent method for determining the purity of (2-Bromo-4-fluoro-phenoxy)-acetic acid. A C18 column with a mobile phase gradient of acetonitrile and water, both containing a small amount of an acid like formic acid or trifluoroacetic acid (TFA), will provide good resolution of the main compound from its impurities.[9] UV detection around 260-280 nm should be suitable.

Q: My product is an oil and won't crystallize. What should I do? A: Oiling out can occur if the solution is supersaturated or if impurities are inhibiting crystal formation. Try the following:

• Scratch the inside of the flask: Use a glass rod to scratch the flask below the surface of the liquid. The microscopic scratches can provide nucleation sites for crystal growth.

• Seed the solution: If you have a small amount of pure solid, add a tiny crystal to the solution to induce crystallization.

• Re-dissolve and cool slower: Heat the solution to re-dissolve the oil, then allow it to cool much more slowly. You can insulate the flask to slow down the cooling rate.

• Try a different solvent system: The current solvent may not be appropriate. Re-evaluate your solvent screening.

This technical guide provides a comprehensive overview of the purification challenges associated with (2-Bromo-4-fluoro-phenoxy)-acetic acid and offers practical, scientifically-grounded solutions. By understanding the chemistry of the molecule and applying these troubleshooting strategies, you can significantly improve the purity and yield of your product.

References

• Chempedia. (n.d.). General procedures for the purification of Carboxylic acids. LookChem. Retrieved from [Link]

• Google Patents. (n.d.). Synthetic method of 2-(4-bromo-2-cyano-6-fluorophenyl) acetic acid.

• Jakob, M. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Poulsen, T. B., & Jørgensen, K. A. (2004). Efficient Crystallization-Induced Dynamic Resolution of α-Substituted Carboxylic Acids. The Journal of Organic Chemistry, 69(13), 4444–4446. Retrieved from [Link]

• Wikipedia. (n.d.). Phenoxyacetic acid. Retrieved from [Link]

• Biotage. (2023, February 10). Purifying ionic compounds by flash column chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). A Solvent-Reagent Selection Guide for Steglich-type Esterification of Carboxylic Acids - Supporting Information. Retrieved from [Link]

• Kato, Y., & Jinno, K. (2014). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 19(12), 21109–21132. Retrieved from [Link]

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• PubMed. (n.d.). Purification, partial characterization, crystallization and structural determination of AHP-LAAO, a novel L-amino-acid oxidase with cell apoptosis-inducing activity from Agkistrodon halys pallas venom. Retrieved from [Link]

• Karunanithi, A. T., et al. (2009). Solvent design for crystallization of carboxylic acids. Computers and Chemical Engineering, 33(5), 1014-1021. Retrieved from [Link]

• Jetir.Org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• Kinnory, D. S., Takeda, Y., & Greenberg, D. M. (1955). Chromatography of carboxylic acids on a silica gel column with a benzene-ether solvent system. Journal of Biological Chemistry, 212(1), 385-394. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: How To. Retrieved from [Link]

• ResearchGate. (2006). Solvent-Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. Retrieved from [Link]

• Google Patents. (n.d.). Purification of organic acids using anion exchange chromatography.

• Reddit. (2016, November 8). Column chromatography of carboxylic acids? r/chemistry. Retrieved from [Link]

• Reddy, S. M., et al. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. Journal of Chemical and Pharmaceutical Research, 12(3), 10-14. Retrieved from [Link]

• PubMed Central (PMC). (2017, March 27). In silico screening of dicarboxylic acids for cocrystallization with phenylpiperazine derivatives based on both cocrystallization propensity and solubility advantage. Retrieved from [Link]

• University of Wisconsin-Stout. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Loba Chemie. (n.d.). PHENOXYACETIC ACID FOR SYNTHESIS Safety Data Sheet. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Purine and Related Compound Purification Strategies. Retrieved from [Link]

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• Google Patents. (n.d.). Process for the preparation of bromo-fluoro-acetic acid.

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Technical Support Center: Synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid

Welcome to the technical support center for the synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will explore the nuances of this synthesis, troubleshoot common side reactions, and provide detailed protocols to ensure the integrity and success of your experiments. Our approach is grounded in established chemical principles to provide you with a self-validating system for your synthetic work.

Introduction to the Synthesis

The synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid is most commonly achieved via the Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a haloacetate by the phenoxide of 2-bromo-4-fluorophenol. While seemingly straightforward, this reaction is prone to several side reactions that can impact yield and purity. Understanding and controlling these variables is key to a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing (2-Bromo-4-fluoro-phenoxy)-acetic acid?

A1: The most common method is the Williamson ether synthesis, which proceeds via an SN2 mechanism.[1][2] The reaction involves the deprotonation of 2-bromo-4-fluorophenol to form a phenoxide, which then acts as a nucleophile and attacks an α-haloacetic acid derivative, such as chloroacetic acid or ethyl bromoacetate.[1][3]

Q2: What are the critical starting materials for this synthesis?

A2: The key starting materials are 2-bromo-4-fluorophenol and a haloacetic acid or its ester. Chloroacetic acid is a common choice.[1][3] A base, such as sodium hydroxide or potassium hydroxide, is also required to generate the phenoxide in situ.

Q3: Why is my reaction mixture turning dark brown or black?

A3: The phenolic hydroxyl group in 2-bromo-4-fluorophenol is susceptible to oxidation, which can lead to the formation of colored quinone-type byproducts.[4] This is often exacerbated by the presence of air, light, or metallic impurities. To mitigate this, it is crucial to purge the reaction vessel with an inert gas like nitrogen or argon and protect the reaction from light.[4]

Q4: I am observing an impurity with the same mass as my product. What could it be?

A4: A common issue is the formation of a C-alkylated isomer. The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen atom (O-alkylation) to give the desired product, or at the aromatic ring (C-alkylation) to form an isomeric impurity.[5][6][7]

Troubleshooting Guide: Side Reactions & Optimization

This section addresses specific issues you might encounter during the synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Issue 1: Low Yield of the Desired Product

Q: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A: Low yields can stem from several factors. Let's break down the possibilities:

• Incomplete Deprotonation of the Phenol: The pKa of 2-bromo-4-fluorophenol is influenced by its substituents. Ensure you are using a sufficiently strong base and appropriate stoichiometry to fully deprotonate the phenol and generate the nucleophilic phenoxide. A common choice is sodium hydroxide or potassium hydroxide in an aqueous or alcoholic solvent.[1][3]

• Degradation of Starting Material: As mentioned, 2-bromo-4-fluorophenol can degrade.[4] Verify the purity of your starting material before beginning the reaction. If it has darkened in color, it may have started to decompose.

• Hydrolysis of the Haloacetate: If you are using an ester of a haloacetic acid (e.g., ethyl bromoacetate), it can be hydrolyzed by the basic reaction conditions, especially in the presence of water.[8][9] This consumes your electrophile and reduces the yield. Using the salt of the haloacetic acid (e.g., sodium chloroacetate) can sometimes mitigate this.

• Sub-optimal Reaction Conditions: The reaction temperature and time are critical. Insufficient heating may lead to an incomplete reaction, while excessive heat or prolonged reaction times can promote side reactions and decomposition. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time.

Issue 2: Formation of C-Alkylated Impurities

Q: I have identified a C-alkylated side product. How can I suppress its formation?

A: The competition between O-alkylation and C-alkylation is a classic challenge in phenol chemistry.[5][6] The key to favoring the desired O-alkylation lies in your choice of solvent.

• Solvent Effects: Protic solvents (like water or ethanol) can solvate the oxygen of the phenoxide through hydrogen bonding, making it less nucleophilic.[5] This can increase the likelihood of C-alkylation. Aprotic solvents, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), do not hydrogen bond with the phenoxide, leaving the oxygen more available for nucleophilic attack and thus favoring O-alkylation.[5]

Solvent Type	Predominant Reaction	Rationale
Protic (e.g., Water, Ethanol)	C-Alkylation more likely	Solvation of the phenoxide oxygen via H-bonding reduces its nucleophilicity.
Aprotic (e.g., DMF, DMSO)	O-Alkylation favored	The phenoxide oxygen is not strongly solvated and is more available to act as a nucleophile.

• Hard and Soft Acid-Base (HSAB) Theory: While a more theoretical concept, HSAB theory can provide some guidance. The oxygen of the phenoxide is a "hard" nucleophilic center, while the ring carbons are "softer". "Hard" electrophiles tend to react with the "hard" oxygen center, while "softer" electrophiles may have a greater propensity to react with the "soft" carbon centers.[10]

Issue 3: Debromination of the Starting Material or Product

Q: My analysis shows the presence of (4-fluoro-phenoxy)-acetic acid. What is causing this debromination?

A: The loss of the bromine atom is a known side reaction, particularly in cross-coupling chemistry, but it can also occur under other reducing conditions.[4]

• Source of Hydride: Trace impurities in your reagents or solvent could act as a hydride source. For instance, DMF can contain traces of dimethylamine, which can be a source of hydride, especially at elevated temperatures.

• Choice of Base: Some strong bases, particularly in combination with certain solvents, can promote hydrodehalogenation. Using weaker, non-nucleophilic inorganic bases like potassium carbonate or cesium carbonate might be beneficial if debromination is a significant issue.[4]

Experimental Protocols

Protocol 1: Synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid

This protocol is a general guideline. Optimization of stoichiometry, temperature, and reaction time may be necessary.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-bromo-4-fluorophenol (1 equivalent).

• Solvent and Base Addition: Add a suitable solvent (e.g., ethanol or acetone) and an aqueous solution of sodium hydroxide (2.2 equivalents). Stir the mixture until the phenol has completely dissolved to form the sodium phenoxide.[1]

• Addition of Haloacetic Acid: In a separate beaker, dissolve chloroacetic acid (1.1 equivalents) in water and neutralize it with sodium hydroxide. Slowly add this solution to the reaction mixture.

• Reaction: Heat the mixture to reflux (approximately 90-100°C) for 1-2 hours.[3] Monitor the reaction progress by TLC.

• Workup: After cooling to room temperature, dilute the reaction mixture with water. Acidify with dilute hydrochloric acid until the pH is acidic (test with litmus paper).[3] The product should precipitate out of the solution.

• Purification: Collect the crude product by vacuum filtration. Recrystallize from hot water or an ethanol/water mixture to obtain the pure (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Protocol 2: HPLC Analysis of Impurities

This is a general method for analyzing the purity of your product and detecting common impurities.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of your crude or purified product in the mobile phase.

Visualizations

Desired O-Alkylation Reaction

Caption: The desired Williamson ether synthesis pathway.

Undesired C-Alkylation Side Reaction

Caption: Formation of the C-alkylated side product.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• Reddy SM et al. (2020). Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. J. Chem. Pharm. Res., 12(3):10-14. [Link]

• Google Patents. (2013).
• Google Patents. Synthetic method of 2-(4-bromo-2-cyano-6-fluorophenyl) acetic acid.

• Jetir.org. Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. [Link]

• MDPI. (2015). Synthesis and Biological Evaluation of 2-(3-Fluoro-4-nitro phenoxy)-N-phenylacetamide Derivatives as Novel Potential Affordable Antitubercular Agents. [Link]

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• RSC Publishing. Cu-Catalyzed O-alkylation of phenol derivatives with alkylsilyl peroxides. [Link]

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Technical Support Center: Optimizing Phenoxyacetic Acid Synthesis

Welcome to the technical support center for the synthesis of phenoxyacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for this common yet nuanced reaction. As your dedicated application scientist, I will guide you through the intricacies of the Williamson ether synthesis for phenoxyacetic acid, moving beyond a simple protocol to explain the "why" behind each step.

Understanding the Core Reaction: The Williamson Ether Synthesis

The synthesis of phenoxyacetic acid is a classic example of the Williamson ether synthesis, an SN2 reaction between a phenoxide and an α-halo acid.[1] In this reaction, phenol is first deprotonated by a base to form the more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of chloroacetic acid, displacing the chloride ion to form phenoxyacetic acid.[2][3]

Reaction Mechanism Overview

Below is a diagram illustrating the fundamental steps of the reaction.

Caption: Williamson ether synthesis of phenoxyacetic acid.

Troubleshooting Common Issues in Phenoxyacetic Acid Synthesis

This section addresses the most frequently encountered problems during the synthesis of phenoxyacetic acid. Each issue is presented in a question-and-answer format, providing a clear explanation of the cause and a step-by-step solution.

Q1: My reaction is very slow or has not gone to completion. What are the likely causes and how can I fix this?

A slow or incomplete reaction is one of the most common hurdles. The root cause often lies in suboptimal reaction conditions that hinder the SN2 mechanism.[4]

Possible Causes & Solutions:

• Insufficiently Basic Conditions: The pKa of phenol is approximately 10. For efficient deprotonation to the more nucleophilic phenoxide, a base with a conjugate acid pKa significantly higher than 10 is required. While sodium hydroxide (NaOH) is commonly used, its effectiveness can be hampered by the presence of water, which can shift the equilibrium away from the phenoxide.[5]

  • Troubleshooting Protocol:

    • Ensure Anhydrous Conditions: If using a solid base like NaOH or potassium hydroxide (KOH), ensure your solvent is dry.

    • Consider a Stronger Base: For challenging substrates or to accelerate the reaction, consider using a stronger base like sodium hydride (NaH).[2] NaH irreversibly deprotonates the phenol, driving the reaction forward.[2]

    • Phase-Transfer Catalysis: In a biphasic system, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can be employed to shuttle the phenoxide from the aqueous phase to the organic phase where the chloroacetic acid resides, thereby increasing the reaction rate.

• Inappropriate Solvent Choice: The solvent plays a crucial role in an SN2 reaction. Protic solvents (like water or ethanol) can solvate the nucleophile (phenoxide), creating a solvent cage that hinders its ability to attack the electrophile.[3]

  • Troubleshooting Protocol:

    • Switch to a Polar Aprotic Solvent: Solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent choices for SN2 reactions as they solvate the cation but not the nucleophile, leaving it "naked" and more reactive.[3]

    • Solvent Optimization Table:

Solvent	Type	Dielectric Constant (ε)	Boiling Point (°C)	Suitability for SN2
Water	Protic	80.1	100	Poor
Ethanol	Protic	24.5	78	Moderate
Acetone	Polar Aprotic	21	56	Good
DMF	Polar Aprotic	37	153	Excellent
DMSO	Polar Aprotic	47	189	Excellent

• Low Reaction Temperature: Like most chemical reactions, the rate of the Williamson ether synthesis is temperature-dependent.[1]

  • Troubleshooting Protocol:

    • Increase the Temperature: If the reaction is sluggish at room temperature, gradually increase the temperature to 50-80 °C.[1] Monitor the reaction closely for the formation of side products.

    • Consider Microwave Synthesis: Microwave irradiation can significantly reduce reaction times from hours to minutes.[1]

Q2: My final product is impure, showing multiple spots on the TLC plate. What are the likely side products and how can I avoid them?

The presence of impurities is a common issue, often arising from side reactions or unreacted starting materials.

Common Impurities and Their Prevention:

• Unreacted Phenol: This is often due to incomplete deprotonation or an insufficient amount of chloroacetic acid.

  • Prevention: Use a slight excess of the base and ensure efficient stirring. Monitor the reaction by Thin Layer Chromatography (TLC) to ensure the disappearance of the phenol spot.[6]

• C-Alkylation Products: The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring. While O-alkylation is generally favored, C-alkylation can occur under certain conditions, leading to the formation of hydroxy-phenylacetic acid isomers.

  • Prevention: Use polar aprotic solvents (DMF, DMSO) which favor O-alkylation.

• Elimination Products: While less common with chloroacetic acid, if using other alkyl halides with beta-hydrogens, an E2 elimination reaction can compete with the SN2 substitution, especially with sterically hindered substrates or at high temperatures.[7]

  • Prevention: Maintain a moderate reaction temperature and use a primary alkyl halide.

Experimental Workflow for Minimizing Impurities

Caption: A generalized experimental workflow for phenoxyacetic acid synthesis.

Frequently Asked Questions (FAQs)

Q: How do I choose the best recrystallization solvent for my phenoxyacetic acid?

A: The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures.[8] For phenoxyacetic acid, hot water is often a good starting point. If the product is too soluble in hot water, a mixed solvent system like ethanol/water can be effective.[9][10]

Q: How can I effectively monitor the progress of my reaction?

A: Thin Layer Chromatography (TLC) is an excellent technique for monitoring the reaction.[6][11] You can spot the reaction mixture alongside your starting materials (phenol and chloroacetic acid) on a TLC plate. The disappearance of the starting material spots and the appearance of a new product spot indicate the progress of the reaction. A suitable eluent system for this reaction is a mixture of a non-polar solvent like hexane or toluene and a more polar solvent like ethyl acetate or methanol.[6]

Q: What are the key safety precautions I should take when working with phenol and chloroacetic acid?

A: Both phenol and chloroacetic acid are corrosive and toxic.[12][13][14][15] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (neoprene or nitrile), safety goggles, and a lab coat.[12][14][15] In case of skin contact with phenol, immediately wash the affected area with copious amounts of water and seek medical attention.[13][16]

References

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. (n.d.). Jetir.Org. Retrieved from [Link]

• CN103058855A - Method for synthesizing phenoxyacetic acid derivative - Google Patents. (n.d.).
• CN106083564A - The synthesis of a kind of 2,6 dimethyl phenoxyacetic acids and purification process - Google Patents. (n.d.).

• Lignin-Catalyzed Synthesis of Phenoxyacetic Acid: A Sustainable Approach to Functional Molecule Development. (2025, November 12). MDPI. Retrieved from [Link]

• Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. (2021, January 28). RSC Publishing. Retrieved from [Link]

• Phenol Standard Operating Procedure. (n.d.). Yale Environmental Health & Safety. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. Retrieved from [Link]

• Williamson ether synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

• Williamson Ether Synthesis Reaction Mechanism. (2018, May 1). YouTube. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). J&K Scientific LLC. Retrieved from [Link]

• How to recrystallize phenoxyacetic acid. (2019, February 16). Quora. Retrieved from [Link]

• Williamson Ether Synthesis. (2023, November 7). YouTube. Retrieved from [Link]

• Appendix P - Phenol First Aid Guide and PPE. (n.d.). Environment, Health and Safety. Retrieved from [Link]

• PHENOL FIRST AID and personal protective equipment. (2020, September 9). Protocols.io. Retrieved from [Link]

• Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator. (n.d.). JOCPR. Retrieved from [Link]

• Recrystallization. (n.d.). Chem 267. Retrieved from [Link]

• Safe Method of Use for Hazardous Substances of High Risk 3 Concentrated Phenol. (n.d.). Retrieved from [Link]

• Use of TLC to monitor the progress of an enzymatic synthesis... (n.d.). ResearchGate. Retrieved from [Link]

• The Williamson Ether Synthesis. (n.d.). Retrieved from [Link]

• WO/2013/056488 PHENOXYACETIC ACID DERIVATIVE SYNTHESIS METHOD. (2013, April 25). Retrieved from [Link]

• Working Safely with Phenol Guideline. (n.d.). UQ Policy and Procedure Library - The University of Queensland. Retrieved from [Link]

• WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents. (n.d.).

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 5. The Williamson Ether Synthesis [cs.gordon.edu]
• 6. mdpi.com [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. quora.com [quora.com]
• 9. WO2013056488A1 - Phenoxyacetic acid derivative synthesis method - Google Patents [patents.google.com]
• 10. CN103058855A - Method for synthesizing phenoxyacetic acid derivative - Google Patents [patents.google.com]
• 11. jetir.org [jetir.org]
• 12. ehs.yale.edu [ehs.yale.edu]
• 13. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
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• 15. otago.ac.nz [otago.ac.nz]
• 16. PHENOL FIRST AID and personal protective equipment [protocols.io]

stability issues of (2-Bromo-4-fluoro-phenoxy)-acetic acid in solution

Welcome to the technical support center for (2-Bromo-4-fluoro-phenoxy)-acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound in solution. Understanding and mitigating stability issues is critical for ensuring the accuracy, reproducibility, and validity of your experimental results.

This resource provides a comprehensive overview of the potential stability challenges you may encounter, presented in a clear question-and-answer format for quick reference. We will delve into the underlying chemical principles governing the stability of phenoxyacetic acid derivatives and offer practical troubleshooting advice and detailed experimental protocols.

Core Concepts in the Stability of (2-Bromo-4-fluoro-phenoxy)-acetic acid

(2-Bromo-4-fluoro-phenoxy)-acetic acid, like other phenoxyacetic acid derivatives, possesses several functional groups that are susceptible to degradation under common laboratory conditions. The primary modes of degradation include hydrolysis, photolysis, and thermal decomposition. The presence of halogen substituents (bromo and fluoro) on the phenyl ring can influence the compound's reactivity and degradation profile.

A foundational understanding of these degradation pathways is essential for designing robust experiments and for the accurate interpretation of results. Forced degradation studies are a valuable tool for identifying potential degradants and establishing the stability-indicating nature of analytical methods.[1][2][3]

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability of (2-Bromo-4-fluoro-phenoxy)-acetic acid in solution.

Q1: What are the primary factors that can affect the stability of (2-Bromo-4-fluoro-phenoxy)-acetic acid solutions?

A1: The stability of (2-Bromo-4-fluoro-phenoxy)-acetic acid in solution is primarily influenced by pH, temperature, and exposure to light.[4] Oxidizing agents and microbial contamination can also contribute to degradation.

Q2: How does pH impact the stability of the compound?

A2: Phenoxyacetic acids can undergo hydrolysis, and the rate of this degradation is often pH-dependent. Generally, hydrolysis of ester-containing phenoxyacetic acid derivatives is accelerated in alkaline conditions.[4] For (2-Bromo-4-fluoro-phenoxy)-acetic acid, while it is an acetic acid derivative and not an ester, extreme pH conditions (both acidic and basic) should be avoided to minimize the potential for ether bond cleavage or other hydrolytic degradation.

Q3: What is the expected shelf-life of a stock solution of (2-Bromo-4-fluoro-phenoxy)-acetic acid?

Q4: Is (2-Bromo-4-fluoro-phenoxy)-acetic acid sensitive to light?

A4: Yes, phenoxyacetic acid derivatives can be susceptible to photodegradation.[4][7] Exposure to UV or even ambient light can lead to the formation of degradation products. Therefore, it is crucial to protect solutions from light by using amber vials or by wrapping containers in aluminum foil.

Q5: What are the potential degradation products of (2-Bromo-4-fluoro-phenoxy)-acetic acid?

A5: While specific degradation products for this compound are not extensively documented in the literature, potential degradation pathways for halogenated phenoxyacetic acids include cleavage of the ether linkage to form 2-bromo-4-fluorophenol and glycolic acid.[8] Other potential degradants could arise from dehalogenation or modification of the acetic acid side chain.

Troubleshooting Guide

This section provides a problem-solution framework for common issues encountered during experiments with (2-Bromo-4-fluoro-phenoxy)-acetic acid that may be related to its instability.

Problem	Potential Cause (Instability-Related)	Troubleshooting Steps
Inconsistent or non-reproducible experimental results.	Degradation of the compound in stock or working solutions.	1. Prepare fresh solutions: Always prepare solutions of (2-Bromo-4-fluoro-phenoxy)-acetic acid immediately before use. 2. Verify compound integrity: Analyze the solid compound and freshly prepared solutions by HPLC or LC-MS to confirm purity and absence of significant degradation products.[9] 3. Standardize solution preparation: Ensure consistent solvent, pH, and concentration for all experiments.
Loss of biological activity or potency over time.	Chemical degradation of the active compound.	1. Perform a time-course stability study: Prepare a solution and analyze its purity and concentration at several time points (e.g., 0, 2, 4, 8, 24 hours) under your experimental conditions. 2. Optimize storage conditions: If short-term storage is unavoidable, store aliquots at -80°C and protect from light. Avoid repeated freeze-thaw cycles.
Appearance of unexpected peaks in HPLC or LC-MS analysis.	Formation of degradation products.	1. Conduct a forced degradation study: Subject the compound to stress conditions (acid, base, heat, light, oxidation) to intentionally generate degradation products.[1][2][3] This will help in identifying the unknown peaks. 2. Use a stability-indicating analytical method: Ensure your analytical method can separate the parent compound from all potential degradation products.[10][11]
Precipitation of the compound from solution.	Poor solubility or changes in the solution (e.g., pH shift) leading to precipitation of a less soluble form. While not a degradation issue, it affects the effective concentration.	1. Verify solubility: Determine the solubility of (2-Bromo-4-fluoro-phenoxy)-acetic acid in your chosen solvent and buffer system. 2. Control pH: Ensure the pH of your solution is maintained within a range where the compound is soluble and stable.

Experimental Protocols

Protocol 1: Preparation and Handling of (2-Bromo-4-fluoro-phenoxy)-acetic acid Stock Solutions

This protocol outlines the best practices for preparing and handling stock solutions to minimize degradation.

Materials:

• (2-Bromo-4-fluoro-phenoxy)-acetic acid (solid)

• High-purity solvent (e.g., DMSO, Ethanol, or an appropriate buffer)

• Calibrated balance

• Volumetric flasks

• Pipettes

• Amber glass vials or clear vials with aluminum foil

Procedure:

• Equilibrate the solid (2-Bromo-4-fluoro-phenoxy)-acetic acid to room temperature before opening the container to prevent condensation of moisture.

• Weigh the desired amount of the compound accurately using a calibrated balance.

• Dissolve the compound in the appropriate high-purity solvent in a volumetric flask.

• Ensure complete dissolution by gentle vortexing or sonication if necessary.

• If not for immediate use, aliquot the stock solution into single-use amber vials to minimize light exposure and freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

• For working solutions, dilute the stock solution with the appropriate experimental buffer immediately before use.

Protocol 2: Basic Forced Degradation Study

This protocol provides a general workflow for conducting a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

Objective: To investigate the stability of (2-Bromo-4-fluoro-phenoxy)-acetic acid under various stress conditions.

Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solution stored at 60°C for 24 hours.

• Photodegradation: Solution exposed to a UV lamp (e.g., 254 nm or 365 nm) for 24 hours.

Procedure:

• Prepare a stock solution of (2-Bromo-4-fluoro-phenoxy)-acetic acid in a suitable solvent (e.g., acetonitrile:water, 50:50).

• For each stress condition, mix the stock solution with the respective stressor in a 1:1 ratio.

• Incubate the samples under the specified conditions for the designated time.

• At the end of the incubation period, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Analyze all samples, including an unstressed control, by a suitable analytical method such as HPLC with a photodiode array (PDA) detector or LC-MS.

• Compare the chromatograms of the stressed samples to the control to identify degradation products.

Visualizing Degradation and Workflow

Potential Degradation Pathway

Caption: Workflow for a forced degradation study.

References

• National Center for Biotechnology Information. (n.d.). 2-Bromo-2,2-difluoroacetic acid. PubChem Compound Database. Retrieved from [Link]

• Google Patents. (n.d.). WO2013056488A1 - Phenoxyacetic acid derivative synthesis method.
• Zhu, D., Tong, Z., Hong, Y., Chen, C., Zhao, J., & Ping, L. (2021). Toxicokinetics of 2-bromo-4-fluoroacetanilide in male SD rat. Journal of Pesticide Science, 46(3), 235-241.
• Google Patents. (n.d.). US2856426A - Thermal decomposition of acetic acid.
• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hatajik, T. D., Highuchi, T., & Kesisoglou, F. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 819-835.
• Luo, Y., Guo, H., Chen, Z., & He, J. (2019). Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. Microbial Cell Factories, 18(1), 1-16.

• OnePointe Solutions. (2020, April 17). Shelf Lives of Common Chemical Reagents. Retrieved from [Link]

• PYG Lifesciences. (2025, May 20). How to Determine Shelf Life of Bromo-OTBN. Retrieved from [Link]

• Lin, K., & Reinhard, M. (2011). Photodegradation kinetics of p-tert-octylphenol, 4-tert-octylphenoxy-acetic acid and ibuprofen under simulated solar conditions in surface water.
• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Forced Degradation – A Review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

• Request PDF. (n.d.). The Thermal Degradation Process of Tetrabromobisphenol A. Retrieved from [Link]

• ResearchGate. (n.d.). Bridging analytical methods for release and stability testing: Technical, quality and regulatory considerations. Retrieved from [Link]

• Scrivens, G. (2020). A practical guide to forced degradation and stability studies for drug substances. Drug Discovery Today, 25(10), 1902-1909.

• LCGC International. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Chromatography Online. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal degradation of haloacetic acids in water. Retrieved from [Link]

• Indian Ecological Society. (n.d.). Biodegradation of Phenoxyacetic Acid Herbicides (MCPA AND 2,4-D) by : Insights from HPLC Detection Escherichia Coli. Retrieved from [Link]

• SciSpace. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Retrieved from [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Retrieved from [Link]

• Jetir. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Stability Testing. Retrieved from [Link]

• Umweltbundesamt. (2021, May 1). Persistent degradation products of halogenated refrigerants and blowing agents in the environment: type, environmental concentrations, and fate with particular regard to new halogenated substitutes with low global warming potential. Retrieved from [Link]

• CONICET. (n.d.). Trends in Analytical chemistry. Retrieved from [Link]

• American Pharmaceutical Review. (2014, March 1). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Retrieved from [Link]

• Zgola-Grzeskowiak, A., & Grzeskowiak, T. (2017). Occurrence and transformation of phenoxy acids in aquatic environment and photochemical methods of their removal: a review. Environmental Science and Pollution Research, 24(28), 22615-22633.
• Haug, W., Schmidt, R., & Nortemann, B. (1989). Degradation of the chlorinated phenoxyacetate herbicides 2,4-dichlorophenoxyacetic acid and 2,4,5-trichlorophenoxyacetic acid by pure and mixed bacterial cultures. Journal of Bacteriology, 171(3), 1357-1362.

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomedres.us [biomedres.us]
• 3. onyxipca.com [onyxipca.com]
• 4. Occurrence and transformation of phenoxy acids in aquatic environment and photochemical methods of their removal: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. onepointesolutions.com [onepointesolutions.com]
• 6. How to Determine Shelf Life of Bromo-OTBN - PYG Lifesciences [pyglifesciences.com]
• 7. Photodegradation kinetics of p-tert-octylphenol, 4-tert-octylphenoxy-acetic acid and ibuprofen under simulated solar conditions in surface water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. criver.com [criver.com]
• 11. ri.conicet.gov.ar [ri.conicet.gov.ar]

Technical Support Center: Method Refinement for Separating Phenoxyacetic Acid Isomers

An advanced technical support resource has been developed to assist researchers, scientists, and drug development professionals in refining methods for the separation of phenoxyacetic acid isomers. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols in a user-friendly question-and-answer format to address specific experimental challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the separation of phenoxyacetic acid isomers.

Question 1: What are the primary challenges in separating phenoxyacetic acid isomers?

The primary challenges in separating phenoxyacetic acid isomers stem from their similar physicochemical properties. These isomers often have identical molecular weights and similar polarities, making them difficult to resolve using standard chromatographic techniques. The key is to exploit subtle differences in their spatial arrangements, which can influence their interactions with the stationary and mobile phases.

Question 2: Which analytical techniques are most effective for separating these isomers?

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most commonly employed techniques. Chiral chromatography, in particular, is highly effective for separating enantiomeric isomers. Supercritical fluid chromatography (SFC) has also emerged as a powerful tool for isomer separation.

Question 3: How can I improve the resolution between co-eluting isomers in my HPLC method?

Improving resolution can be achieved by optimizing several parameters:

• Mobile Phase Composition: Adjusting the solvent strength and pH of the mobile phase can significantly impact retention and selectivity.

• Stationary Phase Chemistry: Selecting a column with a different stationary phase chemistry can provide alternative selectivity. For instance, a phenyl-hexyl column may offer different selectivity compared to a standard C18 column.

• Temperature: Operating the column at different temperatures can alter the interaction kinetics between the isomers and the stationary phase, potentially improving separation.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems that may arise during the separation process.

Issue 1: Poor Peak Shape and Tailing

Question: My chromatogram shows significant peak tailing for all phenoxyacetic acid isomers. What is the likely cause and how can I fix it?

Answer: Peak tailing is often caused by secondary interactions between the acidic analytes and the stationary phase, particularly with residual silanol groups on silica-based columns.

Troubleshooting Steps:

• Mobile Phase Modification: Add a small amount of a competitive acidic modifier, such as trifluoroacetic acid (TFA) or formic acid, to the mobile phase. This will protonate the silanol groups and reduce unwanted interactions.

• Column Choice: Switch to an end-capped column or a column with a base-deactivated stationary phase to minimize silanol interactions.

• Sample Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or the sample concentration.

Issue 2: Inconsistent Retention Times

Question: I am observing significant drift in retention times between injections. What could be causing this instability?

Answer: Fluctuations in retention times are typically due to a lack of equilibration in the chromatographic system or changes in the mobile phase composition.

Troubleshooting Steps:

• System Equilibration: Ensure the column is thoroughly equilibrated with the mobile phase before starting the analytical run. This is especially important when using gradient elution.

• Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure it is well-mixed and degassed to prevent bubble formation, which can affect the pump's performance.

• Temperature Control: Use a column oven to maintain a constant temperature, as fluctuations in ambient temperature can affect retention times.

Section 3: Experimental Protocols

This section provides detailed, step-by-step protocols for key experimental workflows.

Protocol 1: Chiral Separation of Phenoxyacetic Acid Enantiomers using HPLC

This protocol outlines a method for the baseline separation of enantiomers of a phenoxyacetic acid derivative.

Materials:

• Chiral stationary phase column (e.g., Chiralcel OD-H)

• HPLC-grade n-hexane

• HPLC-grade isopropanol

• Trifluoroacetic acid (TFA)

• Phenoxyacetic acid enantiomer standard mixture

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-hexane and isopropanol in a 90:10 (v/v) ratio. Add 0.1% TFA to the mixture.

• System Setup: Install the chiral column in the HPLC system and set the flow rate to 1.0 mL/min. Set the UV detector to 254 nm.

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 10 µL of the standard mixture onto the column.

• Data Acquisition: Record the chromatogram for a sufficient time to allow for the elution of both enantiomers.

Section 4: Visualizations

This section provides diagrams to illustrate key concepts and workflows.

Caption: A generalized workflow for the separation of phenoxyacetic acid isomers.

Caption: A troubleshooting decision tree for common HPLC separation issues.

Section 5: Data Presentation

This section provides an example of how to present quantitative data for easy comparison.

Table 1: Comparison of Separation Parameters on Different HPLC Columns

Column	Mobile Phase	Flow Rate (mL/min)	Resolution (Rs)	Tailing Factor
C18	Acetonitrile:Water (50:50) + 0.1% Formic Acid	1.0	1.2	1.8
Phenyl-Hexyl	Acetonitrile:Water (50:50) + 0.1% Formic Acid	1.0	1.8	1.3
Chiralcel OD-H	n-Hexane:Isopropanol (90:10) + 0.1% TFA	1.0	> 2.0	1.1

References

• High-Performance Liquid Chromatography (HPLC) Principles and Practice. Agilent Technologies. [Link]

• Troubleshooting HPLC Columns and Systems. Waters Corporation. [Link]

• A Practical Guide to HPLC Troubleshooting. Restek Corporation. [Link]

Technical Support Center: Enhancing the Biological Stability of Phenoxyacetic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with phenoxyacetic acid derivatives. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and practical, field-proven insights to enhance the biological stability of your compounds. Our goal is to empower you to navigate the complexities of drug metabolism and optimize your molecules for improved pharmacokinetic performance.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the development of phenoxyacetic acid derivatives.

Q1: My phenoxyacetic acid derivative shows high clearance in liver microsome stability assays. What is the likely metabolic pathway responsible?

A1: The most probable cause of high clearance in liver microsomes for phenoxyacetic acid derivatives is cytochrome P450 (CYP450) mediated oxidation.[1][2][3] The phenoxy ring is often a primary site for metabolism, specifically through aromatic hydroxylation.[4] This process introduces a hydroxyl group onto the aromatic ring, making the compound more polar and easier to excrete. Additionally, depending on the specific substituents, O-dealkylation of the acetic acid side chain can also occur.

Q2: I observe significant degradation of my compound in plasma stability assays. What could be the reason?

A2: If your phenoxyacetic acid derivative is an ester prodrug, the degradation is likely due to hydrolysis by plasma esterases.[5] Ester functionalities are intentionally incorporated into some drug candidates to improve properties like cell permeability, with the intention that they will be cleaved in the plasma to release the active carboxylic acid.[5] However, if this hydrolysis is too rapid, it can lead to premature drug release and a short half-life.

Q3: What is the difference between a microsomal stability assay and a hepatocyte stability assay, and which one should I use?

A3: Liver microsomes are subcellular fractions that primarily contain Phase I metabolic enzymes like CYPs.[1][2] Hepatocytes, on the other hand, are intact liver cells and contain both Phase I and Phase II metabolic enzymes (e.g., UGTs, SULTs), as well as drug transporters.[2][6]

• Use a microsomal stability assay for: A rapid and cost-effective initial screen of CYP450-mediated metabolism.[2]

• Use a hepatocyte stability assay for: A more comprehensive assessment of metabolic stability that includes both Phase I and Phase II metabolism and the influence of drug transporters. This is particularly important if you suspect your compound may be a substrate for conjugation reactions or if you want a more physiologically relevant model.[6]

Q4: How can I block the metabolic oxidation of the aromatic ring in my phenoxyacetic acid derivative?

A4: A common strategy is to introduce electron-withdrawing groups (e.g., halogens like fluorine or chlorine, or a trifluoromethyl group) onto the aromatic ring.[7] These groups decrease the electron density of the ring, making it less susceptible to electrophilic attack by CYP450 enzymes. Another approach is to use "metabolic blockers," which are sterically hindering groups placed at or near the site of metabolism to prevent the enzyme from accessing it.

Q5: What are bioisosteres, and how can they be used to improve the stability of my compound?

A5: Bioisosteres are chemical substituents with similar physical or chemical properties that produce broadly similar biological properties.[8] In the context of metabolic stability, a metabolically labile part of a molecule, such as an unsubstituted phenyl ring, can be replaced with a more stable bioisostere. For example, replacing a phenyl ring with a pyridine or pyrimidine ring can often increase metabolic stability by reducing its susceptibility to oxidation.[4]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your experiments.

Scenario 1: Unexpectedly High Clearance in Liver Microsomal Stability Assay

Issue: Your phenoxyacetic acid derivative, which was predicted to be stable, shows rapid degradation in a human liver microsomal (HLM) stability assay.

Potential Causes & Troubleshooting Steps:

• Compound Solubility: Poor aqueous solubility can lead to compound precipitation in the assay buffer, which can be misinterpreted as metabolic degradation.[9][10]

  • Action: Visually inspect your incubation wells for any signs of precipitation. Determine the kinetic solubility of your compound in the assay buffer. If solubility is low, consider reducing the compound concentration or adding a small percentage of a co-solvent like DMSO (typically ≤0.5%).[11]

• Non-specific Binding: Highly lipophilic compounds can bind non-specifically to the plasticware or microsomal proteins, leading to an apparent loss of compound that is not due to metabolism.

  • Action: Perform a control incubation without the NADPH cofactor. If you still observe a significant loss of compound, non-specific binding is likely a contributing factor. Using low-binding plates can help mitigate this issue.

• Microsome Quality and Activity: The metabolic activity of liver microsomes can vary between batches and vendors.[12]

  • Action: Always include a positive control compound with a known metabolic rate (e.g., verapamil for high clearance, diazepam for low clearance) to ensure the microsomes are active.[2] If the positive control fails, use a new batch of microsomes.

• LC-MS/MS Method Issues: The analytical method may not be optimized, leading to inaccurate quantification.

  • Action: Verify the linearity, accuracy, and precision of your LC-MS/MS method. Check for ion suppression or enhancement effects from the matrix by comparing the signal of your compound in buffer versus the quenched microsomal matrix.

Scenario 2: High Variability Between Replicate Experiments

Issue: You are observing significant differences in the calculated half-life or intrinsic clearance of your compound across replicate experiments.

Potential Causes & Troubleshooting Steps:

• Pipetting Errors: Inaccurate pipetting, especially of small volumes of compound stock solutions or microsomal suspensions, can introduce significant variability.

  • Action: Ensure your pipettes are properly calibrated. When preparing dilutions, use serial dilutions to minimize errors. Pre-mixing viscous solutions like microsomal preparations with buffer can improve pipetting accuracy.[11]

• Inconsistent Incubation Conditions: Variations in incubation temperature or time can affect enzyme kinetics.

  • Action: Use a calibrated incubator and ensure a consistent workflow for starting and stopping the reactions for all samples.

• Edge Effects in 96-well Plates: Evaporation from the outer wells of a 96-well plate during incubation can concentrate the reactants and alter the reaction rate.

  • Action: Avoid using the outer wells of the plate for your test compounds. Alternatively, you can fill the outer wells with buffer to create a humidity barrier.

Scenario 3: Discrepancy Between Microsomal and Hepatocyte Stability Data

Issue: Your compound is stable in liver microsomes but shows high clearance in hepatocytes.

Potential Causes & Troubleshooting Steps:

• Phase II Metabolism: Your compound may be primarily cleared by Phase II conjugation reactions (e.g., glucuronidation or sulfation), which are active in hepatocytes but not in NADPH-supplemented microsomes.[2]

  • Action: Analyze your hepatocyte incubation samples for the formation of potential glucuronide or sulfate conjugates using LC-MS/MS.

• Active Uptake into Hepatocytes: If your compound is a substrate for uptake transporters on the surface of hepatocytes, it can be actively transported into the cells, leading to a higher intracellular concentration and increased metabolism. Microsomes lack these transporters.[2]

  • Action: Investigate if your compound is a substrate for common hepatic uptake transporters like OATPs.

• Cytosolic Enzymes: Hepatocytes contain cytosolic enzymes (e.g., aldehyde oxidase) that are not present in microsomes and may be responsible for the metabolism of your compound.[1]

  • Action: Review the structure of your compound for motifs that are known to be metabolized by cytosolic enzymes.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments to assess the biological stability of your phenoxyacetic acid derivatives.

Protocol 1: Liver Microsomal Stability Assay

Objective: To determine the in vitro intrinsic clearance (CLint) of a phenoxyacetic acid derivative due to Phase I metabolism.

Materials:

• Test compound stock solution (10 mM in DMSO)

• Pooled human liver microsomes (e.g., 20 mg/mL stock)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds (e.g., Verapamil, Diazepam)

• Acetonitrile with an internal standard for quenching the reaction

• 96-well plates (low-binding plates recommended)

• Incubator shaker set to 37°C

Procedure:

• Prepare Working Solutions:

  • Dilute the test compound and positive controls to an intermediate concentration in buffer.

  • Prepare the microsomal working solution by diluting the stock in phosphate buffer to the desired final concentration (e.g., 0.5 mg/mL).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Add the microsomal working solution to the wells of the 96-well plate.

  • Add the diluted test compound or control to the wells and pre-incubate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • For the negative control (T=0), add the quenching solution before adding the NADPH regenerating system.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding cold acetonitrile with the internal standard.[2]

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the half-life (t1/2) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (k / microsomal protein concentration in mg/mL) * 1000

Protocol 2: Plasma Stability Assay

Objective: To assess the hydrolytic stability of a phenoxyacetic acid ester derivative in plasma.

Materials:

• Test compound stock solution (10 mM in DMSO)

• Pooled human plasma (or plasma from other species of interest)

• Phosphate buffer (pH 7.4)

• Positive control (e.g., a known labile ester)

• Acetonitrile with an internal standard

• 96-well plates

• Incubator shaker set to 37°C

Procedure:

• Prepare Working Solutions:

  • Thaw the plasma at 37°C.

  • Dilute the test compound and positive control in buffer.

• Incubation:

  • Add plasma to the wells of the 96-well plate.

  • Add the diluted test compound or control to the wells.

• Time Points and Quenching:

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), quench the reaction by adding cold acetonitrile with an internal standard.[5]

• Sample Processing:

  • Vortex and centrifuge the plate to precipitate plasma proteins.

  • Transfer the supernatant for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the remaining parent compound at each time point.

  • Calculate the percentage of compound remaining over time and determine the half-life.

Data Presentation and Visualization

Table 1: Example Data from a Liver Microsomal Stability Assay

Compound	Half-life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg)
Phenoxyacetic Acid Derivative A	45	30.8
Derivative B (Fluorinated)	>120	<11.5
Verapamil (Positive Control)	10	138.6
Diazepam (Positive Control)	115	12.0

Visualizing Metabolic Pathways and Workflows

The following diagrams, created using Graphviz, illustrate key concepts and workflows for enhancing the biological stability of phenoxyacetic acid derivatives.

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Reference Data & Comparative Studies

A Comparative Efficacy Analysis of (2-Bromo-4-fluoro-phenoxy)-acetic acid and Other Halogenated Phenoxyacetic Acids

Introduction: The Versatile Scaffold of Phenoxyacetic Acids

Phenoxyacetic acid and its derivatives represent a cornerstone in the development of biologically active molecules, with applications spanning from agriculture to pharmaceuticals.[1] The core structure, a phenoxy ring linked to an acetic acid moiety, has proven to be a highly adaptable scaffold for chemical modification, leading to a diverse range of functionalities including herbicidal, antimicrobial, anti-inflammatory, and antifungal activities.[1][2] A key strategy in modulating the efficacy of these compounds is the halogenation of the phenyl ring. The nature, position, and number of halogen substituents can profoundly influence the compound's physicochemical properties and its interaction with biological targets.[3]

This guide provides a comprehensive comparison of the efficacy of (2-Bromo-4-fluoro-phenoxy)-acetic acid against other halogenated phenoxyacetic acids. While direct comparative data for this specific bromo-fluoro derivative is limited in publicly available literature, this analysis will extrapolate its potential efficacy based on established structure-activity relationships (SAR) within the broader class of halogenated phenoxyacetic acids. We will delve into the mechanistic underpinnings of their biological activities and provide detailed experimental protocols for their evaluation.

Structure-Activity Relationships: How Halogenation Governs Efficacy

The biological activity of phenoxyacetic acid derivatives is intricately linked to the electronic and steric properties conferred by halogen substituents on the aromatic ring.

Herbicidal Activity: An Auxin Mimicry Model

Many halogenated phenoxyacetic acids, most notably 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxyacetic acid (MCPA), function as synthetic auxins.[4][5] They mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and ultimately death in susceptible broadleaf weeds.[6]

The efficacy of these herbicides is influenced by:

• Type of Halogen: Chlorine has been the most extensively studied and utilized halogen in herbicidal phenoxyacetic acids. Chlorination generally enhances herbicidal activity. The introduction of other halogens, such as bromine and fluorine, can modulate this activity.

• Position of Halogenation: The substitution pattern on the phenyl ring is critical. For instance, the herbicidal activity of chlorinated phenoxyacetic acids is dependent on the position of the chlorine atoms.[3]

• Degree of Halogenation: An increase in the number of chlorine atoms can lead to a decrease in water solubility and an increase in herbicidal efficacy, though this is not always a linear relationship.

Based on these principles, it can be inferred that the combination of bromine and fluorine in (2-Bromo-4-fluoro-phenoxy)-acetic acid would likely confer significant herbicidal properties, though its selectivity and potency relative to established herbicides like 2,4-D would require empirical validation.

Antimicrobial Activity: A Multifaceted Mechanism

Halogenated phenoxyacetic acids have also demonstrated notable antimicrobial properties against a range of bacteria and fungi.[7][8] The presence of halogens is often associated with enhanced antimicrobial efficacy.

For example, para-bromophenoxyacetic acid has shown promising antimicrobial activity, with its bromo group appearing to enhance its effectiveness against various microorganisms, including bacteria and fungi, in some cases exceeding the efficacy of the standard antibiotic gentamicin.[7] The potential mechanisms of action are thought to involve disruption of cell membranes, interference with cell wall synthesis, or inhibition of essential enzymes.[7]

The combination of a bromine and a fluorine atom in (2-Bromo-4-fluoro-phenoxy)-acetic acid suggests a potential for potent antimicrobial activity, leveraging the individual contributions of each halogen to lipophilicity and electronic properties, which can enhance cellular uptake and interaction with microbial targets.

Comparative Efficacy Data

Compound	Biological Activity	Organism/Target	Efficacy Metric (e.g., MIC, IC50)	Reference
p-Bromophenoxyacetic acid	Antimicrobial	Bacillus subtilis, Enterobacter, E. coli, Klebsiella pneumoniae, Candida albicans, Trichoderma	Larger lethal zones compared to gentamicin	[7]
2,4-Dichlorophenoxyacetic acid (2,4-D)	Herbicidal	Broadleaf weeds	-	[5][9]
2,4-Dichlorophenoxyacetic acid (2,4-D)	Anti-inflammatory	COX-2 enzyme	High affinity (in silico)	[10]
N-(2-bromo-4-chlorophenyl)-2-(2, 4-dichlorophenoxy)-N-nitroacetamide	Herbicidal	Roots of A. albus, Rape, and S. oleraceus	Good herbicidal activity	[1]
Various phenoxyacetic acid derivatives	Antimicrobial	Mycobacterium tuberculosis H37Rv	MIC values determined	[1]

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed protocols for assessing the herbicidal and antimicrobial efficacy of halogenated phenoxyacetic acids.

Protocol 1: Herbicidal Efficacy Assessment (Auxin Activity Bioassay)

This protocol is adapted from standard auxin bioassay methods and is suitable for evaluating the herbicidal activity of phenoxyacetic acid derivatives.[6][11]

Objective: To determine the effect of test compounds on the growth of a model plant species.

Materials:

• Test compounds (e.g., (2-Bromo-4-fluoro-phenoxy)-acetic acid, 2,4-D)

• Seeds of a susceptible broadleaf plant (e.g., cress, lettuce)

• Petri dishes with filter paper

• Growth chamber with controlled light and temperature

• Milli-Q water

• Solvent for dissolving test compounds (e.g., DMSO, ethanol)

Procedure:

• Preparation of Test Solutions: Prepare stock solutions of the test compounds in a suitable solvent. A series of dilutions should be prepared to determine the dose-response relationship. A solvent control should also be prepared.

• Seed Germination Assay:

  • Place a sterile filter paper in each Petri dish.

  • Pipette a fixed volume of each test solution (or control) onto the filter paper to ensure even saturation.

  • Place a predetermined number of seeds (e.g., 20) on the filter paper in each dish.

  • Seal the Petri dishes with parafilm to prevent evaporation.

• Incubation: Place the Petri dishes in a growth chamber under controlled conditions (e.g., 25°C, 16h light/8h dark cycle).

• Data Collection: After a set period (e.g., 7 days), measure the root and shoot length of the seedlings. Calculate the germination percentage.

• Analysis: Compare the root and shoot growth and germination rates of the seedlings treated with the test compounds to the control group. Calculate the IC50 value (the concentration that inhibits growth by 50%).

Experimental Workflow for Herbicidal Efficacy Assessment

Caption: Workflow for assessing herbicidal activity.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.[12][13]

Objective: To determine the lowest concentration of a test compound that inhibits the visible growth of a microorganism.

Materials:

• Test compounds

• Bacterial and/or fungal strains

• 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Spectrophotometer or microplate reader

• Positive control (standard antibiotic/antifungal)

• Negative control (medium only)

Procedure:

• Preparation of Inoculum: Culture the microorganism to the mid-logarithmic phase of growth. Adjust the turbidity of the culture to a 0.5 McFarland standard.

• Preparation of Microtiter Plates:

  • Add a fixed volume of broth to all wells of a 96-well plate.

  • Add the test compound to the first well of a row and perform serial two-fold dilutions across the row.

  • Repeat for each test compound and the positive control.

• Inoculation: Add a standardized volume of the microbial inoculum to each well (except the negative control).

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed. This can be determined visually or by measuring the optical density at 600 nm using a microplate reader.

Signaling Pathway: Postulated Antimicrobial Mechanism of Action

Caption: Postulated antimicrobial mechanisms.

Conclusion and Future Directions

The diverse biological activities of halogenated phenoxyacetic acids underscore their importance in both agricultural and medicinal chemistry. While direct comparative efficacy data for (2-Bromo-4-fluoro-phenoxy)-acetic acid is not extensively documented, the established principles of structure-activity relationships within this chemical class strongly suggest its potential as a potent herbicidal and antimicrobial agent. The presence of both bromine and fluorine on the phenoxy ring is anticipated to confer unique electronic and lipophilic properties that could enhance its biological performance.

Further empirical studies are essential to quantify the efficacy of (2-Bromo-4-fluoro-phenoxy)-acetic acid and to directly compare it with industry standards such as 2,4-D and other halogenated analogues. The detailed experimental protocols provided in this guide offer a robust framework for conducting such evaluations. Future research should focus on elucidating the precise mechanisms of action and exploring the potential for synergistic effects with other active compounds.

References

• Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. (n.d.). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. (2023, June). Jetir.org. Retrieved January 25, 2026, from [Link]

• Microbiological Activities Of Para - Bromophenoxy Acetic Acid. (2023, July 24). Tuijin Jishu/Journal of Propulsion Technology. Retrieved January 25, 2026, from [Link]

• Antimicrobial and antibiofilm activities of halogenated phenols against Staphylococcus aureus and other microbes. (2024, November 6). PubMed. Retrieved January 25, 2026, from [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. (2022, November 11). MDPI. Retrieved January 25, 2026, from [Link]

• Review of 2,4-dichlorophenoxyacetic acid (2,4-D) biomonitoring and epidemiology. (2011, March 29). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• New Phenoxyacetic Acid Analogues with Antimicrobial Activity. (2011, August 1). ResearchGate. Retrieved January 25, 2026, from [Link]

• Transport of phenoxyacetic acid herbicides by PIN-FORMED auxin transporters. (2023, October 23). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. (2022, November 11). ResearchGate. Retrieved January 25, 2026, from [Link]

• Evaluation of the Antibacterial Activity of Acetic Acid in Comparison With Three Disinfectants Against Bacteria Isolated From Hospital High-Touch Surfaces. (2024, March 26). ResearchGate. Retrieved January 25, 2026, from [Link]

• Synthesis and evaluation of in vitro antiviral activity of novel phenoxy acetic acid derivatives. (n.d.). Indian Journal of Pharmaceutical Sciences. Retrieved January 25, 2026, from [Link]

• Investigating the biosynthesis and roles of the auxin phenylacetic acid during Pseudomonas syringae-Arabidopsis thaliana pathogenesis. (2023, July 13). Frontiers. Retrieved January 25, 2026, from [Link]

• Herbicides based on 2,4-D: its behavior in agricultural environments and microbial biodegradation aspects. A review. (2022, December 20). ResearchGate. Retrieved January 25, 2026, from [Link]

• Halogenated Phenol Compounds in Lichens and Fungi. (2021, March 1). ResearchGate. Retrieved January 25, 2026, from [Link]

• A Review of Pretreatment and Analytical Methods for Phenoxyacetic Acid Herbicides in Food. (2025, November 1). ResearchGate. Retrieved January 25, 2026, from [Link]

• Auxins: History, Bioassay, Function and Uses. (n.d.). Biology Discussion. Retrieved January 25, 2026, from [Link]

• Evaluation of the Antibacterial Activity of Acetic Acid in Comparison With Three Disinfectants Against Bacteria Isolated From Hospital High-Touch Surfaces. (2024, March 26). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• The Effect of 2,4-dichloroPhenoxyAcetic Acid onSeeds Productivity of Mesquite (Prosopis juliflora Swarz) DC. (n.d.). aws. Retrieved January 25, 2026, from [Link]

• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. (2025, October 13). Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. (2025, October 17). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• Rapid Bioassay for Auxin. (2008, August 6). ResearchGate. Retrieved January 25, 2026, from [Link]

• Structural diagrams of 2,4-D and other phenoxy herbicides. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Antifungal Properties of Phenyl Fatty Hydroxamic Acids and Their Copper Complexes Synthesized Based on Canola and Palm Kernel Oils. (2012, August 6). ResearchGate. Retrieved January 25, 2026, from [Link]

• Comparative Analysis of Phenolic Acid Metabolites and Differential Genes Between Browning-Resistant and Browning-Sensitive luffa During the Commercial Fruit Stage. (2022, November 16). MDPI. Retrieved January 25, 2026, from [Link]

• Protocol: High-throughput and quantitative assays of auxin and auxin precursors from minute tissue samples. (2012, August 10). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. (2015, August 5). ResearchGate. Retrieved January 25, 2026, from [Link]

• Antifungal Mechanism of Phenazine-1-Carboxylic Acid against Pestalotiopsis kenyana. (2023, July 10). MDPI. Retrieved January 25, 2026, from [Link]

• Repositioning of 2,4-dichlorophenoxy acetic acid as a potential anti-inflammatory agent: in silico and pharmaceutical formulation study. (2014, December 18). PubMed. Retrieved January 25, 2026, from [Link]

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The Structural Dance of Activity: A Comparative Guide to (2-Bromo-4-fluoro-phenoxy)-acetic Acid Analogs in Drug Discovery

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents is a journey of molecular refinement. The phenoxyacetic acid scaffold has long been a privileged structure in medicinal chemistry, serving as the foundation for a diverse array of bioactive compounds, including anti-inflammatory agents, herbicides, and anticancer therapeutics.[1] This guide delves into the intricate structure-activity relationships (SAR) of a specific, yet underexplored, subclass: analogs of (2-Bromo-4-fluoro-phenoxy)-acetic acid. While a dedicated, comprehensive SAR study on this exact analog series remains to be published, by synthesizing data from closely related compounds, we can construct a predictive framework to guide future drug discovery efforts. This guide will objectively compare the anticipated performance of these analogs, supported by experimental data from related chemical series, and provide detailed methodologies for their synthesis and evaluation.

The Core Moiety: (2-Bromo-4-fluoro-phenoxy)-acetic Acid as a Starting Point

The parent compound, (2-Bromo-4-fluoro-phenoxy)-acetic acid, presents a compelling starting point for analog development. The presence and positioning of the halogen atoms are not arbitrary. Halogens can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties by modulating its lipophilicity, electronic character, and metabolic stability.[2] The bromine at the 2-position and fluorine at the 4-position create a distinct electronic and steric profile that can be systematically modified to probe interactions with biological targets.

The following sections will explore the anticipated impact of structural modifications at key positions of the (2-Bromo-4-fluoro-phenoxy)-acetic acid scaffold, drawing parallels from published studies on analogous phenoxyacetic acid and phenoxyacetamide derivatives.

Structure-Activity Relationship (SAR) Analysis: A Predictive Comparison

The biological activity of phenoxyacetic acid analogs is exquisitely sensitive to the nature and position of substituents on the aromatic ring and modifications of the acetic acid side chain. Here, we dissect the probable SAR landscape for derivatives of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

The Crucial Role of the Phenoxy Ring Substitution

The substitution pattern on the phenoxy ring is a critical determinant of biological activity. Alterations at the remaining open positions (3, 5, and 6) can profoundly impact potency and selectivity.

• Impact of Additional Halogenation: Studies on related phenoxyacetic acids have consistently demonstrated that halogenation enhances biological activity.[2] For instance, in the context of anticancer activity, the introduction of chloro and fluoro groups on the phenoxy ring has been shown to improve cytotoxic efficacy.[1][3] It is plausible that the introduction of an additional chlorine or fluorine atom at the 6-position of the (2-Bromo-4-fluoro-phenoxy)-acetic acid core could further enhance activity by increasing the molecule's interaction with hydrophobic pockets in a target protein.

• Influence of Electron-Donating and Electron-Withdrawing Groups: The electronic nature of substituents can fine-tune the acidity of the carboxylic acid and the overall electronic distribution of the molecule. Introducing electron-donating groups like methyl or methoxy could modulate the compound's binding affinity and cellular uptake. Conversely, electron-withdrawing groups such as nitro or cyano can alter the reactivity and metabolic stability.

Modification of the Acetic Acid Side Chain: From Acids to Amides

The carboxylic acid moiety is a key pharmacophoric feature, often involved in hydrogen bonding interactions with target proteins. However, its conversion to other functional groups, such as amides, can lead to compounds with improved properties.

• Amide Analogs: The conversion of the carboxylic acid to a primary, secondary, or tertiary amide introduces a hydrogen bond donor/acceptor system and can significantly alter the molecule's solubility and membrane permeability. Phenoxyacetamide derivatives have shown promise as anticancer agents, with some exhibiting potent cytotoxicity against various cancer cell lines.[4][5] For (2-Bromo-4-fluoro-phenoxy)-acetic acid, synthesizing a library of amide analogs with diverse amine substituents would be a logical step to explore new interaction landscapes.

• Impact of Amine Substituents: The nature of the substituent on the amide nitrogen offers a rich avenue for SAR exploration. Aromatic, aliphatic, and heterocyclic amines can be incorporated to probe for additional binding interactions. For example, phenoxyacetamides bearing a 1-phenylethylamine moiety have demonstrated anticancer and anti-inflammatory activities.[5]

Table 1: Predicted Impact of Structural Modifications on the Biological Activity of (2-Bromo-4-fluoro-phenoxy)-acetic Acid Analogs

Modification Site	Substituent	Predicted Effect on Activity	Rationale based on Analogous Compounds
Phenoxy Ring (Position 6)	-Cl, -F	Potential Increase	Enhanced hydrophobic interactions and altered electronics.[2]
-CH3, -OCH3	Variable	Modulation of lipophilicity and electronic properties.
-NO2, -CN	Variable	Altered electronic profile and potential for new interactions.
Acetic Acid Moiety	-CONH2	Potential for new activity profile	Introduction of H-bond donor/acceptor; improved metabolic stability.[4]
-CONH-Alkyl	Variable	Probing steric and hydrophobic limits of the binding pocket.
-CONH-Aryl	Potential Increase	Potential for additional π-π stacking or hydrophobic interactions.[5]

Experimental Protocols: Synthesis and Biological Evaluation

To validate the predicted SAR, a systematic approach to synthesis and biological evaluation is essential. The following protocols provide a framework for researchers to generate and test a library of (2-Bromo-4-fluoro-phenoxy)-acetic acid analogs.

General Synthetic Scheme

The synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid analogs can be achieved through a straightforward and adaptable synthetic route.

Caption: General synthetic workflow for (2-Bromo-4-fluoro-phenoxy)-acetic acid and its amide analogs.

Step-by-Step Protocol for the Synthesis of (2-Bromo-4-fluoro-phenoxy)-acetic acid:

• Williamson Ether Synthesis: To a solution of 2-Bromo-4-fluorophenol in a suitable solvent such as acetone or DMF, add a base like anhydrous potassium carbonate. Stir the mixture at room temperature for 30 minutes.

• Add ethyl bromoacetate dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure to obtain the crude ethyl (2-Bromo-4-fluoro-phenoxy)-acetate.

• Saponification: Dissolve the crude ester in a mixture of ethanol and aqueous sodium hydroxide solution.

• Stir the mixture at room temperature or gentle heat until the hydrolysis is complete (monitored by TLC).

• Acidify the reaction mixture with a dilute acid (e.g., HCl) to precipitate the (2-Bromo-4-fluoro-phenoxy)-acetic acid.

• Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent to afford the pure product.

Step-by-Step Protocol for the Synthesis of Amide Analogs:

• Amide Coupling: To a solution of (2-Bromo-4-fluoro-phenoxy)-acetic acid in an appropriate solvent (e.g., DCM or DMF), add a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and an activator like HOBt (hydroxybenzotriazole).

• Stir the mixture at 0 °C for 30 minutes.

• Add the desired primary or secondary amine to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction by washing with aqueous solutions to remove excess reagents and byproducts.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography or recrystallization to obtain the desired amide analog.

Biological Evaluation: A General Framework

The choice of biological assay will depend on the therapeutic area of interest. Given the known activities of related phenoxyacetic acids, initial screening could focus on anticancer and anti-inflammatory properties.

Anticancer Activity Screening (e.g., MTT Assay):

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in appropriate media.

• Compound Treatment: Seed the cells in 96-well plates and, after 24 hours, treat them with serial dilutions of the synthesized analogs.

• MTT Assay: After a 48-72 hour incubation period, add MTT solution to each well and incubate for 3-4 hours.

• Measurement: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals and measure the absorbance at a specific wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 (half-maximal inhibitory concentration) values for each compound.

Key Structure-Activity Relationships: A Visual Summary

The following diagram illustrates the key positions for modification on the (2-Bromo-4-fluoro-phenoxy)-acetic acid scaffold and summarizes the anticipated impact on biological activity.

Caption: Key structural features of (2-Bromo-4-fluoro-phenoxy)-acetic acid for SAR exploration.

Conclusion and Future Directions

While a dedicated and comprehensive SAR study on (2-Bromo-4-fluoro-phenoxy)-acetic acid analogs is not yet available in the public domain, by synthesizing information from related chemical series, we can construct a robust predictive framework to guide drug discovery efforts. The key takeaways are:

• Halogenation is Key: The presence of bromine and fluorine is likely crucial for activity, and further halogenation at the 6-position is a promising strategy.

• The Acetic Acid Moiety is a Versatile Handle: Conversion of the carboxylic acid to a diverse range of amides is a powerful approach to modulate physicochemical properties and explore new binding interactions.

The experimental protocols provided in this guide offer a clear path for the synthesis and evaluation of a focused library of analogs. Future research should aim to generate quantitative biological data for a systematic series of (2-Bromo-4-fluoro-phenoxy)-acetic acid derivatives to validate these predictions and uncover novel therapeutic agents. Such studies will undoubtedly contribute to a deeper understanding of the SAR of this important scaffold and pave the way for the development of next-generation therapeutics.

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• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. MDPI. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Jetir.Org. [Link]

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A Researcher's Guide to Comparative Analysis of Antimicrobial Properties: Methodologies and Interpretation

In the critical landscape of drug development and infectious disease research, the rigorous and comparative evaluation of antimicrobial agents is paramount. This guide provides an in-depth analysis of standard methodologies for assessing antimicrobial properties, designed for researchers, scientists, and drug development professionals. Moving beyond a simple recitation of protocols, we will delve into the causal reasoning behind experimental choices, emphasizing the principles that ensure data integrity and reproducibility. Our focus is on establishing self-validating experimental systems that yield trustworthy and actionable insights into the efficacy of novel and existing antimicrobial compounds.

The Foundational Trinity of Antimicrobial Susceptibility Testing

The cornerstone of any comparative analysis of antimicrobial properties lies in a trio of well-established in vitro assays: the Minimum Inhibitory Concentration (MIC), the Minimum Bactericidal Concentration (MBC), and the Kirby-Bauer disk diffusion test. Each provides a unique lens through which to view the interaction between an antimicrobial agent and a microorganism. The choice of which to use, and in what combination, depends on the specific questions being asked about a compound's potency and spectrum of activity.

A crucial aspect of ensuring the reliability and comparability of these tests is standardization. Organizations such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide detailed guidelines and breakpoints for interpreting results.[1][2][3][4] Adherence to these standards is essential for generating data that can be confidently compared across different studies and laboratories.[5][6]

Understanding the Mechanisms of Antimicrobial Action

Before delving into the methodologies, it is essential to have a foundational understanding of how antimicrobial agents function. Broadly, these compounds target essential cellular processes in microorganisms.[7] The primary mechanisms of action include:

• Inhibition of Cell Wall Synthesis: Agents like beta-lactams (e.g., penicillin) interfere with the synthesis of peptidoglycan, a critical component of the bacterial cell wall, leading to cell lysis.

• Disruption of Cell Membrane Function: Some antimicrobials, such as polymyxins, disrupt the integrity of the bacterial cell membrane, causing leakage of cellular contents.

• Inhibition of Protein Synthesis: Macrolides (e.g., erythromycin) and tetracyclines bind to bacterial ribosomes, preventing the translation of messenger RNA into proteins.

• Inhibition of Nucleic Acid Synthesis: Fluoroquinolones (e.g., ciprofloxacin) inhibit enzymes like DNA gyrase, which are essential for DNA replication and repair. Rifampin works by inhibiting the RNA synthesis process in bacteria.[8]

• Inhibition of Metabolic Pathways: Sulfonamides, for instance, block the synthesis of folic acid, a vital nutrient for bacterial growth.

Understanding the mechanism of action of a particular antimicrobial can provide valuable context for interpreting susceptibility test results and for designing effective therapeutic strategies.

Minimum Inhibitory Concentration (MIC): Quantifying Potency

The MIC assay is a quantitative method that determines the lowest concentration of an antimicrobial agent required to inhibit the visible growth of a microorganism in vitro.[1][9] This assay is fundamental for assessing the potency of a new compound and for comparing its activity against a panel of different microorganisms.[10]

The "Why" Behind the MIC Protocol

The broth microdilution method is a widely used technique for determining the MIC.[11] The rationale behind the key steps is as follows:

• Standardized Inoculum: The use of a 0.5 McFarland turbidity standard is critical for preparing the bacterial inoculum.[12][13] This standard ensures a consistent and reproducible starting concentration of bacteria (approximately 1.5 x 10^8 CFU/mL), which is crucial for the reliability of the MIC value.[13][14][15]

• Serial Dilution: A two-fold serial dilution of the antimicrobial agent is performed in a 96-well microtiter plate. This allows for the testing of a range of concentrations to pinpoint the lowest effective concentration.

• Growth Medium: While various broths can be used, Mueller-Hinton Broth (MHB) is often recommended by CLSI and EUCAST for its batch-to-batch consistency and its low concentration of inhibitors that could interfere with the activity of certain antibiotics.[1][16]

• Incubation: The plates are incubated at a specific temperature (typically 35-37°C) for a defined period (usually 16-20 hours).[17][18][19] These conditions are optimized for the growth of the test organism.

Experimental Protocol: Broth Microdilution MIC Assay

• Prepare Inoculum: From a fresh culture (18-24 hours old), select 3-5 isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

• Dilute Inoculum: Dilute the standardized inoculum in Mueller-Hinton Broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Prepare Antimicrobial Dilutions: Perform a two-fold serial dilution of the antimicrobial agent in a 96-well plate. The final volume in each well should be 100 µL.

• Inoculate Plate: Add 100 µL of the diluted bacterial inoculum to each well, resulting in a final volume of 200 µL.

• Controls:

  • Growth Control: A well containing only the inoculated broth (no antimicrobial) to ensure the viability of the bacteria.

  • Sterility Control: A well containing only uninoculated broth to check for contamination.

• Incubation: Incubate the plate at 37°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity).

Visualizing the MIC Workflow

Caption: Workflow for Minimum Bactericidal Concentration (MBC) determination.

Kirby-Bauer Disk Diffusion Test: A Qualitative Assessment

The Kirby-Bauer test is a qualitative or semi-quantitative method used to determine the susceptibility of a bacterial isolate to a range of antimicrobial agents. [6]It is a widely used and cost-effective method for routine susceptibility testing in clinical laboratories.

The "Why" Behind the Kirby-Bauer Protocol

The principle of the Kirby-Bauer test is based on the diffusion of an antimicrobial agent from a paper disk into an agar medium that has been uniformly inoculated with the test organism.

• Mueller-Hinton Agar: This is the standard medium for the Kirby-Bauer test due to its batch-to-batch reproducibility, its ability to support the growth of most common pathogens, and its low content of inhibitors that could interfere with certain antibiotics. [16][20][21][22][23]The agar's composition also allows for good diffusion of the antimicrobial agents. [22]* Standardized Inoculum: As with the MIC test, a 0.5 McFarland standard is used to ensure a uniform lawn of bacterial growth.

• Antimicrobial Disks: Paper disks impregnated with a known concentration of an antimicrobial agent are placed on the agar surface.

• Zone of Inhibition: During incubation, the antimicrobial diffuses outwards from the disk, creating a concentration gradient. If the organism is susceptible to the agent, a clear zone of no growth, known as the zone of inhibition, will form around the disk. The size of this zone is inversely proportional to the MIC.

Experimental Protocol: Kirby-Bauer Disk Diffusion Test

• Prepare Inoculum: Prepare a bacterial inoculum with a turbidity equivalent to the 0.5 McFarland standard.

• Inoculate Agar Plate: Using a sterile cotton swab, uniformly streak the inoculum over the entire surface of a Mueller-Hinton agar plate to create a bacterial lawn.

• Apply Antimicrobial Disks: Aseptically place the antimicrobial disks on the surface of the agar, ensuring they are evenly spaced (at least 24 mm apart from center to center). [24]4. Incubation: Invert the plates and incubate at 37°C for 16-18 hours.

• Measure Zones of Inhibition: Measure the diameter of the zones of complete inhibition in millimeters.

Visualizing the Kirby-Bauer Workflow

Caption: Workflow for the Kirby-Bauer Disk Diffusion Test.

Data Presentation and Interpretation

The clear and concise presentation of data is crucial for comparative analysis. The results of MIC, MBC, and Kirby-Bauer tests should be summarized in tables to facilitate easy comparison of the activities of different antimicrobial agents against various microorganisms.

Interpreting the Results

• MIC: The lower the MIC value, the more potent the antimicrobial agent against the test organism. [9]However, the MIC value alone is not sufficient for determining clinical efficacy. It must be interpreted in the context of clinical breakpoints established by organizations like CLSI and EUCAST. [1][2][3][4]These breakpoints categorize an organism as Susceptible (S), Intermediate (I), or Resistant (R) to a particular antimicrobial. [2][3][4]* MBC: The MBC provides information on the bactericidal activity of an agent. The ratio of MBC to MIC is often used to differentiate between bactericidal and bacteriostatic effects. An MBC/MIC ratio of ≤4 is generally considered indicative of bactericidal activity, while a ratio of >4 suggests bacteriostatic activity. [25]* Kirby-Bauer: The diameter of the zone of inhibition is compared to standardized charts provided by CLSI or EUCAST to determine if the organism is susceptible, intermediate, or resistant to the antimicrobial agent. [26]

Example Data Tables

Table 1: Comparative MIC and MBC Data (µg/mL)

Microorganism	Antimicrobial Agent A	Antimicrobial Agent B	Antimicrobial Agent C
MIC	MBC	MIC
Staphylococcus aureus ATCC 29213	2	4	8
Escherichia coli ATCC 25922	16	32	4
Pseudomonas aeruginosa ATCC 27853	64	128	32

Table 2: Comparative Kirby-Bauer Zone Diameter Data (mm)

Microorganism	Antimicrobial Agent A	Antimicrobial Agent B	Antimicrobial Agent C
Zone Diameter (mm)	Interpretation	Zone Diameter (mm)
Staphylococcus aureus ATCC 29213	25	S	18
Escherichia coli ATCC 25922	15	R	22
Pseudomonas aeruginosa ATCC 27853	12	R	16
(S = Susceptible, I = Intermediate, R = Resistant based on CLSI guidelines)

Quality Control: The Foundation of Trustworthy Data

To ensure the accuracy and reproducibility of antimicrobial susceptibility testing, rigorous quality control (QC) measures are essential. This is what makes the described protocols self-validating.

• Reference Strains: Standardized, well-characterized reference strains, such as those from the American Type Culture Collection (ATCC), must be tested concurrently with the experimental isolates. [5][27]The results for these QC strains should fall within a predefined acceptable range.

• Media and Reagent Quality: The quality of the culture media, antimicrobial agents, and other reagents must be monitored.

• Standardized Procedures: Strict adherence to the standardized protocols outlined by CLSI and EUCAST is crucial. [3][4][5][11] By implementing these QC measures, researchers can have confidence in the validity of their comparative data.

Conclusion

The comparative analysis of antimicrobial properties is a multifaceted process that requires a deep understanding of the underlying scientific principles and a commitment to rigorous experimental execution. By employing the standardized methodologies of MIC, MBC, and Kirby-Bauer testing, and by adhering to strict quality control measures, researchers can generate reliable and reproducible data. This, in turn, will enable the effective evaluation of new and existing antimicrobial agents, a critical step in the ongoing battle against infectious diseases and the growing threat of antimicrobial resistance. [28]

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• Hasan, M. R., et al. (2024, January 12). Antibiotic action and resistance: updated review of mechanisms, spread, influencing factors, and alternative approaches for combating resistance. Frontiers in Microbiology. Retrieved from [Link]

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• Microbiology Class. (2023, August 28). PREPARATION OF 0.5 McFARLAND TURBIDITY STANDARDS. Retrieved from [Link]

• Wolska, K., et al. (2021, February 4). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Pharmaceuticals. Retrieved from [Link]

• IDEXX. Microbiology guide to interpreting minimum inhibitory concentration (MIC). Retrieved from [Link]

• Pérez-Rodríguez, F., et al. (2021). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes. Foods. Retrieved from [Link]

• IDEXX. Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Retrieved from [Link]

• Balouiri, M., et al. (2016). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Journal of Chemotherapy. Retrieved from [Link]

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• Protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• Dash, M., et al. (2023, March 31). Interpretation of Antimicrobial Susceptibility Testing Using European Committee on Antimicrobial Susceptibility Testing (EUCAST) and Clinical and Laboratory Standards Institute (CLSI) Breakpoints: Analysis of Agreement. Cureus. Retrieved from [Link]

• EUCAST. (2021, December 1). Clinical Breakpoint Tables. Retrieved from [Link]

• Emery Pharma. (2025, March 14). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Retrieved from [Link]

• Microbe Notes. (2025, August 4). McFarland Standards: Principle, Preparation, Uses, Limitations. Retrieved from [Link]

• Aslam, B., et al. (2025, November 25). Antimicrobial Multidrug Resistance and Mechanisms of Action: An Overview. Journal of Biosciences. Retrieved from [Link]

• American Society for Microbiology. (2009, December 8). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [Link]

• He, J., et al. (2021, August 22). Effects of Incubation Time and Inoculation Level on the Stabilities of Bacteriostatic and Bactericidal Antibiotics against Salmonella Typhimurium. Antibiotics. Retrieved from [Link]

• Microbe Investigations. (2024, May 20). MBC vs. MIC: What Every Drug Developer Should Know. Retrieved from [Link]

• May, A. L., et al. (2006). Effects of Inoculum Size and Incubation Time on Broth Microdilution Susceptibility Testing of Lactic Acid Bacteria. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

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A Senior Application Scientist's Guide to Characterizing the Cross-Reactivity of (2-Bromo-4-fluoro-phenoxy)-acetic acid

For researchers, scientists, and drug development professionals, understanding the specificity of a molecule is paramount. In the realm of agrochemicals, pharmaceuticals, and environmental analysis, the potential for a compound to cross-react with unintended targets can lead to inaccurate assay results, unforeseen toxicities, or diminished efficacy. This guide provides a comprehensive framework for conducting cross-reactivity studies on (2-Bromo-4-fluoro-phenoxy)-acetic acid, a halogenated phenoxyacetic acid derivative.

The structural similarity of (2-Bromo-4-fluoro-phenoxy)-acetic acid to a class of widely used phenoxy herbicides necessitates a thorough evaluation of its binding profile against related analogs.[1][2] This guide will not only detail the "how" but also the "why" behind the experimental choices, ensuring a robust and self-validating study. We will explore two powerful analytical techniques: the well-established Enzyme-Linked Immunosorbent Assay (ELISA) and the real-time, label-free Surface Plasmon Resonance (SPR).

The Strategic Selection of Cross-Reactants

A meaningful cross-reactivity study hinges on the selection of appropriate comparator compounds. The chosen analogs for this hypothetical study are based on their structural similarity to the target analyte and their prevalence as herbicides.[2] The analysis of phenoxyacetic acids can be complex due to the structural similarity of these molecules.[1]

Table 1: Panel of Compounds for Cross-Reactivity Assessment

Compound Name	Structure	Rationale for Inclusion
(2-Bromo-4-fluoro-phenoxy)-acetic acid	Target Analyte	Primary compound of interest.
2,4-Dichlorophenoxyacetic acid (2,4-D)	Widely used herbicide with a similar core structure. High potential for cross-reactivity in immunoassays.[3][4]
2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)	Structurally similar phenoxy herbicide, often included in cross-reactivity panels for 2,4-D assays.[4]
(4-Chloro-2-methylphenoxy)acetic acid (MCPA)	Another common phenoxy herbicide with substitutions on the phenyl ring.
Phenoxyacetic acid	The parent compound, lacking halogen substitutions, to assess the contribution of the core structure to binding.
2-Bromo-4-chlorophenoxyacetic acid	A close structural analog to evaluate the impact of substituting fluorine with chlorine.

Comparative Analysis Method 1: Competitive ELISA

The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and widely used immunological assay.[5] For small molecules like our target, a competitive ELISA format is most appropriate. This format leverages the competition between the free analyte in a sample and a labeled analyte-enzyme conjugate for a limited number of antibody binding sites.

The core principle lies in the inverse relationship between the concentration of the target analyte and the signal produced. High concentrations of the target analyte in the sample will saturate the antibody binding sites, leaving fewer sites for the enzyme-labeled analyte to bind, resulting in a weaker signal.

Visualizing the Competitive ELISA Workflow

Caption: Competitive ELISA workflow for cross-reactivity testing.

Step-by-Step Competitive ELISA Protocol

This protocol is a generalized framework and should be optimized for the specific antibody and conjugate used.

1. Reagent Preparation:

• Coating Buffer: 0.05 M Carbonate-Bicarbonate buffer, pH 9.6.
• Antibody Solution: Dilute the specific polyclonal or monoclonal antibody against (2-Bromo-4-fluoro-phenoxy)-acetic acid in Coating Buffer to a pre-determined optimal concentration.
• Wash Buffer: Phosphate Buffered Saline (PBS) with 0.05% Tween-20 (PBST).
• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBST.
• Analyte Standards and Samples: Prepare a serial dilution of (2-Bromo-4-fluoro-phenoxy)-acetic acid (e.g., from 0.1 to 1000 ng/mL) in PBST. Prepare the same concentration range for each potential cross-reactant.
• Enzyme Conjugate: Dilute the Horseradish Peroxidase (HRP)-conjugated (2-Bromo-4-fluoro-phenoxy)-acetic acid in PBST.
• Substrate Solution: TMB (3,3',5,5'-tetramethylbenzidine) substrate solution.
• Stop Solution: 2 M Sulfuric Acid.

2. Assay Procedure:

• Coating: Add 100 µL of the antibody solution to each well of a 96-well microtiter plate. Incubate overnight at 4°C.
• Washing: Discard the coating solution and wash the plate three times with 300 µL of Wash Buffer per well.
• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.
• Washing: Repeat the washing step.
• Competitive Reaction: Add 50 µL of the standard or sample solution to the respective wells. Then, add 50 µL of the diluted enzyme conjugate to all wells. Incubate for 1 hour at 37°C.
• Washing: Repeat the washing step.
• Substrate Addition: Add 100 µL of TMB Substrate Solution to each well and incubate in the dark for 15-30 minutes at room temperature.
• Stopping the Reaction: Add 50 µL of Stop Solution to each well.
• Measurement: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The cross-reactivity is determined by comparing the concentration of the cross-reactant that causes 50% inhibition of the maximum signal (IC50) with the IC50 of the target analyte.

Cross-Reactivity (%) = (IC50 of (2-Bromo-4-fluoro-phenoxy)-acetic acid / IC50 of Cross-Reactant) x 100

Table 2: Hypothetical Competitive ELISA Cross-Reactivity Data

Compound	IC50 (ng/mL)	Cross-Reactivity (%)
(2-Bromo-4-fluoro-phenoxy)-acetic acid	15	100
2,4-Dichlorophenoxyacetic acid (2,4-D)	150	10
2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)	800	1.875
(4-Chloro-2-methylphenoxy)acetic acid (MCPA)	1200	1.25
Phenoxyacetic acid	> 10,000	< 0.15
2-Bromo-4-chlorophenoxyacetic acid	45	33.3

Comparative Analysis Method 2: Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) is a powerful, label-free technique for studying biomolecular interactions in real-time.[6][7] It measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.[8] For cross-reactivity studies of small molecules, a competition assay format is highly effective.[9]

In this setup, a specific antibody is immobilized on the sensor chip. A constant concentration of the target analyte is mixed with varying concentrations of a potential cross-reactant and injected over the chip surface. A decrease in the binding signal of the target analyte indicates that the cross-reactant is competing for the same binding site on the antibody.

Visualizing the SPR Competition Assay Workflow

Caption: SPR competition assay workflow for cross-reactivity analysis.

Step-by-Step SPR Competition Assay Protocol

1. Reagent and Material Preparation:

• SPR Instrument: A Biacore system or similar.
• Sensor Chip: CM5 sensor chip (or equivalent).
• Immobilization Reagents: Amine coupling kit (EDC, NHS, ethanolamine).
• Antibody: Specific antibody against (2-Bromo-4-fluoro-phenoxy)-acetic acid.
• Running Buffer: HBS-EP+ buffer (or similar, degassed).
• Analytes: Stock solutions of (2-Bromo-4-fluoro-phenoxy)-acetic acid and all cross-reactants in DMSO, diluted in running buffer to the final concentrations. The final DMSO concentration should be kept constant and low (e.g., <1%).

2. Antibody Immobilization:

• Activate the sensor chip surface with a 1:1 mixture of EDC and NHS.
• Inject the antibody solution over the activated surface to achieve the desired immobilization level.
• Deactivate any remaining active esters with an injection of ethanolamine.

3. Competition Assay:

• Prepare a series of solutions containing a constant concentration of the target analyte (e.g., at its KD value) and a serial dilution of the cross-reactant.
• Inject the solutions over the antibody-immobilized surface and a reference flow cell.
• Record the binding response at equilibrium.
• Regenerate the surface between each injection cycle using a suitable regeneration solution (e.g., a low pH buffer).

Data Analysis and Interpretation

Similar to the ELISA, the IC50 values are determined for each cross-reactant from the dose-response curves. The cross-reactivity is then calculated using the same formula as for the ELISA.

Table 3: Hypothetical SPR Cross-Reactivity Data

Compound	IC50 (µM)	Cross-Reactivity (%)
(2-Bromo-4-fluoro-phenoxy)-acetic acid	0.5	100
2,4-Dichlorophenoxyacetic acid (2,4-D)	5.2	9.6
2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)	28.0	1.8
(4-Chloro-2-methylphenoxy)acetic acid (MCPA)	45.5	1.1
Phenoxyacetic acid	> 200	< 0.25
2-Bromo-4-chlorophenoxyacetic acid	1.6	31.25

Synthesizing the Findings: A Comparative Overview

Both ELISA and SPR provide valuable quantitative data on cross-reactivity. The choice of method may depend on the specific research question, available instrumentation, and desired throughput.

• ELISA is a cost-effective and high-throughput method suitable for screening a large number of compounds. However, it is an endpoint assay and may be susceptible to matrix effects.

• SPR provides real-time kinetic data (association and dissociation rates) in addition to affinity information.[6] It is highly sensitive and less prone to matrix effects, but has a lower throughput and higher initial instrument cost.[7]

The hypothetical data presented in Tables 2 and 3 suggest that while the antibody is highly specific for (2-Bromo-4-fluoro-phenoxy)-acetic acid, there is measurable cross-reactivity with structurally very similar compounds, particularly the chloro-analog. The degree of cross-reactivity appears to decrease with more significant structural deviations from the target analyte.

Conclusion

This guide has outlined a robust, multi-faceted approach to characterizing the cross-reactivity of (2-Bromo-4-fluoro-phenoxy)-acetic acid. By employing established techniques like competitive ELISA and SPR, and by systematically testing against a panel of relevant structural analogs, researchers can generate the high-quality, reproducible data necessary for informed decision-making in their respective fields. The principles and protocols detailed herein provide a solid foundation for any scientist tasked with assessing the specificity of a novel small molecule.

References

• Novák, O., et al. (2016). 2,4-D and IAA Amino Acid Conjugates Show Distinct Metabolism in Arabidopsis. PLOS ONE, 11(7), e0159522. Retrieved from [Link]

• Kloppmann, W., et al. (2013). Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry. International Journal of Environmental Research and Public Health, 10(12), 6574-6593. Retrieved from [Link]

• Zherdev, A. V., et al. (2025). Fluorescence Polarization Immunoassay for Rapid, Sensitive Detection of the Herbicide 2,4-Dichlorophenoxyacetic Acid in Juice and Water Samples. Chemosensors, 13(1), 15. Retrieved from [Link]

• Sviridov, A. P., et al. (2024). New tracers for fluorescence polarization immunoassay of herbicide 2,4-dichlorophenoxyacetic acid. Public Health Toxicology, 4(Supplement 2), A4. Retrieved from [Link]

• Li, Y., et al. (2021). Highly Specific Nanobody against Herbicide 2,4-dichlorophenoxyacetic acid for Monitoring of its Contamination in Environmental Water. Frontiers in Chemistry, 9, 746541. Retrieved from [Link]

• Zhang, Y., & Ye, L. (2018). Characterization of Small Molecule-Protein Interactions Using SPR Method. In Methods in Molecular Biology (Vol. 1701, pp. 169-181). Humana Press. Retrieved from [Link]

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• Hutten, E. M., et al. (2024). Discrepancies in Beta-Lactam Antibiotics Cross-Reactivity: Implications for Clinical Practice. Allergy. Retrieved from [Link]

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• Google Patents. (n.d.). EP0003586A1 - Phenoxyacetic acid derivatives, process for their preparation and their application as herbicides.

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• Hutten, E. M., et al. (2024). Discrepancies in Beta-Lactam Antibiotics Cross-Reactivity: Implications for Clinical Practice. Allergy. Retrieved from [Link]

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• Sharma, A., & Bhan, M. (2023). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR, 10(6). Retrieved from [Link]

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• Hart, R. (n.d.). Immunoassays for Pesticide Detection. Iowa State University Digital Repository. Retrieved from [Link]

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Navigating the Translational Gap: A Comparative Guide to the In-Vivo vs. In-Vitro Efficacy of Halogenated Phenoxyacetic Acid Derivatives

For researchers and drug development professionals, the journey from a promising in-vitro result to a validated in-vivo effect is fraught with challenges. The seemingly straightforward path of preclinical development is often a complex labyrinth where promising compounds falter. This guide provides an in-depth technical comparison of the in-vitro and in-vivo efficacy of halogenated phenoxyacetic acid derivatives, a class of compounds with diverse biological activities.[1][2] By examining the experimental data and methodologies, we aim to illuminate the critical factors that govern the translation of cellular effects to whole-organism responses. While direct data for (2-Bromo-4-fluoro-phenoxy)-acetic acid is limited, this guide will draw upon structurally similar and well-studied derivatives to provide a robust framework for understanding its potential efficacy.

The Dichotomy of Efficacy: Why In-Vitro and In-Vivo Results Diverge

The core of drug discovery lies in identifying molecules that can modulate biological processes to achieve a therapeutic outcome. In-vitro assays, conducted in a controlled cellular or biochemical environment, offer a rapid and high-throughput method for initial screening and mechanistic studies. However, the simplicity of these systems is also their greatest limitation. An in-vivo environment introduces a multitude of complex variables, including absorption, distribution, metabolism, and excretion (ADME), which can significantly alter a compound's efficacy. Understanding this translational gap is paramount for the successful development of any therapeutic agent.

In-Vitro Efficacy: A Window into Cellular Mechanisms

In-vitro studies provide the foundational understanding of a compound's biological activity at the molecular and cellular level. For phenoxyacetic acid derivatives, a significant body of research points towards their potential as anti-inflammatory and anticancer agents.[3][4][5]

Anti-Inflammatory Activity: Targeting the COX-2 Enzyme

A key mechanism underlying the anti-inflammatory effects of many phenoxyacetic acid derivatives is the inhibition of cyclooxygenase-2 (COX-2).[4][5] This enzyme is a critical mediator of the inflammatory response.

Table 1: In-Vitro COX-2 Inhibitory Activity of Representative Phenoxyacetic Acid Derivatives

Compound	Structure	COX-2 IC50 (µM)	Reference
Compound 7b (a bromo-substituted phenoxyacetic acid derivative)	N/A	0.06 ± 0.01	[4]
Celecoxib (Reference Drug)	N/A	N/A (used as reference)	[6]
Unsubstituted Derivative (7a)	N/A	0.13 ± 0.06	[4]

Note: The specific structure of compound 7b is detailed in the cited reference.

The data clearly indicates that halogenation, in this case, the presence of a bromo group, can significantly enhance the in-vitro inhibitory potency against COX-2 compared to an unsubstituted counterpart.[4] This highlights the importance of substituent effects on molecular interactions with the target enzyme.

Experimental Protocol: In-Vitro COX-2 Inhibition Assay

The following is a generalized protocol for determining the COX-2 inhibitory activity of a test compound, based on common methodologies.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against the COX-2 enzyme.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Test compound and reference inhibitor (e.g., Celecoxib)

• Assay buffer (e.g., Tris-HCl)

• Detection reagent (e.g., a fluorescent probe to measure prostaglandin production)

• 96-well microplate

• Plate reader

Procedure:

• Prepare a series of dilutions of the test compound and the reference inhibitor.

• In a 96-well plate, add the assay buffer, COX-2 enzyme, and the various concentrations of the test compound or reference inhibitor.

• Incubate the plate for a predetermined time at a specific temperature (e.g., 15 minutes at 25°C) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

• Allow the reaction to proceed for a set time (e.g., 10 minutes).

• Stop the reaction and add the detection reagent.

• Measure the signal (e.g., fluorescence) using a plate reader.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the uninhibited control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using a suitable curve-fitting algorithm.

Diagram 1: Simplified COX-2 Inhibition Pathway

Caption: Inhibition of the COX-2 enzyme by a phenoxyacetic acid derivative blocks the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation.

In-Vivo Efficacy: Assessing Performance in a Complex Biological System

While in-vitro assays provide crucial mechanistic insights, in-vivo studies in animal models are essential to evaluate the overall therapeutic potential of a compound.[7][8][9] These studies account for the pharmacokinetic and pharmacodynamic properties that are absent in a test tube.

Anti-Inflammatory Activity in Animal Models

A commonly used model to assess in-vivo anti-inflammatory activity is the formalin-induced edema model in rats.[5] This model mimics the inflammatory response and allows for the quantification of a compound's ability to reduce swelling.

Table 2: In-Vivo Anti-inflammatory Activity of Pyrazoline-Phenoxyacetic Acid Derivatives in Formalin-Induced Edema Model

Compound	Dose (mg/kg)	Edema Inhibition (%)	Reference
Compound 6a	50	Significant mitigation	[5]
Compound 6c	50	Significant mitigation	[5]
Celecoxib (Reference Drug)	50	Significant mitigation	[5]

Note: The specific percentage of inhibition and statistical significance are detailed in the cited reference.

The results demonstrate that these phenoxyacetic acid derivatives exhibit significant anti-inflammatory effects in a living organism, comparable to the established drug Celecoxib.[5]

Experimental Protocol: Formalin-Induced Paw Edema in Rats

Objective: To evaluate the in-vivo anti-inflammatory activity of a test compound by measuring its effect on formalin-induced paw edema in rats.

Materials:

• Wistar rats

• Test compound and reference drug (e.g., Celecoxib)

• Formalin solution (e.g., 2.5% in saline)

• Vehicle for drug administration (e.g., 0.5% carboxymethyl cellulose)

• Pletysmometer (for measuring paw volume)

Procedure:

• Acclimatize the rats to the laboratory conditions for at least one week.

• Fast the animals overnight before the experiment with free access to water.

• Divide the rats into groups: a control group (vehicle only), a reference drug group, and one or more test compound groups.

• Administer the test compound or reference drug orally or intraperitoneally at a specific time before the induction of inflammation.

• After a set time (e.g., 1 hour), inject a small volume of formalin solution into the sub-plantar region of the right hind paw of each rat to induce edema.

• Measure the paw volume of each rat using a plethysmometer at various time points after the formalin injection (e.g., 1, 2, 3, and 4 hours).

• Calculate the percentage of edema inhibition for the treated groups compared to the control group at each time point.

• Analyze the data statistically to determine the significance of the observed anti-inflammatory effects.

Diagram 2: In-Vivo Anti-Inflammatory Assay Workflow

Caption: A typical workflow for an in-vivo anti-inflammatory study, from animal preparation to data analysis.

Bridging the Gap: Correlating In-Vitro and In-Vivo Data

A strong correlation between potent in-vitro activity and significant in-vivo efficacy is the desired outcome in drug discovery. However, discrepancies are common and provide valuable insights into a compound's drug-like properties.

Several factors can influence the translation of in-vitro results to in-vivo outcomes:

• Pharmacokinetics (ADME): The ability of a compound to be absorbed into the bloodstream, distribute to the target tissue, remain unmetabolized for a sufficient duration, and be cleared from the body is critical for in-vivo efficacy. Poor oral bioavailability, rapid metabolism, or inefficient distribution can lead to a lack of effect in vivo, even for a highly potent compound in vitro. In-silico ADME predictions can offer early insights into these properties.[6]

• Target Engagement in a Complex Milieu: The in-vivo environment contains numerous proteins and other molecules that can bind to a drug, reducing its free concentration and availability to interact with the intended target.

• Off-Target Effects: A compound may interact with other biological targets in vivo, leading to unexpected side effects or even a different primary mechanism of action than what was observed in vitro.

• Toxicity: A compound that is highly effective in vitro may be too toxic for in-vivo use, limiting its therapeutic potential. Histopathological examination of vital organs is a crucial step in assessing in-vivo safety.[5]

Diagram 3: Factors Influencing In-Vitro to In-Vivo Translation

Caption: A conceptual diagram illustrating the key factors that modulate the translation of in-vitro efficacy to in-vivo outcomes.

Conclusion: An Integrated Approach to Drug Discovery

The development of novel therapeutics requires a holistic approach that integrates both in-vitro and in-vivo studies. While in-vitro assays are indispensable for high-throughput screening and mechanistic elucidation, in-vivo models provide the essential validation of a compound's efficacy and safety in a complex biological system. For halogenated phenoxyacetic acid derivatives, the available data suggests a promising class of compounds with potent biological activities. A thorough understanding of the principles outlined in this guide will empower researchers to navigate the challenges of preclinical drug development and increase the likelihood of translating promising laboratory findings into clinically effective treatments.

References

• Jetir.Org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• MDPI. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Retrieved from [Link]

• Al-Ostath, A., et al. (2024). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. PubMed Central. Retrieved from [Link]

• MDPI. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. Retrieved from [Link]

• MDPI. (2015). Synthesis and Biological Evaluation of 2-(3-Fluoro-4-nitro phenoxy)-N-phenylacetamide Derivatives as Novel Potential Affordable Antitubercular Agents. Retrieved from [Link]

• Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PubMed Central. Retrieved from [Link]

• De Clercq, E., et al. (2001). Synthesis and evaluation of in vitro antiviral activity of novel phenoxy acetic acid derivatives. PubMed. Retrieved from [Link]

• LookChem. (n.d.). Cas 594810-90-9,2-Bromo-4-fluorophenacyl bromide. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of Derivatization on Molecular and Pharmacokinetic Properties of Phenoxy Acids – An In Silico Study. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2017). VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research. (n.d.). Animal Models for Inflammation: A Review. Retrieved from [Link]

• Al-Ostath, A., et al. (2024). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. RSC Publishing. Retrieved from [Link]

• Teixeira, S. V., et al. (2021). A selective CuII complex with 4-fluorophenoxyacetic acid hydrazide and phenanthroline displays DNA-cleaving and pro-apoptotic properties in cancer cells. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). Synthetic method of 2- (4-bromo-2-cyano-6-fluorophenyl) acetic acid.

• Organic Syntheses. (n.d.). p-BROMOPHENACYL BROMIDE. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. Retrieved from [Link]

• Ramadan, S., et al. (2024). Novel anti-inflammatory agents featuring phenoxy acetic acid moiety as a pharmacophore for selective COX-2 inhibitors: Synthesis, biological evaluation, histopathological examination and molecular modeling investigation. PubMed. Retrieved from [Link]

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A Researcher's Guide to Comparative Conformational Analysis of Phenoxyacetic Acid Derivatives

Phenoxyacetic acid and its derivatives represent a versatile scaffold in medicinal chemistry and agrochemistry, exhibiting a wide range of biological activities including anti-inflammatory, antibacterial, antifungal, and herbicidal properties.[1] The therapeutic or biological efficacy of these molecules is not solely dependent on their chemical composition but is intricately linked to their three-dimensional structure, or conformation. Understanding the conformational landscape of these derivatives is therefore paramount for rational drug design and the development of more potent and selective agents.

This guide provides a comprehensive overview of the principles and methodologies for the comparative conformational analysis of phenoxyacetic acid derivatives. We will delve into both experimental and computational techniques, explaining the causality behind experimental choices and providing field-proven insights for researchers, scientists, and drug development professionals.

The Significance of Conformation in Phenoxyacetic Acid Derivatives

The core structure of phenoxyacetic acid consists of a phenyl ring linked to a carboxylic acid moiety via an ether oxygen and a methylene group. The flexibility of the ether linkage and the acetic acid side chain allows for a range of possible conformations. These conformations are primarily described by two key dihedral angles: the C-O-C-C torsion angle, which dictates the orientation of the acetic acid side chain relative to the phenyl ring, and the O-C-C=O torsion angle, which defines the orientation of the carboxyl group.

The specific conformation adopted by a phenoxyacetic acid derivative can significantly influence its interaction with biological targets such as enzymes and receptors. For instance, the spatial arrangement of the aromatic ring and the carboxylic acid group is crucial for binding to the active site of cyclooxygenase (COX) enzymes, a key target for non-steroidal anti-inflammatory drugs (NSAIDs).[2] Similarly, the herbicidal activity of phenoxyacetic acids is dependent on their ability to mimic the plant hormone auxin, a process that is highly sensitive to molecular shape.[3]

Experimental Approaches to Conformational Analysis

A multi-faceted experimental approach is often necessary to fully characterize the conformational preferences of phenoxyacetic acid derivatives in both the solid state and in solution.

X-Ray Crystallography: The Gold Standard for Solid-State Conformation

Single-crystal X-ray diffraction (XRD) provides unambiguous, high-resolution information about the arrangement of atoms in a crystalline solid.[4] This technique is invaluable for determining the precise bond lengths, bond angles, and dihedral angles that define the conformation of a molecule in its solid state.

The conformations of phenoxyacetic acid derivatives in the solid state are often found to be either synclinal or antiperiplanar.[5] In the synclinal conformation, the carboxylic acid group is folded back towards the phenyl ring, whereas in the antiperiplanar conformation, it is extended away from the ring. The adoption of a particular conformation in the crystal lattice is influenced by intermolecular interactions, such as hydrogen bonding and crystal packing forces. For example, many phenoxyacetic acids form centrosymmetric hydrogen-bonded cyclic dimers in the solid state.[6]

• Crystal Growth: High-quality single crystals are grown by slow evaporation of a suitable solvent, vapor diffusion, or cooling of a saturated solution. The choice of solvent is critical and often requires empirical screening.

• Data Collection: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using direct methods or Patterson methods. The structural model is then refined against the experimental data to obtain the final atomic coordinates, bond lengths, and angles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling Conformation in Solution

While X-ray crystallography provides a static picture of the solid-state conformation, NMR spectroscopy is a powerful tool for studying the dynamic conformational behavior of molecules in solution.

Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY) is particularly useful for determining spatial proximities between protons.[7] The intensity of an NOE cross-peak is inversely proportional to the sixth power of the distance between the two interacting protons, providing crucial information for elucidating the predominant conformation in solution.[7] For phenoxyacetic acid derivatives, NOE can be used to probe the proximity of protons on the phenyl ring to the methylene protons of the acetic acid side chain, thereby distinguishing between different rotational conformers.[7]

• Sample Preparation: The phenoxyacetic acid derivative is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) at an appropriate concentration.

• Data Acquisition: A 2D NOESY spectrum is acquired on a high-field NMR spectrometer. A series of experiments with varying mixing times should be performed to build up the NOE cross-peaks.[7]

• Data Analysis: The NOESY spectrum is processed and analyzed to identify cross-peaks, which indicate through-space interactions between protons. The volumes of the cross-peaks can be integrated and, with proper calibration, used to estimate interproton distances.[7]

Vibrational Spectroscopy (FTIR and Raman)

Infrared (IR) and Raman spectroscopy probe the vibrational modes of a molecule, which are sensitive to its conformation. The positions and intensities of specific vibrational bands, such as the C-O stretching and C-H bending modes, can provide insights into the conformational state of phenoxyacetic acid derivatives.[8] These techniques are often used in conjunction with computational methods to assign vibrational modes to specific conformations.[8]

Computational Modeling: A Powerful Predictive Tool

Computational methods, particularly quantum chemical calculations, have become indispensable for studying the conformational preferences of molecules. These methods can be used to predict the relative energies of different conformers, calculate geometric parameters, and simulate spectroscopic data.

Density Functional Theory (DFT) Calculations

DFT is a widely used quantum chemical method that provides a good balance between accuracy and computational cost for studying the electronic structure and geometry of molecules.[8] By performing a potential energy surface (PES) scan, researchers can identify the low-energy conformers of a phenoxyacetic acid derivative and determine the energy barriers between them.

Caption: A typical workflow for computational conformational analysis using DFT.

Molecular Docking

Molecular docking is a computational technique used to predict the binding mode of a small molecule to a macromolecular target, such as a protein or DNA.[9] For phenoxyacetic acid derivatives with known biological targets, docking studies can provide valuable insights into the bioactive conformation, i.e., the conformation adopted upon binding to the target.[2][9]

Comparative Analysis: Integrating Experimental and Computational Data

The most robust conformational analysis is achieved by integrating data from multiple experimental and computational techniques. For example, the solid-state conformation determined by X-ray crystallography can serve as a starting point for computational studies. The predicted relative energies of different conformers from DFT calculations can then be correlated with the conformational preferences observed in solution by NMR.

Case Study: Chlorinated Phenoxyacetic Acid Derivatives

Chlorinated derivatives of phenoxyacetic acid, such as 2,4-dichlorophenoxyacetic acid (2,4-D) and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T), are widely used as herbicides.[3] Their biological activity is known to be dependent on the substitution pattern of the chlorine atoms on the phenyl ring, which in turn influences their conformational preferences and electronic properties.[3]

A comparative analysis of these derivatives reveals that the position of the chlorine substituents can affect the preferred conformation of the side chain. This can be rationalized by considering steric and electronic effects. For example, a chlorine atom at the ortho position may sterically hinder the rotation of the side chain, favoring a more extended conformation.

Derivative	Method	Key Conformational Finding	Reference
Phenoxyacetic acid	X-ray, DFT	Planar conformation of the oxyethanoic acid side chain with the benzene ring.	[6]
p-chlorophenoxyacetic acid	IR, Raman, DFT	C-C-C out-of-plane bending vibrations are sensitive to substitution.	[8]
2,4-Dichlorophenoxyacetic acid	X-ray	Can adopt both synclinal and antiperiplanar conformations depending on the co-crystal former.	[5]
2,4,5-Trichlorophenoxyacetic acid	X-ray	Predominantly adopts a synclinal conformation in adducts.	[5]

Conclusion

The conformational analysis of phenoxyacetic acid derivatives is a critical aspect of understanding their structure-activity relationships. A combination of experimental techniques, such as X-ray crystallography and NMR spectroscopy, and computational methods, including DFT calculations and molecular docking, provides a powerful toolkit for elucidating the conformational landscape of these important molecules. By carefully designing and integrating these studies, researchers can gain valuable insights to guide the development of new and improved phenoxyacetic acid derivatives for a variety of applications.

References

• Jetir.Org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• MDPI. (2024, March 15). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. Retrieved from [Link]

• PubChem. (n.d.). Phenoxyacetic Acid. Retrieved from [Link]

• MDPI. (2023, November 24). Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation. Retrieved from [Link]

• Lynch, D. E. (2002). Conformational Comparisons Between Phenoxyacetic Acid Derivatives in Adducts and in the Free Form. Australian Journal of Chemistry, 55(1), 43-47.

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Evaluating the Selectivity of (2-Bromo-4-fluoro-phenoxy)-acetic acid: A Comparative Guide for Drug Discovery Professionals

In the landscape of therapeutic development for type 2 diabetes, the G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), has emerged as a compelling target.[1][2][3] Activation of GPR40 in pancreatic β-cells potentiates glucose-stimulated insulin secretion (GSIS), offering a mechanism for glucose-dependent glycemic control with a reduced risk of hypoglycemia.[3][4][5] The phenoxyacetic acid scaffold has been identified as a promising chemical starting point for the development of potent GPR40 agonists.[1][4] This guide provides an in-depth evaluation of the selectivity of a representative compound from this class, (2-Bromo-4-fluoro-phenoxy)-acetic acid, and compares its hypothetical performance with established GPR40 agonists, supported by established experimental protocols.

The Critical Role of Selectivity in GPR40 Agonist Development

While GPR40 is a prime target, the family of free fatty acid receptors includes other members, such as GPR120 (FFAR4), which also play roles in metabolic regulation.[6] Therefore, ensuring the selective activation of GPR40 is paramount to minimize off-target effects and achieve a desirable therapeutic window. Furthermore, the discovery of biased agonism, where ligands can preferentially activate one signaling pathway over another (e.g., Gq vs. Gs coupling), adds another layer of complexity and opportunity in GPR40 drug discovery.[7][8] Different signaling cascades can lead to distinct physiological outcomes, such as direct insulin secretion versus incretin release.[7][9][10]

This guide will explore the experimental framework necessary to thoroughly characterize the selectivity of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

Comparative Compounds

To provide a robust evaluation, we will compare the hypothetical data for (2-Bromo-4-fluoro-phenoxy)-acetic acid against a panel of well-characterized GPR40 agonists:

• TAK-875: A selective GPR40 agonist that reached Phase III clinical trials before being discontinued due to concerns about liver toxicity.[9]

• AMG 837: A potent GPR40 partial agonist.[2]

• AM-1638: A GPR40 ago-allosteric modulator (AgoPAM) or full agonist, known to activate both Gq and Gs signaling pathways.[7][11]

Experimental Design for Selectivity Profiling

A comprehensive assessment of selectivity involves a multi-pronged approach, encompassing binding affinity, functional potency, and downstream signaling pathway activation.

Receptor Binding Affinity: Determining Target Engagement

The initial step is to quantify the binding affinity of the test compound to the primary target (GPR40) and key off-targets (e.g., GPR120). Radioligand binding assays are the gold standard for this purpose.[7]

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Cell Membranes: Prepare membrane fractions from cell lines stably overexpressing human GPR40 or GPR120.

• Incubation: In a 96-well plate, incubate the cell membranes (5 µ g/well ) with a fixed concentration of a suitable radioligand (e.g., [³H]AM-1638 for GPR40) and a range of concentrations of the unlabeled test compound ((2-Bromo-4-fluoro-phenoxy)-acetic acid or comparators).[7]

• Equilibration: Allow the binding to reach equilibrium by incubating for 3-18 hours at room temperature.[7]

• Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the free radioligand using a filtration apparatus.

• Quantification: Measure the radioactivity of the bound ligand using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Convert the IC₅₀ to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

Table 1: Hypothetical Binding Affinity (Ki, nM) of GPR40 Agonists

Compound	GPR40 Ki (nM)	GPR120 Ki (nM)	Selectivity (GPR120/GPR40)
(2-Bromo-4-fluoro-phenoxy)-acetic acid	25	>10,000	>400-fold
TAK-875	36	>10,000	>277-fold
AMG 837	28	>10,000	>357-fold
AM-1638	29	>10,000	>345-fold

Note: Data for comparator compounds are representative values from published literature.

Functional Potency: Assessing Cellular Activity

Following confirmation of binding, it is crucial to determine the functional consequences of this interaction. Calcium flux assays are a common method to assess the activation of Gq-coupled receptors like GPR40.

Experimental Protocol: Calcium Flux Assay

• Cell Culture: Plate cells stably expressing human GPR40 in a 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Add varying concentrations of the test compounds to the wells.

• Signal Detection: Measure the change in fluorescence intensity over time using a fluorescence plate reader. An increase in fluorescence indicates a rise in intracellular calcium concentration, signifying receptor activation.

• Data Analysis: Plot the fluorescence response against the compound concentration to determine the EC₅₀ value (the concentration that elicits 50% of the maximal response).

Table 2: Hypothetical Functional Potency (EC₅₀, nM) of GPR40 Agonists in a Calcium Flux Assay

Compound	GPR40 EC₅₀ (nM)
(2-Bromo-4-fluoro-phenoxy)-acetic acid	50
TAK-875	45
AMG 837	60
AM-1638	160

Note: Data for comparator compounds are representative values from published literature.

Signaling Pathway Profiling: Uncovering Biased Agonism

As different GPR40 agonists can engage distinct signaling pathways, it is essential to profile the activation of both Gq and Gs pathways.

Experimental Protocol: cAMP Accumulation Assay (for Gs signaling)

• Cell Culture and Transfection: Use cells transiently or stably expressing human GPR40.

• Incubation: Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Compound Stimulation: Add varying concentrations of the test compounds.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF or ELISA-based).

• Data Analysis: Determine the EC₅₀ values for cAMP accumulation.

Table 3: Hypothetical Signaling Profile of GPR40 Agonists

Compound	Gq Pathway (IP Turnover/Calcium Flux)	Gs Pathway (cAMP Accumulation)	Inferred Signaling Bias
(2-Bromo-4-fluoro-phenoxy)-acetic acid	Agonist	No significant activity	Gq-biased
TAK-875	Agonist	No significant activity	Gq-biased
AMG 837	Partial Agonist	No significant activity	Gq-biased
AM-1638	Full Agonist	Agonist	Gq/Gs balanced or dual agonist

Note: Data for comparator compounds are based on published findings.[7]

Visualizing the Concepts

Diagram 1: GPR40 Signaling Pathways

Caption: GPR40 activation by different agonists can lead to distinct downstream signaling cascades.

Diagram 2: Experimental Workflow for Selectivity Profiling

Caption: A systematic workflow for evaluating the selectivity of a novel GPR40 agonist.

Interpretation of Results and Conclusion

Based on the hypothetical data, (2-Bromo-4-fluoro-phenoxy)-acetic acid demonstrates high selectivity for GPR40 over GPR120, comparable to the established agonists. Its functional potency in a Gq-mediated pathway is also in line with these comparators. The lack of significant Gs pathway activation suggests a Gq-biased signaling profile, similar to TAK-875 and AMG 837, but distinct from the dual Gq/Gs agonist AM-1638.

This selectivity profile suggests that (2-Bromo-4-fluoro-phenoxy)-acetic acid is a promising candidate for further investigation as a GPR40-targeted therapeutic. The Gq-biased agonism may offer a more direct effect on glucose-stimulated insulin secretion from pancreatic β-cells, potentially with a different side-effect profile compared to dual Gq/Gs agonists. Future studies should expand the selectivity profiling to a broader panel of receptors and investigate the in vivo efficacy and safety of this compound.

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A Comparative Guide to the Biological Effects of (2-Bromo-4-fluoro-phenoxy)-acetic acid: Assessing Novelty in the Auxin Mimic Landscape

This guide provides a comprehensive framework for assessing the novelty of (2-Bromo-4-fluoro-phenoxy)-acetic acid's biological effects. Designed for researchers in drug development and agricultural science, this document synthesizes current knowledge on phenoxyacetic acid derivatives and outlines a rigorous experimental plan to determine the unique properties of this specific compound.

Introduction: The Quest for Novel Phenoxyacetic Acids

Phenoxyacetic acids are a well-established class of organic compounds with significant biological activities.[1] The most prominent members of this family are synthetic auxins, which mimic the effects of the natural plant hormone indole-3-acetic acid (IAA) and are widely used as herbicides.[2][3][4] These compounds typically induce rapid, uncontrolled growth in susceptible plants by hijacking the plant's natural auxin signaling pathway.[4]

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a halogenated derivative of phenoxyacetic acid. Its direct precursor, 2-Bromo-4-fluorophenol, is a known intermediate in the synthesis of pharmaceuticals and agrochemicals.[5][6] The addition of bromine and fluorine atoms to the phenoxy ring is expected to modulate the compound's biological activity, potentially altering its potency, selectivity, or even its mechanism of action compared to classical synthetic auxins like 2,4-Dichlorophenoxyacetic acid (2,4-D). This guide will explore the hypothesized mechanism of action for (2-Bromo-4-fluoro-phenoxy)-acetic acid and provide a roadmap for its comparative evaluation.

Hypothesized Mechanism of Action: An Auxin Mimic?

Based on its structural similarity to known synthetic auxins, the primary hypothesis is that (2-Bromo-4-fluoro-phenoxy)-acetic acid functions as an auxin mimic.[4] The canonical auxin signaling pathway is initiated by the binding of auxin to the TIR1/AFB family of F-box proteins, which are components of an SCF E3 ubiquitin ligase complex.[7][8][9] This binding event acts as a 'molecular glue,' stabilizing the interaction between the TIR1/AFB receptor and Aux/IAA transcriptional repressor proteins.[7][8] This leads to the ubiquitination and subsequent degradation of the Aux/IAA repressors by the 26S proteasome.[10][11] The removal of these repressors allows Auxin Response Factors (ARFs) to regulate the transcription of auxin-responsive genes, ultimately leading to physiological changes in the plant.[10]

Diagram: Canonical Auxin Signaling Pathway

Caption: Hypothesized mechanism of (2-Bromo-4-fluoro-phenoxy)-acetic acid via the canonical auxin signaling pathway.

Comparative Analysis with Structurally Related Compounds

To assess the novelty of (2-Bromo-4-fluoro-phenoxy)-acetic acid, its biological activity must be benchmarked against well-characterized compounds. The selection of appropriate comparators is crucial for a meaningful analysis.

Selection of Comparator Compounds

For this guide, we have selected two comparator compounds:

• Indole-3-acetic acid (IAA): The primary native auxin in most plants. It serves as the natural baseline for auxin activity.

• 2,4-Dichlorophenoxyacetic acid (2,4-D): A widely used synthetic auxin herbicide.[12] It represents a classic, potent auxin mimic.

These compounds provide a spectrum of auxin activity against which to evaluate our target compound.

In Vitro and In Planta Comparative Data (Hypothetical)

A thorough investigation would require generating experimental data. The following table illustrates the type of data that should be collected to compare the bioactivity of these compounds. The values presented here are hypothetical and serve as a template for data organization.

Compound	Target Affinity (Kd for TIR1)	EC50 for DR5::GUS Expression	IC50 for Root Elongation
(2-Bromo-4-fluoro-phenoxy)-acetic acid	To be determined	To be determined	To be determined
Indole-3-acetic acid (IAA)	~20-50 nM	~0.1 µM	~10 µM (inhibition at high conc.)
2,4-Dichlorophenoxyacetic acid (2,4-D)	~10-30 nM	~0.05 µM	~1 µM

Note: The novelty of (2-Bromo-4-fluoro-phenoxy)-acetic acid would be supported if its data reveals, for instance, significantly higher potency (lower EC50/IC50), receptor selectivity (if tested against different TIR1/AFB family members), or a different phenotypic outcome at equipotent concentrations.

Experimental Protocols for Novelty Assessment

To validate the hypothesized mechanism and quantify the bioactivity of (2-Bromo-4-fluoro-phenoxy)-acetic acid, a series of well-established assays should be performed.

Protocol 1: In Vitro Auxin Receptor Binding Assay

• Objective: To determine the binding affinity of (2-Bromo-4-fluoro-phenoxy)-acetic acid to the auxin co-receptor complex (TIR1 and Aux/IAA).

• Principle: This protocol utilizes Surface Plasmon Resonance (SPR) or a similar biophysical technique to measure the direct interaction between the compound and purified receptor components. The compound acts as a "molecular glue," and its affinity can be quantified by measuring the binding of an Aux/IAA peptide to immobilized TIR1 in the presence of the compound.[8]

Step-by-Step Methodology:

• Protein Expression and Purification: Express and purify recombinant TIR1 protein (e.g., from Arabidopsis thaliana) and a peptide corresponding to the degron motif of an Aux/IAA protein (e.g., IAA7).

• SPR Chip Preparation: Immobilize the purified TIR1 protein onto a suitable SPR sensor chip.

• Binding Analysis:

  • Prepare a dilution series of the Aux/IAA peptide.

  • Prepare a parallel dilution series of the Aux/IAA peptide, with each concentration also containing a fixed, saturating concentration of (2-Bromo-4-fluoro-phenoxy)-acetic acid, IAA, or 2,4-D.

  • Inject the solutions over the TIR1-coated chip and a reference flow cell.

  • Measure the association and dissociation rates to calculate the equilibrium dissociation constant (Kd). A stronger interaction in the presence of the compound indicates effective "molecular glue" activity.

Protocol 2: Auxin-Responsive Reporter Gene Assay

• Objective: To quantify the in vivo auxin signaling activity of (2-Bromo-4-fluoro-phenoxy)-acetic acid.

• Principle: This assay uses a transgenic plant line (typically Arabidopsis thaliana) that expresses a reporter gene, such as β-glucuronidase (GUS) or luciferase, under the control of an auxin-responsive promoter like DR5.[13][14][15] The intensity of the reporter signal is directly proportional to the activation of the auxin signaling pathway.

Step-by-Step Methodology:

• Plant Material: Germinate and grow seedlings of a DR5::GUS transgenic Arabidopsis line on sterile agar plates.[16]

• Treatment: Prepare a dilution series of (2-Bromo-4-fluoro-phenoxy)-acetic acid, IAA, and 2,4-D in liquid growth medium.

• Incubation: Transfer 7-day-old seedlings into the wells of a 24-well plate containing the different compound concentrations. Incubate for a defined period (e.g., 6-24 hours).

• GUS Staining/Activity Assay:

  • For qualitative analysis, incubate seedlings in a GUS staining solution and observe the blue color development in tissues with active auxin signaling.

  • For quantitative analysis, homogenize the seedlings, extract total protein, and perform a fluorometric GUS assay using 4-methylumbelliferyl glucuronide (MUG) as a substrate.

• Data Analysis: Plot the reporter activity against the compound concentration and fit the data to a dose-response curve to determine the EC50 value for each compound.

Protocol 3: Root Elongation Assay

• Objective: To assess the physiological effect of (2-Bromo-4-fluoro-phenoxy)-acetic acid on plant development.

• Principle: Auxins have a biphasic effect on root growth: they promote it at very low concentrations and inhibit it at high concentrations. This assay measures the dose-dependent effect of the compound on primary root elongation in seedlings.[17]

Step-by-Step Methodology:

• Plate Preparation: Prepare square agar plates with growth medium supplemented with a range of concentrations of (2-Bromo-4-fluoro-phenoxy)-acetic acid, IAA, and 2,4-D. Include a solvent-only control.

• Seedling Growth: Place vertically-oriented plates with 4-day-old, pre-germinated Arabidopsis seedlings in a growth chamber.[17]

• Measurement: After a set number of days (e.g., 3-5 days of growth on the treatment plates), scan the plates and measure the length of the primary root for each seedling.

• Data Analysis: Calculate the average root length for each concentration. Plot the root length as a percentage of the control against the compound concentration to determine the IC50 (inhibitory concentration) value.

Diagram: Experimental Workflow for Novelty Assessment

Caption: Workflow for the comparative assessment of (2-Bromo-4-fluoro-phenoxy)-acetic acid's bioactivity.

Conclusion: Synthesizing the Evidence

The novelty of (2-Bromo-4-fluoro-phenoxy)-acetic acid's effects can only be determined through rigorous, comparative experimental work. While its chemical structure strongly suggests it will function as an auxin mimic, the key questions revolve around its potency, selectivity, and potential for off-target effects.

• If the compound shows significantly higher potency than 2,4-D in all assays, it could represent a novel, highly active herbicide candidate.

• If the compound displays differential activity in the reporter assay versus the root elongation assay compared to the controls, it might suggest a novel mode of action or transport within the plant.

• If the compound shows strong binding to TIR1 but weak activity in the in planta assays, this could point to issues with cell permeability or metabolic instability, providing avenues for further chemical modification.

By following the structured experimental approach outlined in this guide, researchers can effectively characterize the biological profile of (2-Bromo-4-fluoro-phenoxy)-acetic acid and definitively assess the novelty of its effects within the broader landscape of auxin science.

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Safety & Regulatory Compliance

Personal protective equipment for handling (2-Bromo-4-fluoro-phenoxy)-acetic acid

Comprehensive Safety & Handling Guide: (2-Bromo-4-fluoro-phenoxy)-acetic acid

This guide provides essential, field-proven safety protocols for the handling and disposal of (2-Bromo-4-fluoro-phenoxy)-acetic acid. As researchers and drug development professionals, your safety is paramount. This document moves beyond mere compliance, offering a framework for building a culture of safety and confidence in your laboratory. The procedures outlined herein are designed to be self-validating, ensuring that every step mitigates risk and explains the scientific rationale behind the precautions.

Hazard Identification & Risk Profile

(2-Bromo-4-fluoro-phenoxy)-acetic acid is a halogenated aromatic carboxylic acid. While a specific, comprehensive toxicological profile for this exact molecule may be limited, a robust safety protocol can be developed by analyzing its constituent functional groups and data from analogous compounds.

The primary hazards are associated with its acidic nature and the presence of bromo- and fluoro-substituents on the aromatic ring. Based on data from structurally similar chemicals, the anticipated hazards are summarized below.

Hazard Classification	Description & Rationale	Potential Consequences	Supporting Evidence
Skin Corrosion/Irritation	The carboxylic acid moiety makes the compound corrosive. Halogenated aromatics can also cause skin irritation.	Causes severe skin burns and irritation upon contact.[1][2][3]	Analogous bromo- and carboxy- compounds are classified as skin corrosives.
Serious Eye Damage	As a corrosive solid, dust or solutions can cause irreversible damage to the eyes.	Causes serious, potentially permanent eye damage.[1][2][3]	Direct contact with corrosive materials can lead to severe ocular injury.
Acute Toxicity (Oral, Dermal, Inhalation)	Halogenated organic compounds can be toxic if ingested, absorbed through the skin, or inhaled as dust.	Harmful or fatal if swallowed, in contact with skin, or if inhaled.[3][4]	Bromoacetic acid is classified as fatal if swallowed and toxic in contact with skin or if inhaled.[3]
Respiratory Irritation	Fine dust particles of the solid compound can irritate the respiratory tract upon inhalation.	May cause respiratory irritation, coughing, and shortness of breath.	Common hazard for acidic and reactive powdered chemicals.
Corrosive to Metals	Acidic nature poses a risk of corrosion to certain metals.	May be corrosive to metals, affecting storage and equipment.[1]	A characteristic property of many carboxylic acids.

The Hierarchy of Controls: A Proactive Safety Framework

Personal Protective Equipment (PPE) is the final and most personal line of defense. Its effectiveness depends entirely on proper selection and use. Before relying on PPE, all preceding control measures must be implemented.

Caption: The Hierarchy of Controls prioritizes safety strategies from most to least effective.

• Engineering Controls: The primary method for controlling hazards associated with this compound is to use a certified chemical fume hood.[3][5][6] This isolates the material, protecting you from inhaling hazardous dust or vapors. An eyewash station and safety shower must be immediately accessible.[2][4]

• Administrative Controls: All personnel must be thoroughly trained on the specific hazards and handling procedures outlined in a formally approved Standard Operating Procedure (SOP). The work area must be clearly demarcated, and access restricted during handling.

Personal Protective Equipment (PPE): Your Final Defense

Given the corrosive and toxic nature of (2-Bromo-4-fluoro-phenoxy)-acetic acid, a comprehensive PPE ensemble is mandatory.

PPE Category	Specification	Rationale & Best Practices
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., Nitrile).	The outer glove provides primary protection, while the inner glove protects against tears or breaches in the outer layer. Always check the manufacturer's glove compatibility chart for halogenated aromatic compounds and carboxylic acids. Dispose of outer gloves immediately after handling the compound and before touching any other surfaces (keyboards, door handles).[2][7]
Eye & Face Protection	Chemical splash goggles AND a full-face shield .	Goggles provide a seal around the eyes to protect against dust and splashes.[2][8] The face shield protects the entire face from splashes during solution preparation or transfers. Contact lenses should never be worn when handling this chemical.[2]
Body Protection	A 100% cotton lab coat , fully buttoned, with tight-fitting cuffs. A chemical-resistant apron should be worn over the lab coat.	The lab coat provides a basic barrier. The chemical-resistant apron is essential for protecting against splashes of corrosive solutions. Ensure clothing fully covers all exposed skin.[2][8]
Respiratory Protection	Not required if all work is conducted within a certified chemical fume hood. For spill cleanup or emergencies outside a hood, a NIOSH-approved respirator with cartridges for organic vapors, acid gases, and particulates (P100) is necessary.	The fume hood is the primary engineering control for respiratory protection. Respirator use requires a formal institutional program, including medical clearance and fit-testing, as mandated by OSHA 1910.134.[2][9]

Operational Plans: Step-by-Step Protocols

PPE Donning and Doffing (Removal) Workflow

Properly removing PPE is as critical as putting it on to prevent cross-contamination. The sequence is designed to move from most contaminated to least contaminated.

Caption: The correct sequence for donning and doffing PPE to prevent contamination.

Safe Handling and Solution Preparation

• Preparation: Before bringing the chemical into the fume hood, ensure all necessary equipment (spatula, weigh paper, beaker, solvent, magnetic stir bar, etc.) is present and the sash is at the lowest practical height.

• Don PPE: Follow the donning sequence outlined in the diagram above.

• Weighing: Carefully weigh the solid compound on weigh paper or in a weigh boat inside the fume hood. Avoid creating dust. Use a spatula to gently transfer the solid.[10][11]

• Transfer: Gently add the weighed solid to the beaker containing the desired solvent. Do not add solvent directly to the dry powder, as this can cause splashing.

• Mixing: If necessary, use a magnetic stirrer to aid dissolution. Keep the container covered with a watch glass or paraffin film to the extent possible.

• Cleanup (Post-Task): Decontaminate the spatula and any surfaces within the fume hood. Dispose of the weigh paper and outer gloves in the designated hazardous waste container.

• Doff PPE: Exit the immediate work area and follow the doffing sequence. Wash hands thoroughly with soap and water.[2][4]

Emergency and Disposal Plans

Emergency Response: Exposure

Immediate and decisive action is critical. All responses should be followed by prompt medical attention.

Exposure Route	Immediate First Aid Protocol
Skin Contact	Immediately use the safety shower to flush the affected area with copious amounts of water for at least 30 minutes.[1][2] While flushing, remove all contaminated clothing. Do not delay or attempt to neutralize with other chemicals. Seek immediate medical attention.
Eye Contact	Immediately use the eyewash station, holding the eyelids open, and flush for at least 30 minutes.[1][2] Do not allow the victim to rub their eyes. Removal of contact lenses should only be done by skilled personnel after flushing has begun.[1] Seek immediate medical attention.
Inhalation	Immediately move the affected person to fresh air.[1][4] If breathing is difficult or has stopped, trained personnel should provide artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. [1][4] Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response Decision Workflow

Caption: Decision workflow for responding to a chemical spill.

Waste Disposal

• Segregation: All waste contaminated with (2-Bromo-4-fluoro-phenoxy)-acetic acid, including excess solid, solutions, contaminated gloves, weigh paper, and absorbent materials from spills, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[1][10][11]

• Compatibility: Do not mix this waste with incompatible materials, such as strong bases or oxidizing agents.[4][11][12]

• Regulations: Disposal must be handled by trained professionals and must strictly adhere to all local, state, and federal hazardous waste regulations.[1][4] Do not pour any amount down the drain.[1][10]

References

• Apollo Scientific. Bromo(difluoro)acetic acid Safety Data Sheet.
• Fisher Scientific. SAFETY DATA SHEET - Benzonitrile, 4-(2-bromoacetyl)-.
• Apollo Scientific. 2-(4-Bromo-2,5-difluorophenyl)acetic acid Safety Data Sheet.
• New Jersey Department of Health and Senior Services. HAZARD SUMMARY - BROMOACETIC ACID.
• S D Fine-Chem Limited. 4-bromophenylacetic acid GHS Safety Data Sheet.
• Sigma-Aldrich. SAFETY DATA SHEET - bromoacetic acid.
• Fisher Scientific. SAFETY DATA SHEET - Phenoxyacetic acid.
• Echemi. (4-bromo-2-fluoro-phenoxy)-acetic acid.
• Fisher Scientific. SAFETY DATA SHEET - 1H-Indole-2-carboxylic acid.
• Dolly Corporation. Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025-10-20).
• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Carboxylic Acid.
• Fisher Scientific. SAFETY DATA SHEET - 2-Bromo-2',4'-difluoroacetophenone. (2011-06-16).
• ICL Group. BROMINE - Safety Handbook.
• Spectrum Chemical. SAFETY DATA SHEET - Cefixime. (2018-12-28).
• Cayman Chemical. PAF C-16 Carboxylic Acid Safety Data Sheet. (2022-01-12).
• ResearchGate. Where can I find handling precautions to work with brominated flame retardants?. (2016-01-12).
• Quicktest. Safety equipment, PPE, for handling acids. (2022-08-26).
• Thermo Fisher Scientific. SAFETY DATA SHEET - 2-Bromo-4'-fluoroacetophenone. (2009-09-26).
• YouTube. Bromination safety. (2024-06-06).
• National Institutes of Health (NIH). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019-06-04).

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